Cyclosporine U

Core Science & Biosynthesis

Cyclosporine U: A Technical Guide to its Discovery, Origin, and Core Scientific Principles

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclosporine U is a cyclic undecapeptide and a naturally occurring structural analog of the potent immunosuppressant Cyclosporine A. First identified as a minor component in the fermentation broths of the fungus Tolypocladium inflatum, its discovery is intrinsically linked to the broader exploration of the cyclosporin (B1163) family of metabolites. While not as extensively studied as its parent compound, Cyclosporine U is presumed to share the same mechanism of action: the inhibition of the calcineurin-NFAT signaling pathway, a critical cascade in T-lymphocyte activation. This technical guide provides a comprehensive overview of the discovery, origin, and biological significance of Cyclosporine U, including detailed experimental protocols for its isolation, characterization, and functional assessment.

Discovery and Origin

The story of Cyclosporine U begins with the discovery of the cyclosporin family in 1970 by scientists at Sandoz (now Novartis).[1] New fungal strains, isolated from soil samples collected in Norway and the United States, were identified as Tolypocladium inflatum.[1] These fungi were found to produce a group of related cyclic peptides, with the most abundant being Cyclosporine A, later renowned for its powerful immunosuppressive properties.[1]

Cyclosporine U was subsequently identified as a naturally occurring analog within these fermentation broths.[2] It is considered an impurity or a minor component in the industrial production of Cyclosporine A.[2][3] The biosynthesis of cyclosporins, including Cyclosporine U, is a complex process mediated by a large multifunctional enzyme known as cyclosporin synthetase, a nonribosomal peptide synthetase (NRPS).[1][2] Variations in the substrate specificity of the NRPS domains can lead to the incorporation of different amino acids, giving rise to the diverse family of cyclosporin analogs.[2]

Physicochemical Properties

Cyclosporine U shares the core cyclic undecapeptide structure of the cyclosporin family but differs in its amino acid composition.

Property	Value
Chemical Formula	C_61H_109N_11O_12[4]
Molecular Weight	~1188.58 g/mol [4]
CAS Number	108027-45-8[4]
Synonyms	[Leu11]Ciclosporin A, Ciclosporin Impurity D[4]

Mechanism of Action: Inhibition of the Calcineurin-NFAT Signaling Pathway

The immunosuppressive effects of cyclosporins are primarily mediated through the inhibition of T-cell activation.[2] This is achieved by disrupting the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling cascade.[2] While specific studies on Cyclosporine U are limited, its mechanism of action is extrapolated from the well-understood pathway of Cyclosporine A.[2]

The process unfolds as follows:

• Binding to Cyclophilin: Cyclosporine U enters the T-lymphocyte and binds to the intracellular protein, cyclophilin.[2]

• Formation of an Inhibitory Complex: The Cyclosporine U-cyclophilin complex is formed.[2]

• Inhibition of Calcineurin: This complex then binds to calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase, inhibiting its enzymatic activity.[2]

• Suppression of T-Cell Activation: By inhibiting calcineurin, the dephosphorylation of the NFAT transcription factor is prevented.[2] Phosphorylated NFAT cannot translocate to the nucleus to initiate the transcription of genes encoding pro-inflammatory cytokines, most notably Interleukin-2 (IL-2).[2] The resulting decrease in IL-2 production leads to reduced T-cell proliferation and a dampened immune response.[2]

Mechanism of Cyclosporine U-mediated immunosuppression.

Quantitative Data on Biological Activity

Direct quantitative data on the biological activity of Cyclosporine U is scarce in publicly available literature.[5] However, its structural similarity to other cyclosporins allows for an estimation of its potential potency. The following table provides a comparison with Cyclosporine A and Cyclosporine G.

Assay	Cyclosporine A (IC₅₀)	Cyclosporine G (IC₅₀)	Cyclosporine U (Putative IC₅₀)
Mixed Lymphocyte Reaction (MLR)	10-50 ng/mL[5]	~60 µg/L (~60 ng/mL)[1]	Expected to be in a similar range to Cyclosporine A
Calcineurin Activity Inhibition	~10-20 µg/L (~10-20 ng/mL)[2]	Data not readily available	Expected to be in a similar range to Cyclosporine A

Note: IC₅₀ values can vary depending on the specific experimental conditions. The putative IC₅₀ for Cyclosporine U is an educated estimation and requires experimental verification.

Experimental Protocols

Isolation and Purification of Cyclosporine U from Tolypocladium inflatum

This protocol outlines a general procedure for the isolation and purification of Cyclosporine U from a fermentation broth.

General workflow for the isolation and purification of Cyclosporine U.

Methodology:

• Fungal Fermentation: Cultivate a high-yielding strain of Tolypocladium inflatum in a suitable liquid medium to produce cyclosporins.

• Extraction: After fermentation, extract the broth with a non-polar solvent such as ethyl acetate (B1210297) to isolate the hydrophobic cyclosporins.

• Concentration: Concentrate the organic extract to obtain a crude residue.

• Adsorption Chromatography: Subject the crude extract to silica gel column chromatography. Elute with a gradient of non-polar and polar solvents (e.g., hexane-ethyl acetate) to separate fractions containing cyclosporins.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reverse-phase column (e.g., 250 mm x 20 mm, 10 µm particle size).[6]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.[6]

  • Detection: UV at 210 nm.[6]

  • Procedure: Inject the enriched cyclosporin fraction and collect the peak corresponding to the retention time of Cyclosporine U. The United States Pharmacopeia (USP) notes a relative retention time for Cyclosporine U of approximately 0.95 relative to Cyclosporine A (retention time = 1.0).

• Structural Confirmation: Confirm the identity and purity of the isolated Cyclosporine U using mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.[2]

In Vitro Calcineurin Phosphatase Activity Assay

This colorimetric assay determines the in vitro IC₅₀ of Cyclosporine U for calcineurin phosphatase activity.

Materials:

• Recombinant human calcineurin

• Recombinant human cyclophilin A

• Calmodulin

• Phosphopeptide substrate (e.g., RII phosphopeptide)

• Assay buffer

• Malachite green solution

• Cyclosporine U and Cyclosporine A (as a control)

Protocol:

• Prepare a reaction mixture containing assay buffer, calmodulin, and the phosphopeptide substrate.

• In separate tubes, pre-incubate calcineurin with cyclophilin A and varying concentrations of Cyclosporine U (or vehicle control) to allow for the formation of the inhibitory complex.

• Initiate the phosphatase reaction by adding the pre-incubated calcineurin/cyclophilin/Cyclosporine U mixture to the substrate-containing reaction mixture.

• Incubate at 30°C for a defined time (e.g., 10-30 minutes).

• Stop the reaction by adding the malachite green solution.

• Measure the absorbance at approximately 620 nm to quantify the amount of free phosphate (B84403) released.

• Calculate the percent inhibition of calcineurin activity for each concentration of Cyclosporine U and determine the IC₅₀ value.

Mixed Lymphocyte Reaction (MLR) Assay

This assay assesses the immunosuppressive activity of Cyclosporine U by measuring its effect on T-cell proliferation in response to allogeneic stimulation.

Materials:

• Peripheral blood mononuclear cells (PBMCs) from two different healthy donors

• Complete RPMI-1640 medium

• Fetal bovine serum (FBS)

• T-cell mitogen (e.g., Phytohemagglutinin (PHA)) (for positive control)

• Cyclosporine U and Cyclosporine A

• Cell proliferation reagent (e.g., [³H]-thymidine, CFSE, or MTS/WST-1)

Protocol:

• Isolate PBMCs from the whole blood of two healthy donors using density gradient centrifugation.

• In a 96-well plate, co-culture the "responder" PBMCs from one donor with irradiated or mitomycin C-treated "stimulator" PBMCs from the second donor.

• Add serial dilutions of Cyclosporine U and Cyclosporine A to the appropriate wells. Include vehicle-only controls.

• Incubate the plate for 4-5 days at 37°C in a 5% CO₂ incubator.

• Assess T-cell proliferation by adding a proliferation reagent according to the manufacturer's instructions.

• Quantify proliferation based on the readout of the chosen reagent (e.g., radioactive counts, fluorescence intensity, or absorbance).

• Calculate the percentage of inhibition of T-cell proliferation for each concentration of the test compounds compared to the stimulated control and determine the IC₅₀ value.

Conclusion

Cyclosporine U, a naturally occurring analog of Cyclosporine A, represents an intriguing molecule within the cyclosporin family. While its discovery is intertwined with that of its more famous counterpart, its specific biological profile remains less defined. The available evidence strongly suggests that it functions as an immunosuppressant through the inhibition of the calcineurin-NFAT pathway. The detailed experimental protocols provided in this guide offer a framework for researchers to further elucidate the precise quantitative biological activity of Cyclosporine U. A deeper understanding of this and other minor cyclosporin analogs could provide valuable insights into the structure-activity relationships of this important class of immunomodulatory drugs and may open new avenues for therapeutic development.

References

• 1. A comparison of the immunosuppressive effects of cyclosporine A and cyclosporine G in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative study of cyclosporin A, cyclosporin G, and the novel cyclosporin derivative IMM 125 in isolated glomeruli and cultured rat mesangial cells: a morphometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative evaluation of in vitro and in vivo immunosuppressive potential of cyclosporin G with cyclosporin A and FK-506 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of cyclosporin A on human lymphocyte responses in vitro. III. CsA inhibits the production of T lymphocyte growth factors in secondary mixed lymphocyte responses but does not inhibit the response of primed lymphocytes to TCGF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Some optimal culture conditions for production of cyclosporin a by Fusarium roseum - PMC [pmc.ncbi.nlm.nih.gov]

Cyclosporine U chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosporine U is a cyclic undecapeptide belonging to the cyclosporin (B1163) family of natural products. It is structurally related to the well-known immunosuppressant Cyclosporine A and is often found as an impurity in its production.[1] Like its parent compound, Cyclosporine U exhibits immunosuppressive properties by inhibiting the calcineurin-NFAT signaling pathway, a critical cascade in T-cell activation.[] This technical guide provides an in-depth overview of the chemical structure, physicochemical and biological properties, and relevant experimental methodologies for the study of Cyclosporine U.

Chemical Structure and Properties

Cyclosporine U is a large, complex cyclic peptide with the chemical formula C61H109N11O12.[3][4][5][6] Its structure is characterized by a ring of eleven amino acids, many of which are N-methylated, contributing to its metabolic stability and pharmacokinetic properties.

Table 1: Chemical Identifiers for Cyclosporine U

Identifier	Value
CAS Number	108027-45-8[3][4][5][7]
Molecular Formula	C61H109N11O12[3][4][5][6]
IUPAC Name	(3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,25,28-octamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone[6][8]
Synonyms	[Leu11]Ciclosporin A, Ciclosporin Impurity D[]

Table 2: Physicochemical Properties of Cyclosporine U

Property	Value
Molecular Weight	1188.61 g/mol [3][5][6]
Melting Point	177-179 °C
Boiling Point	1306.2 ± 65.0 °C at 760 mmHg
Density	1.017 ± 0.06 g/cm³
Solubility	Soluble in Chloroform, Ether, Methanol; Poorly soluble in Hexane and Water.

Biological and Pharmacological Properties

Mechanism of Action: Inhibition of the Calcineurin-NFAT Signaling Pathway

The primary mechanism of action for Cyclosporine U is the inhibition of the calcineurin phosphatase pathway, which is central to T-lymphocyte activation.[1][] The process is initiated by the binding of Cyclosporine U to the intracellular protein cyclophilin.[] The resulting Cyclosporine U-cyclophilin complex then binds to calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase. This binding event inhibits the phosphatase activity of calcineurin.

In the context of T-cell activation, an increase in intracellular calcium activates calcineurin, which then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT).[] Dephosphorylated NFAT translocates from the cytoplasm to the nucleus, where it acts as a transcription factor, inducing the expression of various cytokines, most notably Interleukin-2 (IL-2). IL-2 is a potent T-cell growth factor and a key mediator of the immune response. By inhibiting calcineurin, Cyclosporine U prevents the dephosphorylation and subsequent nuclear translocation of NFAT, thereby blocking IL-2 gene transcription and ultimately suppressing T-cell activation and proliferation.[]

Calcineurin-NFAT signaling pathway and its inhibition by Cyclosporine U.

Experimental Protocols

Isolation and Purification of Cyclosporine U

The isolation of Cyclosporine U typically involves extraction from fungal fermentation broths followed by chromatographic purification.

Workflow for the isolation and purification of Cyclosporine U.

1. Fungal Fermentation: Cultures of a high-yielding fungal strain, such as Tolypocladium inflatum, are grown in a suitable fermentation medium to encourage the production of cyclosporins.

2. Extraction: The fungal biomass and fermentation broth are extracted with a water-immiscible organic solvent like ethyl acetate (B1210297) to isolate the lipophilic cyclosporins.

3. Initial Chromatographic Separation: The crude extract is subjected to silica gel column chromatography to separate the various cyclosporin analogues from other metabolites.

4. Final Purification by Preparative HPLC: The fractions containing Cyclosporine U are further purified using preparative reverse-phase high-performance liquid chromatography (RP-HPLC) to yield the pure compound.

Characterization by HPLC

High-performance liquid chromatography is a standard method for the identification and quantification of Cyclosporine U.

Table 3: Typical HPLC Parameters for Cyclosporine U Analysis

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile and water gradient
Column Temperature	70-80 °C
Flow Rate	1.0 - 1.5 mL/min
Detection	UV at 210 nm
Relative Retention Time	Approximately 0.95 relative to Cyclosporine A[9]

In Vitro Calcineurin Phosphatase Activity Assay

This assay measures the ability of Cyclosporine U to inhibit the enzymatic activity of calcineurin.

Materials:

• Purified recombinant calcineurin

• Calmodulin

• A specific phosphopeptide substrate (e.g., RII phosphopeptide)

• Assay buffer (containing Tris-HCl, CaCl₂, MgCl₂, DTT)

• Cyclosporine U and Cyclosporine A (as a positive control)

• Malachite green reagent for phosphate (B84403) detection

Procedure:

• Prepare serial dilutions of Cyclosporine U and Cyclosporine A.

• In a 96-well plate, combine calcineurin, calmodulin, the phosphopeptide substrate, and the test compound (or vehicle control).

• Incubate the reaction mixture to allow for dephosphorylation of the substrate by calcineurin.

• Stop the reaction and add the malachite green reagent to quantify the amount of free phosphate released.

• Measure the absorbance at the appropriate wavelength.

• Calculate the percentage of calcineurin inhibition for each concentration of the test compound and determine the IC50 value.

T-Lymphocyte Proliferation Assay

This cell-based assay assesses the immunosuppressive activity of Cyclosporine U by measuring its effect on T-cell proliferation.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or a T-cell line (e.g., Jurkat cells)

• Cell culture medium (e.g., RPMI-1640)

• Mitogen for T-cell stimulation (e.g., phytohemagglutinin (PHA) or anti-CD3/CD28 antibodies)

• Cyclosporine U and Cyclosporine A

• A reagent to measure cell proliferation (e.g., [³H]-thymidine or a colorimetric reagent like WST-1)

Procedure:

• Isolate PBMCs or culture the T-cell line.

• Seed the cells in a 96-well plate.

• Add serial dilutions of Cyclosporine U or Cyclosporine A to the wells.

• Stimulate the cells with a mitogen.

• Incubate the plate for 48-72 hours.

• Add the proliferation detection reagent and incubate for the recommended time.

• Measure the signal (radioactivity or absorbance) to quantify cell proliferation.

• Calculate the percentage of proliferation inhibition and determine the IC50 value.

Conclusion

Cyclosporine U is a significant member of the cyclosporin family, exhibiting immunosuppressive activity through the inhibition of the calcineurin-NFAT signaling pathway. Its structural similarity to Cyclosporine A makes it an important compound of study, both as a potential therapeutic agent and as a critical impurity to monitor in pharmaceutical preparations. The experimental protocols outlined in this guide provide a foundation for researchers and drug development professionals to further investigate the chemical and biological properties of Cyclosporine U.

References

• 1. US6620325B2 - Purification process for cyclosporin - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. KR100496929B1 - Method of Purifying Cyclosporin - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. karger.com [karger.com]
• 9. uspnf.com [uspnf.com]

Cyclosporine U: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclosporine U, a lesser-known member of the cyclosporine family of cyclic polypeptides, is a potent immunosuppressive agent.[1][2][3] Structurally analogous to the well-studied Cyclosporine A, it functions as a calcineurin inhibitor to modulate the immune response, primarily by impeding T-cell activation.[1][3] This technical guide provides an in-depth exploration of the molecular characteristics, mechanism of action, and analytical methodologies pertinent to Cyclosporine U. It is intended to serve as a comprehensive resource for professionals engaged in research and development within the fields of immunology, pharmacology, and drug discovery.

Molecular Profile

Cyclosporine U is a large, complex cyclic undecapeptide.[2][3] Its distinct chemical properties are summarized below.

Property	Value
Molecular Formula	C61H109N11O12[3][4][][]
Molecular Weight	Approximately 1188.6 g/mol [4][][][7]
CAS Number	108027-45-8[1][2][]
Synonyms	Cyclosporin U, [Leu11]Ciclosporin A, Ciclosporin Impurity D[2][4][]
Appearance	Not explicitly stated in the search results
Solubility	Soluble in Chloroform, Ether, Methanol; Poorly soluble in Hexane and Water[]
Melting Point	177-179 °C[]
Boiling Point	1306.2±65.0 °C at 760 mmHg (Predicted)[]
Density	1.017±0.06 g/cm3 (Predicted)[]

Mechanism of Action: Inhibition of the Calcineurin-NFAT Signaling Pathway

The primary immunosuppressive activity of Cyclosporine U is achieved through the targeted disruption of the calcineurin-Nuclear Factor of Activated T-cells (NFAT) signaling cascade, a critical pathway in the adaptive immune response.[2]

The mechanism unfolds as follows:

• Binding to Cyclophilin: Cyclosporine U readily penetrates the cell membrane and binds to its intracellular receptor, cyclophilin.[1][2][3]

• Formation of an Inhibitory Complex: The resulting Cyclosporine U-cyclophilin complex acquires a high affinity for calcineurin.[1][2][3]

• Inhibition of Calcineurin: This complex binds to calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase, effectively inhibiting its enzymatic activity.[1][2]

• Suppression of T-Cell Activation: The inhibition of calcineurin prevents the dephosphorylation of the NFAT transcription factor.[1][2] Consequently, NFAT is unable to translocate to the nucleus and initiate the transcription of genes encoding crucial pro-inflammatory cytokines, most notably Interleukin-2 (IL-2).[2] The ultimate outcome is a potent suppression of T-cell activation and proliferation, leading to a dampened immune response.[2]

Caption: Calcineurin-NFAT signaling pathway and its inhibition by Cyclosporine U.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Quantification

A common method for the analysis and quantification of Cyclosporine U involves reverse-phase HPLC. The following is a generalized protocol based on available information.

Objective: To determine the concentration of Cyclosporine U in a sample.

Materials and Reagents:

• Cyclosporine U standard

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

• Sample containing Cyclosporine U

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 150 mm)

Procedure:

• Mobile Phase Preparation: Prepare a suitable mobile phase, which is typically a gradient of acetonitrile and water, with a small percentage of an acid like formic acid to improve peak shape. A common starting point could be a gradient from 60% to 90% acetonitrile over 20-30 minutes.

• Standard Preparation: Accurately weigh a known amount of Cyclosporine U standard and dissolve it in the mobile phase to create a stock solution. Prepare a series of dilutions from the stock solution to generate a calibration curve.

• Sample Preparation: Dissolve the sample containing Cyclosporine U in the mobile phase to a known concentration. Filter the sample through a 0.45 µm filter to remove any particulate matter.

• Chromatographic Conditions:

  • Column: C18 reverse-phase

  • Mobile Phase: Gradient of acetonitrile and water with formic acid

  • Flow Rate: Typically 0.5 - 1.5 mL/min (e.g., 0.7 mL/min)[1]

  • Column Temperature: Maintained at an elevated temperature, for instance, 50°C, to improve peak shape and resolution.[1]

  • Detection: UV detection at 210 nm[1]

  • Injection Volume: 10-50 µL (e.g., 20 µL)[1]

• Analysis: Inject the prepared standards and samples onto the HPLC system.

• Quantification: Identify the peak corresponding to Cyclosporine U based on its retention time compared to the standard. Construct a calibration curve by plotting the peak area of the standards against their known concentrations. Determine the concentration of Cyclosporine U in the sample by interpolating its peak area on the calibration curve.

Caption: A generalized workflow for the quantification of Cyclosporine U using HPLC.

Applications in Research and Drug Development

Cyclosporine U's potent immunosuppressive properties make it a subject of interest in several areas:

• Immunology Research: As a tool to study T-cell activation and cytokine signaling pathways.

• Transplantation Medicine: Investigating its potential to prevent organ rejection.[3][][7]

• Autoimmune Diseases: Exploring its therapeutic utility in conditions characterized by an overactive immune response.[3]

• Pharmacology: Serving as a reference standard in the development and validation of analytical methods for other cyclosporine derivatives.

Conclusion

Cyclosporine U is a significant, albeit less-studied, member of the cyclosporine family with potent immunosuppressive activity stemming from its inhibition of the calcineurin-NFAT signaling pathway. This guide has provided a detailed overview of its molecular characteristics, mechanism of action, and a foundational protocol for its analytical quantification. Further research into the specific biological activities and clinical potential of Cyclosporine U is warranted and will be of considerable value to the scientific and medical communities.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. Cyclosporin U | C61H109N11O12 | CID 90479532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

The intricate Pathway of Cyclosporine U Biosynthesis in Tolypocladium inflatum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthesis of Cyclosporine U, a cyclic undecapeptide produced by the filamentous fungus Tolypocladium inflatum. As a close analog of the renowned immunosuppressant Cyclosporin (B1163) A, understanding the nuances of Cyclosporine U's formation is critical for metabolic engineering, yield optimization, and the discovery of novel therapeutic agents. This document details the genetic and enzymatic machinery, presents quantitative data on cyclosporin production, outlines key experimental protocols, and provides visual representations of the core biological and experimental processes.

The Genetic Blueprint: The Cyclosporin Biosynthetic Gene Cluster

The production of cyclosporines in Tolypocladium inflatum is orchestrated by a well-defined biosynthetic gene cluster.[1][2][3][4][5] This cluster, spanning approximately 45.8 kb, houses the genes encoding the enzymatic machinery required for the synthesis of the cyclosporin backbone and its unique constituent amino acids.[6] While much of the research has centered on Cyclosporin A, the pathway is largely conserved for the production of other cyclosporin variants, including Cyclosporin U.

The core of this cluster is the simA gene, which encodes the monumental cyclosporin synthetase, a 1.7 MDa nonribosomal peptide synthetase (NRPS).[1][3][7] This mega-enzyme is responsible for the sequential assembly of the eleven amino acids that form the cyclosporin ring.[1][8] The gene cluster also includes genes for the production of unusual amino acids, regulatory proteins, and proteins potentially involved in self-resistance.[1][3]

The Molecular Assembly Line: Biosynthesis of Cyclosporine U

The biosynthesis of Cyclosporine U follows the general principles of nonribosomal peptide synthesis, a process independent of ribosomal machinery. This intricate process can be dissected into several key stages:

2.1. Synthesis of Precursor Amino Acids:

The synthesis of cyclosporines requires both proteinogenic and non-proteinogenic amino acids.[7] Of particular note are the unusual amino acids (4R)-4-[(E)-2-butenyl]-4-methyl-L-threonine (Bmt) and D-alanine. The biosynthetic gene cluster encodes the necessary enzymes for their formation:

• Bmt Synthesis: The unique C9 amino acid, Bmt, is synthesized through a pathway involving a polyketide synthase (PKS) encoded by simG, a cytochrome P450 monooxygenase (simI), and an aminotransferase (simJ).[1][3][9]

• D-Alanine Formation: The D-alanine residue found in cyclosporines is formed from L-alanine by an alanine (B10760859) racemase, encoded by the simB gene.[1][3][9]

2.2. The Nonribosomal Peptide Synthetase (NRPS) Machinery:

The heart of cyclosporin synthesis is the cyclosporin synthetase (SimA), a massive multienzyme complex.[7][8] SimA is organized into eleven modules, each responsible for the recognition, activation, and incorporation of a specific amino acid into the growing peptide chain.[7] Each module typically contains an adenylation (A) domain for amino acid selection and activation, a thiolation (T) domain (also known as a peptidyl carrier protein or PCP) to which the activated amino acid is tethered, and a condensation (C) domain that catalyzes peptide bond formation. Seven of the eleven modules also possess an N-methyltransferase (N-MT) domain, responsible for the N-methylation of seven of the amide bonds in the cyclosporin backbone.[7]

2.3. Elongation and Cyclization:

The synthesis begins with the activation of the first amino acid, D-alanine, which is then covalently attached to the first T domain.[8] The subsequent amino acids are sequentially added, with the growing peptide chain being passed from one module to the next in an assembly-line fashion.[8] The final step involves a specialized terminal condensation-like (CT) domain that catalyzes the intramolecular cyclization of the linear undecapeptide, releasing the final cyclosporine molecule.[9]

2.4. Regulation and Self-Resistance:

The expression of the cyclosporin biosynthetic gene cluster is controlled by a putative bZIP-type transcriptional regulator encoded by the simL gene.[1][3] To protect itself from the potential antifungal activity of the cyclosporines it produces, T. inflatum employs a self-resistance mechanism involving a cyclophilin (encoded by simC) and an ABC transporter (encoded by simD), which are also part of the gene cluster.[1][3]

Quantitative Production of Cyclosporines

While Cyclosporin A is the major cyclosporin produced by Tolypocladium inflatum, other variants like Cyclosporin U are also synthesized.[10] The relative abundance of these cyclosporins can be influenced by fermentation conditions and the genetic background of the strain. The following table summarizes reported production yields of cyclosporines in T. inflatum under different conditions. It is important to note that specific yields for Cyclosporine U are often not reported separately but are included in the total cyclosporin production.

Strain / Condition	Cyclosporin A Yield	Cyclosporin C Yield	Total Cyclosporin Yield / Notes	Reference
T. inflatum PTCC 5253 (Wild Type)	37.5 mg/L	Not Reported	Bioactivity evaluation yielded 34.04 mg/L.	[11]
Mutant Strain M4 (UV radiation)	540 mg/L	Not Reported	A 14-fold increase compared to the wild type.	[11]
T. inflatum MTCC-3538 (Wild Type)	20.9 mg/L	Not Reported	In optimized media.	[12]
Mutant MT2-3538 (Chemical Mutagenesis)	319.1 mg/L	Not Reported	A 16-fold increase in optimized media.	[12]
Strain M6 (Epichlorohydrin treatment) - Liquid Culture	140 mg/L	68 mg/L	Sustained volumetric productivity of 0.48 mg/L/h.	[13]
Strain M6 (Epichlorohydrin treatment) - Agar Culture	318 mg/L	Not Reported	-	[13]
Fructose Medium (Day 6)	73.38 µg / 5 mL	Not Reported	Higher production rate compared to sucrose (B13894) medium.	[14]
Sucrose Medium (Day 6)	18.71 µg / 5 mL	Not Reported	Lower production rate but higher mycelial growth.	[14]

Experimental Protocols

4.1. Fungal Culture and Fermentation for Cyclosporin Production

This protocol describes a general method for the submerged fermentation of Tolypocladium inflatum to produce cyclosporines.

• Inoculum Preparation:

  • Grow T. inflatum on a suitable solid medium, such as Potato Dextrose Agar (PDA), for 7-10 days at 25°C to allow for sporulation.

  • Harvest conidia by flooding the plate with sterile 0.1% (v/v) Tween 80 and gently scraping the surface.

  • Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10^7 spores/mL).

• Seed Culture:

  • Inoculate a seed culture medium (e.g., containing glucose, peptone, and yeast extract) with the spore suspension.

  • Incubate at 25°C on a rotary shaker (e.g., 150 rpm) for 2-3 days.

• Production Culture:

  • Inoculate the production medium with the seed culture (e.g., 5-10% v/v). Production media can be optimized with different carbon and nitrogen sources to enhance yield.[12][14]

  • Incubate under the same conditions as the seed culture for 10-14 days. Samples can be taken periodically to monitor growth and cyclosporin production.

4.2. Extraction and Quantification of Cyclosporine U

This protocol outlines the extraction of cyclosporines from the fermentation broth and their quantification using High-Performance Liquid Chromatography (HPLC).

• Extraction:

  • Separate the fungal mycelium from the fermentation broth by filtration or centrifugation.

  • Extract the mycelium and the broth separately with a suitable organic solvent, such as ethyl acetate (B1210297) or methanol. Sonication can be used to improve extraction efficiency from the mycelium.[12]

  • Combine the organic extracts and evaporate the solvent under reduced pressure.

  • Redissolve the dried extract in a suitable solvent (e.g., methanol) for analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[10]

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water, often with an additive like trifluoroacetic acid (e.g., 0.03%). A typical mobile phase could be acetonitrile:water (70:30 v/v).[10]

  • Flow Rate: 0.7-1.0 mL/min.[10]

  • Column Temperature: Maintained at an elevated temperature (e.g., 50°C) to improve peak shape.[10]

  • Detection: UV detection at 210 nm.[10]

  • Quantification: Prepare a standard curve using a purified Cyclosporine U standard. Compare the peak area of Cyclosporine U in the sample to the standard curve to determine its concentration.

4.3. Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Quantification

LC-MS provides higher sensitivity and specificity for the identification and quantification of cyclosporines.

• Chromatography:

  • Utilize an HPLC or UFLC system with a C18 column as described for HPLC analysis.[12]

  • The mobile phase composition and gradient can be optimized to achieve good separation of different cyclosporin analogs.

• Mass Spectrometry:

  • Couple the LC system to a mass spectrometer (e.g., a triple quadrupole or time-of-flight instrument).

  • Operate the mass spectrometer in positive ion mode. Cyclosporine U will typically be detected as the protonated molecule [M+H]+.

  • For quantification, multiple reaction monitoring (MRM) can be used for high selectivity and sensitivity.[11] This involves monitoring a specific precursor ion to product ion transition for Cyclosporine U.

Visualizing the Pathways and Workflows

5.1. Biosynthetic Pathway of Cyclosporines

Caption: Biosynthetic pathway of cyclosporines in Tolypocladium inflatum.

5.2. Experimental Workflow for Cyclosporine U Analysis

Caption: Experimental workflow for the extraction and analysis of Cyclosporine U.

5.3. Regulatory and Self-Resistance Mechanism

Caption: Regulation of biosynthesis and self-resistance to cyclosporines.

This guide provides a comprehensive overview of the biosynthesis of Cyclosporine U in Tolypocladium inflatum, integrating genetic, biochemical, and analytical information. The provided protocols and visualizations serve as a foundation for further research and development in this field.

References

• 1. journals.asm.org [journals.asm.org]
• 2. The Genome of Tolypocladium inflatum: Evolution, Organization, and Expression of the Cyclosporin Biosynthetic Gene Cluster | PLOS Genetics [journals.plos.org]
• 3. journals.asm.org [journals.asm.org]
• 4. The genome of tolypocladium inflatum: evolution, organization, and expression of the cyclosporin biosynthetic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Genome of Tolypocladium inflatum: Evolution, Organization, and Expression of the Cyclosporin Biosynthetic Gene Cluster - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Genome of Tolypocladium inflatum: Evolution, Organization, and Expression of the Cyclosporin Biosynthetic Gene Cluster – ScienceOpen [scienceopen.com]
• 7. researchgate.net [researchgate.net]
• 8. Mechanism of cyclosporin A biosynthesis. Evidence for synthesis via a single linear undecapeptide precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cyclosporine Biosynthesis in Tolypocladium inflatum Benefits Fungal Adaptation to the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. brieflands.com [brieflands.com]
• 12. Chemical mutagenesis and high throughput media optimization in Tolypocladium inflatum MTCC-3538 leads to enhanced production of cyclosporine A - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enhancement of cyclosporin production in a Tolypocladium inflatum strain after epichlorohydrin treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Comparative proteomics reveals the mechanism of cyclosporine production and mycelial growth in Tolypocladium inflatum affected by different carbon sources [frontiersin.org]

An In-depth Technical Guide on the Structural Differences Between Cyclosporine U and Cyclosporine A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosporine A (CsA) is a potent and widely utilized immunosuppressant, critical in preventing organ rejection following transplantation and in treating a range of autoimmune diseases.[1] It is a cyclic undecapeptide produced through the secondary metabolism of the fungus Tolypocladium inflatum. The production of CsA via fermentation invariably yields a series of structurally related analogs and impurities. Among these is Cyclosporine U (CsU), a close structural analog and a recognized impurity of CsA.[2]

Due to its structural similarity, Cyclosporine U is presumed to share the immunosuppressive mechanism of Cyclosporine A, which involves the inhibition of the calcineurin-NFAT signaling pathway, a critical cascade in the activation of T-lymphocytes.[2][3] However, even minor structural modifications among cyclosporine analogs can influence their physicochemical properties, biological potency, and pharmacokinetic profiles.

This technical guide provides a detailed examination of the core structural differences between Cyclosporine U and Cyclosporine A. It includes a summary of quantitative physicochemical data, detailed experimental protocols for their differentiation and characterization, and visualizations of the key structural distinctions and relevant biological pathways to support advanced research and drug development.

Core Structural Differences

Both Cyclosporine A and Cyclosporine U are cyclic undecapeptides, meaning they are composed of eleven amino acids arranged in a ring. The primary structure of Cyclosporine A is well-established and consists of several N-methylated amino acids and unique non-proteinogenic residues.[4]

The definitive structural difference between Cyclosporine A and Cyclosporine U lies in the amino acid residue at position 2 of the peptide ring.

• Cyclosporine A (CsA): Contains α-aminobutyric acid (Abu) at position 2.[4][5]

• Cyclosporine U (CsU): Contains L-Alanine (Ala) at position 2.[6]

This substitution of α-aminobutyric acid with L-alanine accounts for the difference in their molecular formulas and weights. The side chain of Abu is an ethyl group (-CH₂CH₃), whereas the side chain of Ala is a methyl group (-CH₃). This results in Cyclosporine U having one less methylene (B1212753) group (-CH₂) compared to Cyclosporine A.

The amino acid sequences are as follows:

• Cyclosporine A Sequence: cyclo(-MeBmt¹-Abu² -Sar³-MeLeu⁴-Val⁵-MeLeu⁶-Ala⁷-D-Ala⁸-MeLeu⁹-MeLeu¹⁰-MeVal¹¹-)[7]

• Cyclosporine U Sequence: cyclo(-MeBmt¹-Ala² -Sar³-MeLeu⁴-Val⁵-MeLeu⁶-Ala⁷-D-Ala⁸-MeLeu⁹-MeLeu¹⁰-MeVal¹¹-)[6]

This seemingly minor change—the removal of a single methylene unit from the backbone—can influence the molecule's overall conformation, hydrophobicity, and interaction with its biological targets.

Core structural difference at amino acid position 2.

Quantitative Data and Physicochemical Properties

The substitution of Abu with Ala results in predictable changes in the physicochemical properties of Cyclosporine U relative to Cyclosporine A. The key quantitative differences are summarized below.

Property	Cyclosporine A	Cyclosporine U	Data Reference(s)
Molecular Formula	C₆₂H₁₁₁N₁₁O₁₂	C₆₁H₁₀₉N₁₁O₁₂	[7][8]
Molecular Weight	1202.61 g/mol	1188.61 g/mol	[7][9]
Monoisotopic Mass	1201.842519 Da	1187.826869 Da	[7][8]
CAS Number	59865-13-3	108027-45-8	[2][7]
HPLC Relative Retention	1.00 (Reference)	~0.95	[2]

Shared Mechanism of Action: Calcineurin Inhibition

Despite the structural difference, Cyclosporine U is understood to exert its immunosuppressive effects through the same mechanism of action as Cyclosporine A.[2][3] This pathway is fundamental to the therapeutic effect of this class of drugs.

• Binding to Cyclophilin: Both cyclosporines are cell-permeable and, once inside the cytoplasm of a T-lymphocyte, bind to their intracellular receptor, cyclophilin A (CypA).[3]

• Formation of the Active Complex: This binding event creates a composite drug-protein complex (CsA/CsU-CypA).

• Inhibition of Calcineurin: The CsA/CsU-CypA complex binds to calcineurin, a calcium and calmodulin-dependent phosphatase. This binding event sterically blocks the active site of calcineurin, inhibiting its enzymatic activity.

• Suppression of T-Cell Activation: Calcineurin is responsible for dephosphorylating the Nuclear Factor of Activated T-cells (NFAT). When calcineurin is inhibited, NFAT remains phosphorylated and cannot translocate into the nucleus.

• Reduced Cytokine Production: Without nuclear NFAT, the transcription of genes for key pro-inflammatory cytokines, most notably Interleukin-2 (IL-2), is prevented. The lack of IL-2 halts the activation and proliferation of T-cells, leading to an immunosuppressive state.

Calcineurin-NFAT signaling pathway and its inhibition.

Experimental Protocols

Differentiating and quantifying Cyclosporine U and Cyclosporine A requires high-resolution analytical techniques. The following protocols are foundational for the isolation, characterization, and analysis of these compounds.

Isolation and Purification from Fermentation Broth

Cyclosporine U is typically isolated as a co-product from the fermentation of Tolypocladium inflatum.

Objective: To isolate and purify Cyclosporine U from a crude fungal extract.

Methodology:

• Fermentation: Cultivate Tolypocladium inflatum in a suitable liquid medium to produce a mixture of cyclosporines.

• Solvent Extraction: Extract the filtered fermentation broth with a water-immiscible organic solvent (e.g., ethyl acetate) to partition the hydrophobic cyclosporines into the organic phase.

• Crude Extract Preparation: Evaporate the organic solvent under reduced pressure to yield a crude, resinous extract.

• Adsorption Chromatography: Subject the crude extract to column chromatography using silica (B1680970) gel as the stationary phase.

• Gradient Elution: Elute the column with a non-polar to polar solvent gradient (e.g., hexane-ethyl acetate (B1210297) or chloroform-methanol) to separate the different cyclosporin (B1163) analogs based on polarity.

• Fraction Collection and Analysis: Collect fractions and analyze them using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify fractions enriched with Cyclosporine U.

• Preparative HPLC: Pool the enriched fractions and perform preparative reverse-phase HPLC for final purification.

Workflow for the isolation and purification of Cyclosporine U.

Analytical Characterization by HPLC and Mass Spectrometry

Objective: To confirm the identity, purity, and structural differences of Cyclosporine U and A.

A. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

A validated RP-HPLC method is essential for separating and quantifying CsU from CsA.[10][11]

• Column: C18 stationary phase (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water, often with an additive like trifluoroacetic acid (TFA) or formic acid to improve peak shape. A typical mobile phase is Acetonitrile:Water (70:30 v/v).[11]

• Column Temperature: Elevated temperature (e.g., 70-80°C) is crucial to resolve conformational isomers and achieve sharp, reproducible peaks.[11]

• Flow Rate: 0.5 - 1.5 mL/min.

• Detection: UV detection at 210 nm, where the peptide backbone absorbs.[11]

• Expected Outcome: Cyclosporine U will typically have a slightly shorter retention time than Cyclosporine A due to its slightly lower molecular weight and hydrophobicity, with a relative retention time of approximately 0.95.[2]

B. High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry provides definitive confirmation of molecular weight and formula.

• Technique: Electrospray Ionization (ESI) coupled with a high-resolution mass analyzer like Time-of-Flight (TOF) or Orbitrap.[3][12]

• Ionization Mode: Positive ion mode is typically used.

• Observed Ions: The protonated molecule [M+H]⁺ and the ammonium (B1175870) adduct [M+NH₄]⁺ are commonly observed.

  • Cyclosporine A [M+H]⁺: m/z 1202.8

  • Cyclosporine U [M+H]⁺: m/z 1188.8

• Tandem MS (MS/MS): Fragmentation analysis can be used to confirm the amino acid sequence by observing the loss of specific residues, although the cyclic nature makes interpretation complex.[13]

Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for elucidating the complete three-dimensional structure in solution.

• Technique: 1D (¹H, ¹³C) and 2D (e.g., COSY, TOCSY, NOESY, HSQC, HMBC) NMR experiments are required.[3][14]

• Sample Preparation: Samples are dissolved in a deuterated solvent (e.g., CDCl₃, C₆D₆).

• Data Analysis:

  • ¹H and ¹³C spectra provide information on the chemical environment of each atom.

  • COSY and TOCSY experiments reveal proton-proton spin coupling networks within each amino acid residue.

  • HSQC and HMBC experiments correlate protons with their directly attached (HSQC) or long-range coupled (HMBC) carbon or nitrogen atoms, aiding in assigning the spin systems to specific residue types.

  • NOESY experiments identify through-space correlations between protons that are close to each other, which is essential for determining the amino acid sequence and the 3D conformation of the peptide backbone.

Conclusion

The core structural difference between Cyclosporine U and Cyclosporine A is the substitution of α-aminobutyric acid at position 2 in CsA with L-alanine in CsU. This single methylene group difference leads to distinct molecular weights and chromatographic behaviors, which can be precisely characterized using modern analytical techniques such as HPLC and high-resolution mass spectrometry. While both molecules share the same fundamental mechanism of immunosuppression via calcineurin inhibition, a comprehensive understanding of their distinct structural and physicochemical properties is paramount for professionals in drug development, quality control, and clinical research. The detailed protocols and data provided in this guide serve as a foundational resource for the accurate study and differentiation of these important cyclic peptides.

References

• 1. Cyclosporine: structure, pharmacokinetics, and therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. karger.com [karger.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cyclosporin A peptide [novoprolabs.com]
• 8. Cyclosporin U | C61H109N11O12 | CID 90479532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Cyclosporine U | CAS No- 108027-45-8 | Simson Pharma Limited [simsonpharma.com]
• 10. Development and Validation of a RP-HPLC Method for Determination of Cyclosporine in Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]
• 12. benchchem.com [benchchem.com]
• 13. Structural characterization of cyclosporin A, C and microbial bio-transformed cyclosporin A analog AM6 using HPLC-ESI-ion trap-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

The Core Mechanism of Action of Cyclosporine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosporine is a potent calcineurin inhibitor widely utilized as an immunosuppressant agent.[1][2] Its primary application is in the prevention of organ transplant rejection and the treatment of various autoimmune disorders.[1][2] This technical guide provides a comprehensive overview of the core mechanism of action of Cyclosporine, focusing on its molecular interactions, the signaling pathways it modulates, and its effects on immune cells. The information is presented with a focus on quantitative data, detailed experimental protocols, and visual representations of the underlying biological processes to serve as a valuable resource for researchers, scientists, and professionals in drug development.

Molecular Mechanism of Action

The immunosuppressive activity of Cyclosporine is primarily mediated through the inhibition of T-lymphocyte activation.[3] This process is initiated by the binding of Cyclosporine to its intracellular receptor, cyclophilin, a ubiquitous protein with peptidyl-prolyl cis-trans isomerase activity.[4][5] The resulting Cyclosporine-cyclophilin complex subsequently binds to and inhibits the calcium and calmodulin-dependent serine/threonine phosphatase, calcineurin.[2][6]

The inhibition of calcineurin is the pivotal step in Cyclosporine's mechanism of action.[2] Calcineurin is responsible for the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a family of transcription factors crucial for the expression of various cytokine genes.[2][7] Upon dephosphorylation, NFAT translocates from the cytoplasm to the nucleus, where it binds to specific DNA sequences in the promoter regions of target genes, notably Interleukin-2 (IL-2).[2][8] IL-2 is a potent T-cell growth factor that plays a central role in T-cell proliferation and differentiation.[3] By preventing NFAT dephosphorylation and its subsequent nuclear translocation, Cyclosporine effectively halts the transcription of IL-2 and other pro-inflammatory cytokines, thereby suppressing the T-cell-mediated immune response.

Beyond its primary effect on the calcineurin-NFAT pathway, Cyclosporine has also been reported to inhibit the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) signaling pathways, further contributing to its immunosuppressive effects.

Quantitative Data

The following tables summarize key quantitative data related to the mechanism of action of Cyclosporine.

Table 1: Binding Affinities of Cyclosporine

Ligand	Protein	Dissociation Constant (Kd)	Method
Cyclosporine A	Cyclophilin A	13 - 36.8 nM	Fluorescence Spectroscopy
Cyclosporine A	Cyclophilin B	9.8 nM	Fluorescence Spectroscopy
Cyclosporine A	Cyclophilin C	90.8 nM	Fluorescence Spectroscopy

Table 2: Inhibitory Concentrations (IC50) of Cyclosporine

Target	Parameter	IC50	Cell Type/System
Calcineurin	Phosphatase Activity	~30 - 65 nM	In vitro / Cell-based assays
IL-2 Production	Gene Expression	>300 µg/L	Murine spleen cells (in vivo)
T-cell Proliferation	Cell Viability	Varies by cell type and stimulus	Various T-cell lines

Signaling Pathways and Experimental Workflows

Visual representations of the key signaling pathways and experimental workflows are provided below using Graphviz (DOT language).

References

• 1. True-Nuclear™ Transcription Factor Staining Protocol for 5 mL Tubes [protocols.io]
• 2. Visualization and Quantification of NFAT1 Translocation in T Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Endothelial cells stimulate T cell NFAT nuclear translocation in the presence of cyclosporin A: involvement of the wnt/glycogen synthase kinase-3 beta pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Immunofluorescence Staining of Paraffin Sections Step by Step [frontiersin.org]
• 8. ibidi.com [ibidi.com]

A Technical Guide to the Calcineurin-NFAT Signaling Pathway and its Inhibition by Cyclosporine A

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cyclosporine A (CsA) is a potent immunosuppressive agent that has revolutionized organ transplantation and the treatment of autoimmune diseases.[1][2][3] Its therapeutic efficacy is primarily attributed to the targeted inhibition of the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway, a critical cascade in T-lymphocyte activation.[1][4] An antigen-presenting cell engaging a T-cell receptor (TCR) triggers a signaling cascade that elevates intracellular calcium levels. This calcium surge activates calcineurin, a serine/threonine phosphatase, which then dephosphorylates cytoplasmic NFAT proteins.[1][5] Dephosphorylated NFAT translocates to the nucleus, where it functions as a transcription factor, inducing the expression of crucial immunomodulatory genes, including Interleukin-2 (IL-2), a key cytokine for T-cell proliferation.[1][2] Cyclosporine A disrupts this process by first binding to its intracellular receptor, cyclophilin A.[2][6] The resulting Cyclosporine A-cyclophilin A complex acquires a high affinity for calcineurin, binding to it and sterically hindering its phosphatase activity.[4][7][8] This inhibition prevents NFAT dephosphorylation, trapping it in the cytoplasm and effectively silencing the T-cell activation response.[2] This guide provides an in-depth exploration of this pathway, the molecular mechanism of Cyclosporine A, quantitative data regarding its activity, and detailed protocols for key experimental assays used in its study.

The Calcineurin-NFAT Signaling Pathway

The calcineurin-NFAT pathway is a cornerstone of adaptive immunity, translating T-cell receptor engagement into a robust transcriptional response.[5] The sequence of events is tightly regulated and can be summarized in the following steps:

• T-Cell Activation and Calcium Influx : The pathway is initiated by the recognition of an antigen by the T-cell receptor (TCR). This event triggers a cascade of intracellular signals that leads to the depletion of intracellular calcium stores from the endoplasmic reticulum. This depletion activates store-operated Ca²⁺ entry (SOCE), raising the intracellular Ca²⁺ concentration.[9][10]

• Calcineurin Activation : Calcineurin, a Ca²⁺/calmodulin-dependent phosphatase, is the central enzyme in this pathway.[7][11] The elevated cytosolic Ca²⁺ binds to the regulatory protein calmodulin, which then binds to and activates calcineurin.[12]

• NFAT Dephosphorylation : In resting T-cells, NFAT transcription factors are heavily phosphorylated and reside in the cytoplasm.[12] Activated calcineurin dephosphorylates these serine/threonine residues on NFAT.[5][12]

• NFAT Nuclear Translocation : The dephosphorylation of NFAT exposes a nuclear localization signal, prompting its rapid translocation from the cytoplasm into the nucleus.[2][10]

• Gene Transcription : Once in the nucleus, NFAT collaborates with other transcription factors, such as Activator Protein-1 (AP-1), to bind to specific response elements in the promoter regions of target genes.[13] This binding initiates the transcription of a wide array of genes essential for the immune response, most notably IL-2, which drives T-cell proliferation and differentiation.[1][5]

Figure 1. The Calcineurin-NFAT Signaling Pathway in T-Cells.

Mechanism of Action of Cyclosporine A

Cyclosporine A exerts its immunosuppressive effects by intercepting the calcineurin-NFAT signaling pathway at a critical juncture.[4] It does not act on T-cells from the outside but rather relies on an intracellular mechanism.[14]

• Cyclophilin Binding : As a lipophilic cyclic peptide, Cyclosporine A readily crosses the cell membrane.[2] In the cytoplasm, it binds to its specific, high-affinity intracellular receptor, cyclophilin A (CypA), a highly abundant protein with peptidyl prolyl isomerase activity.[1][6][15]

• Gain-of-Function Inhibition : The binding of Cyclosporine A to cyclophilin A forms a composite molecular surface.[16][17] This CsA-CypA complex functions as the active inhibitory molecule—a "gain-of-function" mechanism.[8]

• Calcineurin Inhibition : The CsA-CypA complex binds directly to calcineurin.[7][17] This interaction sterically blocks the docking site for substrates like NFAT, thereby inhibiting calcineurin's phosphatase activity.[16]

• Pathway Interruption : With calcineurin inhibited, NFAT remains in its phosphorylated state in the cytoplasm.[1][2] Its nuclear translocation is prevented, and the transcription of key cytokine genes, such as IL-2, is suppressed.[2] This blockade of T-cell activation and proliferation is the foundation of Cyclosporine A's immunosuppressive action.[4]

Figure 2. Mechanism of Calcineurin Inhibition by Cyclosporine A.

Quantitative Data

The interactions and effects of Cyclosporine A have been quantitatively characterized, providing crucial data for drug development and clinical application.

Table 1: Binding Affinity and In Vitro Inhibition

Parameter	Molecule 1	Molecule 2	Value	Reference

| Dissociation Constant (Kd) | Cyclosporine A | Cyclophilin A | ~2 x 10⁻⁷ M |[14] |

Table 2: In Vivo Efficacy of Cyclosporine A

Model	Parameter	Dose	Outcome	Reference
Mouse Heart Transplant	ED₅₀ (Day 12)	9.83 mg/kg/day	50% effective dose for preventing allograft rejection	[18]
Mouse Heart Transplant	ED₅₀ (Day 14)	15 mg/kg/day	50% effective dose for preventing allograft rejection	[18]
Murine T-Cell Response	Effective Dose	15-30 mg/kg/day	Inactivation of self Ia-restricted T helper function	[19]
Murine T-Cell Response	High Dose	75 mg/kg/day	Inactivation of all detectable T-cell responses	[19]

| Human Allogeneic HSCT | Clinical Dose | 3-5 mg/kg/day | Standard dose for preventing Graft-vs-Host Disease |[20] |

Key Experimental Protocols

The elucidation of the calcineurin-NFAT pathway and the mechanism of Cyclosporine A has been made possible by a variety of sophisticated experimental techniques.

NFAT Luciferase Reporter Assay

This cell-based assay is a widely used method to screen for and quantify the activity of modulators of the NFAT signaling pathway.[13]

Principle : Cells are engineered to express a luciferase reporter gene under the transcriptional control of a promoter containing NFAT response elements.[13][21] When the NFAT pathway is activated, NFAT translocates to the nucleus, binds to these elements, and drives the expression of luciferase. The resulting luminescence is proportional to NFAT activity and can be measured with a luminometer.[21]

Figure 3. Workflow for an NFAT Luciferase Reporter Assay.

Detailed Protocol :

• Cell Culture : Maintain Jurkat T-cells (or another suitable cell line) stably or transiently transfected with an NFAT-luciferase reporter plasmid.[13]

• Plating : Seed the cells in a 96-well white, clear-bottom plate at a predetermined density and allow them to adhere or stabilize.

• Treatment : Treat the cells with an agonist to activate the pathway (e.g., Phorbol 12-myristate 13-acetate (PMA) and Ionomycin).[22] In parallel, treat cells with the agonist plus varying concentrations of the inhibitor being tested (e.g., Cyclosporine A). Include unstimulated and vehicle-only controls.

• Incubation : Incubate the plate for a period sufficient for gene expression to occur (typically 5-6 hours or longer).[23]

• Lysis and Detection : Remove the plate from the incubator and allow it to equilibrate to room temperature. Add a luciferase assay reagent (e.g., Bio-Glo™ or ONE-Step™) to each well, which lyses the cells and contains the luciferin (B1168401) substrate.[21][23]

• Measurement : Incubate for 10-20 minutes to stabilize the luminescent signal.[13] Measure the luminescence using a plate-reading luminometer.

• Data Analysis : Subtract background luminescence from all readings and normalize the inhibitor-treated results to the agonist-only positive control to determine the percent inhibition and calculate IC₅₀ values.[13]

Calcineurin Activity Assay

This is a biochemical assay designed to directly measure the phosphatase activity of calcineurin in cellular or tissue extracts.

Principle : The assay measures the dephosphorylation of a specific substrate by calcineurin.[11] A common substrate is the RII phosphopeptide.[24][25] The amount of free phosphate (B84403) released is quantified, typically using a colorimetric method like the Malachite Green assay, or by measuring the appearance of the dephosphorylated peptide using a fluorimetric method.[25][26]

Figure 4. Workflow for a Colorimetric Calcineurin Activity Assay.

Detailed Protocol :

• Lysate Preparation : Prepare cell or tissue extracts using a hypotonic lysis buffer supplemented with protease inhibitors.[11][27] It is often necessary to desalt the lysate to remove endogenous free phosphate.[24][25]

• Reaction Setup : In a 96-well plate, prepare reaction wells. Include wells for total phosphatase activity, background (no substrate), and calcineurin-specific activity (by adding a chelator like EGTA to a parallel well, which inhibits the Ca²⁺-dependent calcineurin).[27]

• Inhibitor Addition : Add varying concentrations of Cyclosporine A or other inhibitors to the appropriate wells.

• Enzyme Addition : Add the desalted cell lysate to the wells.[25]

• Reaction Initiation : Start the phosphatase reaction by adding the RII phosphopeptide substrate.[25]

• Incubation : Incubate the plate at 30°C for 10-30 minutes.[11][25]

• Detection : Terminate the reaction by adding a detection reagent, such as BIOMOL GREEN™ (a Malachite Green-based solution), which forms a colored complex with the free phosphate released by the reaction.[25]

• Measurement : After a short incubation at room temperature, measure the absorbance at ~620-650 nm. Calcineurin activity is calculated by subtracting the activity in the presence of EGTA from the total phosphatase activity and can be quantified using a phosphate standard curve.[27]

NFAT Nuclear Translocation Assay

This imaging-based assay directly visualizes the movement of NFAT from the cytoplasm to the nucleus, a key event in pathway activation.

Principle : Cells expressing a fluorescently tagged NFAT protein (e.g., NFAT-GFP) are stimulated to activate the pathway. The subcellular localization of the fluorescent signal is monitored over time using microscopy. Inhibition of the pathway prevents the accumulation of fluorescence in the nucleus.[28][29]

Figure 5. Workflow for an NFAT Nuclear Translocation Assay.

Detailed Protocol :

• Cell Preparation : Use cells (e.g., HeLa or Jurkat) stably expressing an NFAT-GFP fusion protein. Seed them onto glass-bottom dishes or coverslips suitable for high-resolution imaging.[29]

• Treatment : Treat the cells with a stimulant (e.g., ionomycin) with or without the inhibitor being tested.

• Live-Cell Imaging : Acquire images using a confocal or high-content fluorescence microscope at set time points following stimulation.

• Image Analysis : For each cell, use image analysis software (like ImageJ) to define the nucleus (often using a nuclear co-stain like Hoechst) and the cytoplasm as regions of interest (ROIs).[28]

• Quantification : Measure the mean fluorescence intensity within the nuclear and cytoplasmic ROIs. Calculate the ratio of nuclear to cytoplasmic fluorescence intensity (/). A ratio greater than 1 indicates nuclear translocation.[28]

• Data Interpretation : Plot the nuclear/cytoplasmic ratio over time or against inhibitor concentration to quantify the dynamics and extent of translocation and its inhibition.

Western Blot for Phosphorylated NFAT

This technique is used to detect changes in the phosphorylation state of endogenous NFAT protein.

Principle : Protein lysates from treated and untreated cells are separated by size using SDS-PAGE. The proteins are then transferred to a membrane and probed with an antibody specific to the phosphorylated form of NFAT. A decrease in the signal from the phospho-specific antibody upon stimulation (in the absence of an inhibitor) indicates dephosphorylation.

Figure 6. Workflow for Western Blot Detection of Phospho-NFAT.

Detailed Protocol :

• Sample Preparation : After treatment, harvest cells and lyse them in a buffer (e.g., RIPA buffer) supplemented with a cocktail of protease and, critically, phosphatase inhibitors to preserve the phosphorylation state of the proteins.[30] Keep samples on ice throughout.[30]

• Electrophoresis : Quantify protein concentration, then denature an equal amount of protein from each sample in SDS-PAGE loading buffer by heating at 95°C for 5 minutes. Load samples onto a polyacrylamide gel and separate them by electrophoresis.[31]

• Transfer : Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking : Block non-specific binding sites on the membrane using a solution of 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST). Avoid using milk as a blocking agent, as its casein phosphoprotein can cause high background.[30]

• Antibody Incubation : Incubate the membrane with a primary antibody that specifically recognizes the phosphorylated form of NFAT, diluted in blocking buffer, typically overnight at 4°C.[32]

• Washing and Secondary Antibody : Wash the membrane extensively with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.[32]

• Detection : After more washes, apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager or X-ray film. The blot should be stripped and re-probed for total NFAT or a loading control (e.g., GAPDH) for normalization.[31]

Chromatin Immunoprecipitation (ChIP) Assay

ChIP is a powerful technique used to determine whether NFAT binds to specific DNA regions in the genome within intact cells.

Principle : Proteins are cross-linked to the DNA they are bound to in vivo. The chromatin is then sheared into small fragments, and an antibody specific to the protein of interest (NFAT) is used to immunoprecipitate the protein-DNA complexes. The cross-links are reversed, and the associated DNA is purified and identified, typically by quantitative PCR (qPCR).[33][34]

Figure 7. Workflow for a Chromatin Immunoprecipitation (ChIP) Assay.

Detailed Protocol :

• Cross-linking : Treat cells with formaldehyde (B43269) to create covalent cross-links between proteins and DNA. Quench the reaction with glycine.[33][35]

• Chromatin Preparation : Lyse the cells and shear the chromatin into fragments of approximately 200-500 base pairs using sonication or micrococcal nuclease digestion.[33]

• Immunoprecipitation : Incubate the sheared chromatin with an antibody specific for NFAT (and a negative control IgG).[33]

• Complex Capture : Add Protein A/G-coated magnetic beads to capture the antibody-DNA complexes.[33]

• Washing : Perform a series of stringent washes to remove non-specifically bound chromatin.[36]

• Elution and Cross-link Reversal : Elute the complexes from the beads and reverse the formaldehyde cross-links by heating at 65°C.[37] Digest the remaining proteins with proteinase K.

• DNA Purification : Purify the DNA fragments using a silica (B1680970) column-based kit.[35]

• Analysis : Use quantitative real-time PCR (qPCR) with primers designed to amplify known or suspected NFAT target gene promoters (e.g., the IL-2 promoter). Enrichment relative to the IgG control and an input sample indicates NFAT binding.[33]

Conclusion

The calcineurin-NFAT signaling pathway is a pivotal control point in the activation of T-lymphocytes and the adaptive immune response. Cyclosporine A's remarkable clinical success as an immunosuppressant stems from its highly specific, gain-of-function mechanism of inhibiting calcineurin through the formation of a complex with cyclophilin A.[1][8] This action effectively halts the nuclear translocation of NFAT, thereby preventing the transcription of critical pro-inflammatory genes.[2] The experimental methodologies detailed herein—from reporter assays to direct binding studies—are fundamental tools for researchers and drug developers working to understand this pathway and to design novel immunomodulatory therapeutics. While highly effective, the clinical use of Cyclosporine A is associated with significant side effects, including nephrotoxicity and hypertension, necessitating careful patient monitoring.[1][3] Continued research into the nuances of this pathway holds promise for the development of next-generation immunosuppressants with improved safety profiles.

References

• 1. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 2. pharmacyfreak.com [pharmacyfreak.com]
• 3. Cyclosporine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Mechanisms of action of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Calcium–NFAT transcriptional signalling in T cell activation and T cell exhaustion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclophilin - Wikipedia [en.wikipedia.org]
• 7. Calcineurin is a common target of cyclophilin-cyclosporin A and FKBP-FK506 complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Calcineurin-Independent Mechanism of Angiogenesis Inhibition by a Nonimmunosuppressive Cyclosporin A Analog - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | The Role of Calcium–Calcineurin–NFAT Signaling Pathway in Health and Autoimmune Diseases [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. A fluorimetric method for determination of calcineurin activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. JCI - Calcineurin inhibitors suppress acute graft-versus-host disease via NFAT-independent inhibition of T cell receptor signaling [jci.org]
• 13. benchchem.com [benchchem.com]
• 14. Cyclophilin: a specific cytosolic binding protein for cyclosporin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cyclophilin binds to the region of cyclosporine involved in its immunosuppressive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pnas.org [pnas.org]
• 17. Crystal structure of calcineurin–cyclophilin–cyclosporin shows common but distinct recognition of immunophilin–drug complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Evaluation of the in vivo dose-response relationship of immunosuppressive drugs using a mouse heart transplant model: application to cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effect of cyclosporin A on T cell immunity. I. Dose-dependent suppression of different murine T helper cell pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Frontiers | Lessons to Learn From Low-Dose Cyclosporin-A: A New Approach for Unexpected Clinical Applications [frontiersin.org]
• 21. T Cell Activation Bioassay (NFAT) Protocol [promega.com]
• 22. Nuclear translocation of Nuclear Factor of Activated T cells (NFAT) as a quantitative pharmacodynamic parameter for tacrolimus - PMC [pmc.ncbi.nlm.nih.gov]
• 23. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 24. Cellular Calcineurin Phosphatase Activity Assay Kit | Abcam [abcam.com]
• 25. Cellular calcineurin activity assay Kit - Creative BioMart [creativebiomart.net]
• 26. A fluorimetric method for determination of calcineurin activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 28. NFAT Translocation Assay. [bio-protocol.org]
• 29. Nuclear Translocation and Activation of the Transcription Factor NFAT Is Blocked by Herpes Simplex Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Tips for Western Blot of Phosphorylated Protein [novusbio.com]
• 31. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 32. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 33. A Chromatin Immunoprecipitation Assay to Identify Novel NFAT2 Target Genes in Chronic Lymphocytic Leukemia [jove.com]
• 34. Chromatin Immunoprecipitation Assay as a Tool for Analyzing Transcription Factor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 35. A Step-by-Step Guide to Successful Chromatin Immunoprecipitation (ChIP) Assays | Thermo Fisher Scientific - TW [thermofisher.com]
• 36. Chromatin Immunoprecipitation (ChIP) Protocol: R&D Systems [rndsystems.com]
• 37. protocols.io [protocols.io]

Cyclosporine U: A Technical Guide to its Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cyclosporine U is a cyclic undecapeptide and a structural analog of the well-established immunosuppressant, Cyclosporine A.[1] Like other members of the cyclosporin (B1163) family, it is a natural product of the fungus Tolypocladium inflatum.[2] While not as extensively characterized as Cyclosporine A, Cyclosporine U is presumed to share a similar mechanism of action, primarily functioning as a calcineurin inhibitor to exert its immunosuppressive effects.[3] This technical guide provides a comprehensive overview of the known biological activities of Cyclosporine U, its mechanism of action, and detailed protocols for its characterization. Due to the limited availability of specific quantitative data for Cyclosporine U, this guide also draws upon the extensive research on Cyclosporine A to provide a comparative context.

Molecular Profile

Cyclosporine U is a large, complex cyclic peptide with the following properties:

Property	Value
Chemical Formula	C₆₁H₁₀₉N₁₁O₁₂[4][]
Molecular Weight	~1188.61 g/mol [4][]
CAS Number	108027-45-8[4][]
Synonyms	[Leu¹¹]Ciclosporin A, Cyclosporin A, 11-L-leucine-[4]

Core Biological Activity: Immunosuppression

The primary biological activity of Cyclosporine U is its immunosuppressive effect, which is mediated through the inhibition of T-lymphocyte activation.[3] This is achieved by disrupting the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway, a critical cascade in the adaptive immune response.[1]

Mechanism of Action: Calcineurin-NFAT Pathway Inhibition

The immunosuppressive action of Cyclosporine U involves the following key steps:

• Binding to Cyclophilin: Cyclosporine U enters the cytoplasm of a T-lymphocyte and binds to the intracellular protein, cyclophilin.[1]

• Inhibition of Calcineurin: The resulting Cyclosporine U-cyclophilin complex binds to calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase.[6]

• Prevention of NFAT Dephosphorylation: This binding inhibits the phosphatase activity of calcineurin, preventing it from dephosphorylating the NFAT transcription factor.

• Suppression of Cytokine Gene Transcription: Phosphorylated NFAT is unable to translocate to the nucleus. This prevents the transcription of genes encoding key cytokines, most notably Interleukin-2 (IL-2).[1]

• Reduced T-Cell Proliferation: The absence of IL-2, a potent T-cell growth factor, leads to a reduction in T-cell activation and proliferation, thereby dampening the immune response.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cyclosporin U | C61H109N11O12 | CID 90479532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Binding of Cyclosporine A to Cyclophilin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclosporine A (CsA) is a potent immunosuppressive drug that exerts its effects by binding to its intracellular receptor, cyclophilin A (CypA). This interaction is the foundational step in a signaling cascade that ultimately leads to the inhibition of T-cell activation. A thorough understanding of the molecular details of this binding event is crucial for the development of new and improved immunosuppressants and for elucidating the broader roles of cyclophilins in cellular physiology. This technical guide provides a comprehensive overview of the CsA-CypA interaction, including quantitative binding data, detailed experimental protocols for studying this interaction, and a visualization of the downstream signaling pathway.

Introduction

Cyclosporine A is a cyclic undecapeptide produced by the fungus Tolypocladium inflatum. Its discovery revolutionized organ transplantation by providing a powerful tool to prevent graft rejection.[1][2] The primary intracellular target of CsA is cyclophilin A, a ubiquitous and highly conserved protein that possesses peptidyl-prolyl cis-trans isomerase (PPIase) activity.[1][3][4] The binding of CsA to CypA inhibits this enzymatic activity; however, the immunosuppressive effect of CsA is not due to the inhibition of PPIase activity itself. Instead, the CsA-CypA complex acquires a novel function: the ability to bind to and inhibit the calcium- and calmodulin-dependent phosphatase, calcineurin.[5][6][7] This inhibition prevents the activation of the transcription factor NFAT (Nuclear Factor of Activated T-cells), which is essential for the transcription of interleukin-2 (B1167480) (IL-2) and other cytokines that promote T-cell proliferation and activation.[2][3][6][7]

Quantitative Analysis of the Cyclosporine A - Cyclophilin A Interaction

The affinity of Cyclosporine A for cyclophilin A has been extensively studied using various biophysical techniques. The dissociation constant (Kd) is a key parameter that quantifies the strength of this interaction, with a lower Kd value indicating a higher binding affinity. The following tables summarize the quantitative data obtained from different experimental methods.

Table 1: Dissociation Constants (Kd) for Cyclosporine A Binding to Cyclophilin Isoforms

Cyclophilin Isoform	Dissociation Constant (Kd)	Method	Reference
Cyclophilin A	36.8 nM	Fluorescence Spectroscopy	[8]
Cyclophilin B	9.8 nM	Fluorescence Spectroscopy	[8]
Cyclophilin C	90.8 nM	Fluorescence Spectroscopy	[8]
Cyclophilin A	30 nM	Not Specified	[4]
Cyclophilin A	77 ± 17 nM	SUPREX	[9]
Cyclophilin A	23 ± 6 nM	Surface Plasmon Resonance	[10]
Bovine Cyclophilin	~200 nM	Not Specified	[11]

Table 2: Kinetic Parameters for Cyclosporine A Binding to Cyclophilin A Determined by Surface Plasmon Resonance (SPR)

Parameter	Value	Unit	Reference
Association Rate Constant (kon)	0.53 ± 0.1	µM⁻¹s⁻¹	[10][12]
Dissociation Rate Constant (koff)	1.2 ± 0.1 (x 10⁻²)	s⁻¹	[10][12]
Equilibrium Dissociation Constant (Kd)	23 ± 6	nM	[10][12]

Signaling Pathway of Cyclosporine A Immunosuppression

The binding of Cyclosporine A to Cyclophilin A initiates a signaling cascade that ultimately results in the suppression of T-cell activation. The following diagram illustrates the key steps in this pathway.

Caption: Cyclosporine A signaling pathway in T-cells.

Experimental Protocols

A variety of experimental techniques are employed to characterize the binding of Cyclosporine A to cyclophilin. Below are detailed methodologies for some of the key experiments.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, allowing for the determination of binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[13][14]

Experimental Workflow:

Caption: Workflow for Isothermal Titration Calorimetry.

Detailed Methodology:

• Protein and Ligand Preparation:

  • Express and purify recombinant human cyclophilin A to >95% purity.

  • Prepare a stock solution of Cyclosporine A in a suitable solvent (e.g., DMSO) and then dilute it into the same buffer as the protein. The final DMSO concentration should be kept low (<5%) and consistent between the protein and ligand solutions to minimize solvent effects.

  • Thoroughly degas both the protein and ligand solutions to prevent bubble formation in the calorimeter.

• ITC Experiment:

  • Load the cyclophilin A solution (typically 20-50 µM) into the sample cell of the calorimeter.[15]

  • Load the Cyclosporine A solution (typically 10-20 times the protein concentration) into the injection syringe.[13][15]

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of small, timed injections of the Cyclosporine A solution into the sample cell while stirring.

  • Record the heat released or absorbed after each injection.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change.

  • Plot the heat change per injection against the molar ratio of Cyclosporine A to cyclophilin A.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the thermodynamic parameters: Kd, stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[14]

Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure the kinetics of biomolecular interactions in real-time.[12]

Detailed Methodology:

• Sensor Chip Preparation:

  • Immobilize recombinant human cyclophilin A onto a sensor chip surface (e.g., a CM5 chip) using standard amine coupling chemistry. A common method involves capturing His-tagged cyclophilin A on a Ni²⁺-NTA sensor chip, followed by covalent stabilization.[10][12]

  • The immobilization level should be optimized to avoid mass transport limitations.

• Binding Analysis:

  • Prepare a series of dilutions of Cyclosporine A in a suitable running buffer (e.g., HBS-EP).

  • Inject the Cyclosporine A solutions over the sensor surface at a constant flow rate.

  • Monitor the change in the SPR signal (measured in response units, RU) over time, which corresponds to the binding of Cyclosporine A to the immobilized cyclophilin A.

  • After each injection, flow running buffer over the surface to monitor the dissociation of the complex.

  • Regenerate the sensor surface between different analyte concentrations if necessary.

• Data Analysis:

  • The resulting sensorgrams (plots of RU versus time) are fitted to a kinetic binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (kon) and the dissociation rate constant (koff).[12]

  • The equilibrium dissociation constant (Kd) is then calculated as the ratio of koff to kon.

X-ray Crystallography

X-ray crystallography provides a high-resolution, three-dimensional structure of the Cyclosporine A-cyclophilin A complex, revealing the precise atomic interactions at the binding interface.[1][16][17]

Detailed Methodology:

• Protein-Ligand Complex Formation and Crystallization:

  • Prepare a homogenous solution of the Cyclosporine A-cyclophilin A complex by mixing purified cyclophilin A with a molar excess of Cyclosporine A.

  • Screen a wide range of crystallization conditions (e.g., different precipitants, pH, and temperature) to obtain well-ordered crystals of the complex. A common method is the hanging drop vapor diffusion technique.[18]

• Data Collection and Processing:

  • Expose the crystals to a high-intensity X-ray beam, typically at a synchrotron source.

  • Collect the diffraction data as the crystal is rotated.

  • Process the diffraction data to determine the unit cell dimensions, space group, and the intensities of the reflections.

• Structure Determination and Refinement:

  • Solve the phase problem using molecular replacement, using the known structure of cyclophilin A as a search model.

  • Build the atomic model of the complex into the resulting electron density map.

  • Refine the model against the experimental data to improve its agreement with the observed diffraction pattern and to ensure good stereochemistry.

NMR Spectroscopy

NMR spectroscopy provides detailed information about the structure and dynamics of the Cyclosporine A-cyclophilin A complex in solution.[19][20][21]

Detailed Methodology:

• Sample Preparation:

  • Prepare a highly concentrated and stable sample of the Cyclosporine A-cyclophilin A complex. Isotopic labeling (e.g., with ¹⁵N and ¹³C) of either the protein or the ligand is often necessary to simplify the complex spectra and facilitate resonance assignments.

• NMR Data Acquisition:

  • Acquire a series of multidimensional NMR experiments (e.g., HSQC, HNCA, HNCACB, NOESY) to assign the chemical shifts of the atoms in the complex and to identify through-space proximities between protons (Nuclear Overhauser Effects or NOEs).

• Structure Calculation:

  • Use the assigned chemical shifts and the NOE-derived distance restraints as input for structure calculation programs (e.g., CYANA, XPLOR-NIH).

  • Generate an ensemble of structures that are consistent with the experimental data.

  • The final structure represents the average conformation of the complex in solution.

Conclusion

The interaction between Cyclosporine A and cyclophilin A is a cornerstone of modern immunosuppressive therapy. The detailed quantitative and structural understanding of this binding event, facilitated by a range of sophisticated biophysical techniques, has been instrumental in the development of new CsA analogs with improved therapeutic profiles. The methodologies and data presented in this guide provide a comprehensive resource for researchers in academia and industry who are working to further unravel the complexities of this critical molecular interaction and to leverage this knowledge for the design of next-generation immunomodulatory drugs.

References

• 1. Structure of human cyclophilin and its binding site for cyclosporin A determined by X-ray crystallography and NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclosporine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Mechanisms of action of cyclosporine and effects on connective tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclophilin, a primary molecular target for cyclosporine. Structural and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Calcineurin is a common target of cyclophilin-cyclosporin A and FKBP-FK506 complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 7. Mechanisms of action of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative binding studies of cyclophilins to cyclosporin A and derivatives by fluorescence measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cyclophilin: a specific cytosolic binding protein for cyclosporin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Isothermal Titration Calorimetry | Biomolecular Interactions Analysis | Malvern Panalytical [malvernpanalytical.com]
• 15. Isothermal titration calorimetry to determine the association constants for a ligand bound simultaneously t... [protocols.io]
• 16. Structural Basis for Cyclosporin Isoform-Specific Inhibition of Cyclophilins from Toxoplasma gondii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. rcsb.org [rcsb.org]
• 18. aps.anl.gov [aps.anl.gov]
• 19. Solution structure of the cyclosporin A/cyclophilin complex by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. ethz.ch [ethz.ch]
• 21. researchexperts.utmb.edu [researchexperts.utmb.edu]

Cyclosporine U: A Comprehensive Physicochemical and Mechanistic Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties and mechanism of action of Cyclosporine U, a significant cyclic polypeptide and an impurity of the widely used immunosuppressant, Cyclosporine A. This document is intended to serve as a comprehensive resource for researchers and professionals engaged in the study and development of cyclosporine-related compounds.

Physicochemical Properties

Cyclosporine U is a large, cyclic undecapeptide with a complex molecular structure. A summary of its key physicochemical properties is presented below, offering a foundational understanding for its handling, formulation, and analysis.

Core Physicochemical Data

The fundamental physicochemical characteristics of Cyclosporine U are summarized in Table 1. These properties are critical for its behavior in biological and chemical systems.

Property	Value	Source
Molecular Formula	C₆₁H₁₀₉N₁₁O₁₂	[1][2]
Molecular Weight	1188.58 g/mol	[]
Appearance	White to off-white powder
Melting Point	177-179 °C	[]
Boiling Point (Predicted)	~1306.2 °C	[]
Density (Predicted)	~1.017 g/cm³	[]
pKa (Predicted)	13.25 ± 0.70	[]
logP (XLogP3-AA)	7.3	[4]
CAS Number	108027-45-8	[1]

Solubility Profile

The solubility of Cyclosporine U is a critical determinant of its bioavailability and formulation development. Table 2 outlines its solubility in various common solvents.

Solvent	Solubility
Chloroform	Soluble
Ether	Soluble
Methanol	Soluble
Hexane	Poorly Soluble
Water	Poorly Soluble

Mechanism of Action: Inhibition of the Calcineurin-NFAT Signaling Pathway

Cyclosporine U, like other members of the cyclosporin (B1163) family, exerts its potent immunosuppressive effects by inhibiting the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway. This pathway is central to the activation of T-lymphocytes, a key component of the adaptive immune response.

The mechanism involves the following key steps:

• Binding to Cyclophilin: Cyclosporine U first enters the cytoplasm of a T-lymphocyte and binds to the intracellular protein, cyclophilin.

• Formation of an Inhibitory Complex: The resulting Cyclosporine U-cyclophilin complex possesses a high affinity for calcineurin, a calcium and calmodulin-dependent serine/threonine protein phosphatase.

• Inhibition of Calcineurin: The complex binds to calcineurin, sterically hindering its phosphatase activity.

• Suppression of NFAT Activation: In an activated T-cell, intracellular calcium levels rise, leading to the activation of calcineurin. Activated calcineurin normally dephosphorylates NFAT, allowing its translocation into the nucleus. By inhibiting calcineurin, Cyclosporine U prevents the dephosphorylation of NFAT.

• Blockade of Cytokine Gene Transcription: As NFAT remains phosphorylated in the cytoplasm, it cannot translocate to the nucleus to act as a transcription factor. This blocks the transcription of genes encoding for crucial pro-inflammatory cytokines, most notably Interleukin-2 (IL-2). The lack of IL-2 prevents the proliferation and activation of T-cells, thereby suppressing the immune response.[5][6][7][8]

Figure 1: Calcineurin-NFAT signaling pathway and its inhibition by Cyclosporine U.

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of Cyclosporine U and for assessing its biological activity.

Determination of Physicochemical Properties

A standard shake-flask method is employed to determine the equilibrium solubility of Cyclosporine U in various solvents.[9][10][11]

• Preparation of Saturated Solution: An excess amount of Cyclosporine U powder is added to a known volume of the test solvent (e.g., water, methanol, chloroform) in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is filtered through a 0.22 µm filter or centrifuged at high speed to separate the undissolved solid from the saturated solution.

• Quantification: The concentration of Cyclosporine U in the clear supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Capillary electrophoresis (CE) can be utilized to determine the pKa of Cyclosporine U by measuring its electrophoretic mobility as a function of pH.[12][13][14]

• Instrumentation: A capillary electrophoresis system equipped with a UV detector is used. A fused-silica capillary is employed.

• Buffer Preparation: A series of background electrolytes (buffers) with a range of pH values are prepared.

• Sample Preparation: A stock solution of Cyclosporine U is prepared in a suitable solvent and diluted with the respective background electrolyte.

• Electrophoretic Mobility Measurement: The sample is injected into the capillary, and electrophoresis is performed at a constant voltage and temperature for each pH. The migration time of Cyclosporine U is recorded.

• pKa Calculation: The effective electrophoretic mobility is calculated from the migration time. The pKa is then determined by plotting the electrophoretic mobility against the pH of the buffer and fitting the data to the appropriate sigmoidal curve.

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is determined by the shake-flask method.[15][16][17][18][19]

• Phase Preparation: n-Octanol and water are mutually saturated by mixing and allowing them to separate.

• Partitioning: A known amount of Cyclosporine U is dissolved in one of the phases (typically the one in which it is more soluble). This solution is then mixed with a known volume of the other phase in a separatory funnel.

• Equilibration: The mixture is shaken vigorously for a set period to allow for partitioning of the analyte between the two phases and then allowed to stand for complete phase separation.

• Quantification: The concentration of Cyclosporine U in both the n-octanol and aqueous phases is determined by a suitable analytical method (e.g., HPLC-UV).

• logP Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of Cyclosporine U in the n-octanol phase to its concentration in the aqueous phase. The logP is the logarithm of this value.

Figure 2: Workflow for determining physicochemical properties of Cyclosporine U.

Biological Activity Assay

The inhibitory effect of Cyclosporine U on calcineurin activity can be quantified using a colorimetric phosphatase assay.

• Reagents: Purified calcineurin, calmodulin, a specific phosphopeptide substrate (e.g., RII phosphopeptide), assay buffer, and a malachite green-based phosphate (B84403) detection reagent.

• Inhibitor Preparation: A stock solution of Cyclosporine U is prepared in a suitable solvent (e.g., DMSO) and serially diluted to obtain a range of concentrations.

• Complex Formation: Calcineurin and cyclophilin A are pre-incubated with varying concentrations of Cyclosporine U (or vehicle control) to allow for the formation of the inhibitory complex.

• Phosphatase Reaction: The reaction is initiated by adding the pre-incubated enzyme-inhibitor mixture to the phosphopeptide substrate in the presence of calmodulin and Ca²⁺. The reaction is allowed to proceed at a controlled temperature (e.g., 30 °C) for a specific time.

• Phosphate Detection: The reaction is stopped, and the amount of free phosphate released from the substrate is quantified by adding the malachite green reagent and measuring the absorbance at a specific wavelength (e.g., ~620 nm).

• IC₅₀ Determination: The percentage of inhibition is calculated for each Cyclosporine U concentration, and the half-maximal inhibitory concentration (IC₅₀) is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Conclusion

This technical guide provides a comprehensive overview of the physicochemical properties and mechanism of action of Cyclosporine U. The data and protocols presented herein are intended to support further research and development activities involving this potent immunosuppressive agent. A thorough understanding of its fundamental characteristics is essential for its analytical characterization, formulation development, and the elucidation of its full therapeutic potential.

References

• 1. Cyclosporine U | CAS No- 108027-45-8 | Simson Pharma Limited [simsonpharma.com]
• 2. Cas 108027-45-8,Cyclosporin U (9CI) | lookchem [lookchem.com]
• 4. Cyclosporin U | C61H109N11O12 | CID 90479532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. SnapShot: Ca2+-Calcineurin-NFAT Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The Role of Calcium–Calcineurin–NFAT Signaling Pathway in Health and Autoimmune Diseases [frontiersin.org]
• 7. Cyclosporin a inhibits calcineurin/nuclear factor of activated T-cells signaling and induces apoptosis in retinoblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibitors of the calcineurin/NFAT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pKa Determination of a Histidine Residue in a Short Peptide Using Raman Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. Empirical prediction of peptide octanol-water partition coefficients - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. researchgate.net [researchgate.net]
• 19. scispace.com [scispace.com]

Inferred Biological Activity of Cyclosporine U: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature with specific quantitative data on the biological activity of Cyclosporine U is exceptionally limited. This technical guide infers the biological properties and mechanisms of Cyclosporine U based on its structural analogy to the extensively studied immunosuppressant, Cyclosporine A. The information presented herein, including potential quantitative data, should be considered presumptive and necessitates experimental verification.

Introduction

Cyclosporine U is a cyclic undecapeptide belonging to the cyclosporin (B1163) family of natural products.[1] It is structurally similar to Cyclosporine A, a cornerstone of immunosuppressive therapy used in organ transplantation and for treating autoimmune diseases.[2][3] Cyclosporine U is often considered a naturally occurring derivative or impurity in the fermentation broths of the fungus Tolypocladium inflatum, the primary source of Cyclosporine A.[1][2] Given their structural resemblance, it is strongly inferred that Cyclosporine U shares a similar mechanism of action and biological activity profile with Cyclosporine A, primarily functioning as a cytostatic and immunosuppressive agent.[1][2] This guide provides a comprehensive overview of the inferred biological activity of Cyclosporine U, its presumed mechanism of action, relevant experimental protocols for its characterization, and visual representations of key pathways and workflows.

Presumed Mechanism of Action: Calcineurin-NFAT Pathway Inhibition

The immunosuppressive effects of the cyclosporin family are primarily mediated through the inhibition of T-cell activation.[3][4] This is achieved by disrupting the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling cascade, a critical pathway in the adaptive immune response.[1][4]

The inferred mechanism for Cyclosporine U is as follows:

• Intracellular Binding: Due to its lipophilic nature, Cyclosporine U is presumed to readily diffuse across the T-cell membrane.[2]

• Complex Formation: In the cytoplasm, Cyclosporine U binds to its intracellular receptor, cyclophilin.[1][5]

• Calcineurin Inhibition: The resulting Cyclosporine U-cyclophilin complex then binds to calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase.[1][5] This binding event inhibits the phosphatase activity of calcineurin.

• NFAT Dephosphorylation Blockade: Activated calcineurin is responsible for dephosphorylating NFAT.[5] By inhibiting calcineurin, the Cyclosporine U-cyclophilin complex prevents this dephosphorylation.

• Inhibition of Nuclear Translocation: Dephosphorylated NFAT normally translocates from the cytoplasm to the nucleus.[4] Since NFAT remains phosphorylated, its nuclear translocation is blocked.

• Suppression of Cytokine Gene Transcription: In the nucleus, NFAT acts as a transcription factor, promoting the expression of genes encoding various cytokines, most notably Interleukin-2 (IL-2).[5][6] By preventing NFAT's nuclear entry, Cyclosporine U effectively halts the transcription of IL-2 and other pro-inflammatory cytokine genes.

• Reduced T-Cell Proliferation: IL-2 is a potent T-cell growth factor.[6] The suppression of its production leads to reduced T-cell activation and proliferation, thereby dampening the immune response.[7]

Caption: Inferred mechanism of Cyclosporine U-mediated immunosuppression.

Quantitative Data on Biological Activity

Table 1: General Properties and Presumed Mechanism of Action

Feature	Cyclosporine A	Cyclosporine U (Inferred)
Chemical Class	Cyclic polypeptide	Cyclic polypeptide, derivative of Cyclosporine A[7]
Primary Mechanism	Calcineurin Inhibitor[7]	Presumed Calcineurin Inhibitor[7]
Intracellular Target	Cyclophilin[7]	Presumed Cyclophilin[7]
Effect on T-cells	Inhibits T-cell activation and proliferation[7]	Presumed to inhibit T-cell activation[7]
Clinical Use	Prevention of organ transplant rejection, treatment of autoimmune diseases[7]	Investigational, potential for immunosuppression[7]

Table 2: Comparative In Vitro Immunosuppressive Activity (Hypothetical)

Assay	Cyclosporine A (IC50)	Cyclosporine U (IC50)
Mixed Lymphocyte Reaction (MLR)	10-50 ng/mL[7]	Data not available
Concanavalin A-stimulated Proliferation	20-100 ng/mL[7]	Data not available
Phytohemagglutinin-stimulated Proliferation	20-100 ng/mL[7]	Data not available
Calcineurin Phosphatase Activity	~10-20 µg/L[1]	Data not available

Note: IC50 values for Cyclosporine A can vary depending on the specific cell type and experimental conditions.[7]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of immunosuppressive agents. The following are standard protocols that can be adapted to determine the biological activity of Cyclosporine U.

Mixed Lymphocyte Reaction (MLR) Assay

Objective: To assess the ability of a compound to inhibit T-cell proliferation induced by allogeneic stimulation.[7]

Methodology:

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from two different healthy donors using density gradient centrifugation (e.g., Ficoll-Paque).

• Assay Setup: In a 96-well plate, co-culture responder PBMCs from one donor with irradiated (to prevent proliferation) stimulator PBMCs from the second donor.

• Compound Treatment: Add serial dilutions of Cyclosporine U (and Cyclosporine A as a positive control) to the co-culture. Include a vehicle control.

• Incubation: Incubate the plate for 5-6 days at 37°C in a 5% CO₂ incubator.

• Proliferation Measurement: Assess T-cell proliferation by adding a marker of DNA synthesis, such as ³H-thymidine or a non-radioactive alternative (e.g., BrdU or WST-1), during the final 18-24 hours of incubation.

• Data Analysis: Measure the incorporation of the proliferation marker. Calculate the IC50 value by plotting the percentage of inhibition against the log concentration of the compound.

Calcineurin Phosphatase Activity Assay

Objective: To directly measure the inhibitory effect of a compound on the enzymatic activity of calcineurin.[7]

Methodology:

• Reagents: Recombinant human calcineurin, cyclophilin A, a specific phosphopeptide substrate (e.g., RII phosphopeptide), and a phosphate (B84403) detection reagent (e.g., Malachite Green).[7]

• Assay Setup: In a 96-well plate, combine calcineurin and cyclophilin A in the presence of calcium and calmodulin.

• Compound Incubation: Add varying concentrations of Cyclosporine U and Cyclosporine A to the wells and incubate to allow for the formation of the inhibitory complex.[7]

• Enzymatic Reaction: Initiate the phosphatase reaction by adding the phosphopeptide substrate. Incubate for a defined period at 37°C.

• Phosphate Detection: Stop the reaction and add the phosphate detection reagent.

• Data Analysis: Measure the absorbance to quantify the amount of free phosphate released. Determine the IC50 value by plotting the percentage of calcineurin activity inhibition against the log concentration of the compound.

IL-2 Release Assay

Objective: To quantify the inhibition of IL-2 production from stimulated T-cells.

Methodology:

• Cell Culture: Use a T-cell line (e.g., Jurkat) or isolated human PBMCs.

• Compound Treatment: Pre-incubate the cells with serial dilutions of Cyclosporine U and Cyclosporine A for 1 hour.

• Cell Stimulation: Stimulate the T-cells with a combination of phorbol (B1677699) 12-myristate 13-acetate (PMA) and ionomycin, or with anti-CD3/CD28 beads, to induce T-cell activation and IL-2 secretion.

• Incubation: Incubate the cells for 24-48 hours.

• Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant.

• ELISA: Quantify the concentration of IL-2 in the supernatants using a standard Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: Calculate the IC50 value for the inhibition of IL-2 production.

Experimental and Logical Workflows

The following diagrams illustrate a general workflow for evaluating the immunosuppressive activity of Cyclosporine U and a logical relationship for its impurity analysis.

Caption: General experimental workflow for assessing Cyclosporine U activity.

Caption: Logical workflow for the analysis of Cyclosporine U as an impurity.

Conclusion

While direct experimental evidence remains scarce, the structural similarity of Cyclosporine U to Cyclosporine A provides a strong foundation for inferring its biological activities. It is highly probable that Cyclosporine U functions as an immunosuppressant by inhibiting the calcineurin-NFAT signaling pathway, thereby suppressing T-cell activation and proliferation. The cytostatic properties described for Cyclosporine U also align with the known activities of Cyclosporine A. Definitive characterization of Cyclosporine U's potency and specific biological profile requires further investigation using the experimental protocols outlined in this guide. Such research is essential to fully understand its potential as a therapeutic agent or its significance as a related impurity in Cyclosporine A preparations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 6. Cyclosporine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Cyclosporine U: A Technical Guide on Potential Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

December 20, 2025

Abstract

Cyclosporine U, a structural analogue of the well-established immunosuppressant Cyclosporine A, presents a compelling area of investigation for novel therapeutic applications.[1][2][3] Like its parent compound, Cyclosporine U is a cyclic polypeptide belonging to the cyclosporin (B1163) family and is presumed to exert its biological effects through the inhibition of the calcineurin-NFAT signaling pathway, a critical cascade in T-cell activation.[1][4] This technical guide provides a comprehensive overview of the molecular characteristics, mechanism of action, and potential therapeutic applications of Cyclosporine U. While specific quantitative data for Cyclosporine U is limited in publicly available literature, this document leverages the extensive knowledge of Cyclosporine A to outline key properties and detailed experimental protocols for the characterization of Cyclosporine U's inhibitory and therapeutic potential.[2][3]

Molecular Profile and Physicochemical Properties

Cyclosporine U is a large cyclic undecapeptide.[1] Its foundational properties are summarized in the table below.

Property	Value	References
Chemical Formula	C61H109N11O12	[1][]
Molecular Weight	~1188.58 g/mol	[1][]
CAS Number	108027-45-8	[1][]
Synonyms	[Leu11]Ciclosporin A, Ciclosporin Impurity D	[1][]
Appearance	Not explicitly stated, likely a white or off-white powder
Solubility	Poor water solubility	[]
Melting Point	177-179 °C	[]

Mechanism of Action: Inhibition of the Calcineurin-NFAT Signaling Pathway

The primary immunosuppressive effect of the cyclosporin family is achieved through the targeted disruption of the T-cell receptor (TCR) signaling cascade that leads to cytokine gene expression.[4]

• Binding to Cyclophilin : Cyclosporine U, like other cyclosporins, is presumed to passively enter T-lymphocytes and bind to an intracellular protein called cyclophilin.[1][6]

• Inhibition of Calcineurin : The resulting Cyclosporine U-cyclophilin complex then binds to and inhibits the phosphatase activity of calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase.[1][4]

• Prevention of NFAT Activation : In activated T-cells, calcineurin is responsible for dephosphorylating the Nuclear Factor of Activated T-cells (NFAT) transcription factor.[6] By inhibiting calcineurin, the Cyclosporine U-cyclophilin complex prevents this dephosphorylation.[1][4]

• Suppression of Cytokine Gene Transcription : Consequently, NFAT remains phosphorylated and is unable to translocate from the cytoplasm to the nucleus.[1][6] This prevents it from promoting the transcription of genes encoding various cytokines, most notably Interleukin-2 (IL-2).[1][6]

• Immunosuppression : The reduction in IL-2 production leads to a decrease in the activation and proliferation of T-cells, resulting in an overall immunosuppressive effect.[1][7]

Caption: Calcineurin signaling pathway and its inhibition by Cyclosporine U.[7]

Potential Therapeutic Applications

Based on its presumed mechanism of action as a calcineurin inhibitor, Cyclosporine U holds potential in various therapeutic areas, mirroring the applications of Cyclosporine A.

Immunosuppression in Organ Transplantation

The primary clinical use of cyclosporins is the prevention of organ transplant rejection.[8][9] By suppressing T-cell mediated immune responses, Cyclosporine U could potentially prevent the recipient's immune system from attacking the transplanted organ.

Autoimmune Diseases

Cyclosporine A is used to treat a variety of autoimmune diseases.[8][10] Cyclosporine U may have similar efficacy in conditions such as:

• Rheumatoid Arthritis : By inhibiting the inflammatory cascade driven by T-cells.[9][10]

• Psoriasis : By reducing the hyperproliferation of keratinocytes and dermal inflammation.[9][10]

• Crohn's Disease : By modulating the aberrant immune response in the gastrointestinal tract.[9][10]

Anti-inflammatory Effects

Cyclosporine U's ability to suppress the production of pro-inflammatory cytokines suggests potential applications in a range of inflammatory conditions.[1]

Antiviral Properties

Interestingly, cyclosporins have demonstrated antiviral activity against a range of viruses, including coronaviruses, hepatitis C virus, influenza virus, and human immunodeficiency virus (HIV).[11][12][13] This antiviral effect is thought to be mediated, at least in part, through the inhibition of cyclophilins, which are host proteins that can be co-opted by viruses for their replication.[12][14]

Neuroprotective Effects

Cyclosporine A has been shown to have neuroprotective effects in models of traumatic brain injury and ischemic brain injury.[15][16][17] This is attributed to its ability to inhibit the mitochondrial permeability transition pore (mPTP), thereby preventing cell death.[15][16] Given its structural similarity, Cyclosporine U may share these neuroprotective properties.

Quantitative Data

Assay	Target	IC50 (Cyclosporine A)	References
Calcineurin Phosphatase Activity	Purified Enzyme	5 nM	[4]
Calcineurin Phosphatase Activity	Murine Peripheral Blood Leukocytes (PBL)	7.5 ng/mL	[4]
Calcineurin Phosphatase Activity	Murine Spleen Cells (SCS)	24.4 ng/mL	[4]
Calcineurin Phosphatase Activity	Human PBL in Culture Medium	2 µg/L (~1.7 nM)	[4]
Mixed Lymphocyte Reaction (MLR)	T-Cell Proliferation	10-50 ng/mL	[18]
Concanavalin A-stimulated Proliferation	T-Cell Proliferation	20-100 ng/mL	[18]
Phytohemagglutinin-stimulated Proliferation	T-Cell Proliferation	20-100 ng/mL	[18]

Experimental Protocols

The following protocols are adapted from established methods for the analysis and biological characterization of cyclosporins and can be applied to the study of Cyclosporine U.

In Vitro Calcineurin Phosphatase Activity Assay

This protocol describes a colorimetric assay to determine the in vitro IC50 of Cyclosporine U for calcineurin phosphatase activity.[2]

Materials:

• Purified calcineurin enzyme

• Calmodulin

• RII phosphopeptide substrate

• Malachite Green reagent

• Cyclosporine U

• Cyclosporine A (as a positive control)

• Assay buffer

• 96-well microplate

Procedure:

• Prepare serial dilutions of Cyclosporine U and Cyclosporine A in the assay buffer.

• In a 96-well plate, add the calcineurin enzyme, calmodulin, and either a Cyclosporine U dilution, Cyclosporine A dilution, or vehicle control to each well.

• Pre-incubate the plate at 30°C for 10-15 minutes to allow for inhibitor binding.

• Initiate the phosphatase reaction by adding the RII phosphopeptide substrate to each well.

• Incubate the plate at 30°C for 20-30 minutes.

• Stop the reaction by adding the Malachite Green reagent. This reagent will react with the free phosphate (B84403) released by the phosphatase activity to produce a color change.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of inhibition for each concentration and determine the IC50 value.

Caption: Workflow for In Vitro Calcineurin Phosphatase Activity Assay.

T-Lymphocyte Proliferation Assay

This protocol outlines a method to assess the inhibitory effect of Cyclosporine U on T-lymphocyte proliferation.[2]

Materials:

• Peripheral blood mononuclear cells (PBMCs) or a T-cell line (e.g., Jurkat)

• RPMI-1640 culture medium supplemented with fetal bovine serum (FBS)

• A mitogen such as Phytohemagglutinin (PHA) or Concanavalin A (ConA)

• Cell proliferation reagent (e.g., WST-1 or MTS)

• Cyclosporine U

• Cyclosporine A (as a positive control)

• 96-well cell culture plate

Procedure:

• Seed the PBMCs or T-cells in a 96-well plate at an appropriate density.

• Add serial dilutions of Cyclosporine U, Cyclosporine A, or vehicle control to the wells.

• Stimulate the cells with the mitogen (PHA or ConA). Include unstimulated and stimulated control wells.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 48-72 hours.

• Add the cell proliferation reagent to each well and incubate for an additional 2-4 hours.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of proliferation inhibition for each concentration relative to the stimulated control and determine the IC50 value.

Caption: Workflow for T-Lymphocyte Proliferation Assay.[2]

Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the quantification of Cyclosporine U using reversed-phase HPLC with UV detection.[7][19]

Materials and Equipment:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 mm x 250 mm, 5 µm)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• Cyclosporine U reference standard

• Sample containing Cyclosporine U

Procedure:

• Mobile Phase Preparation : Prepare a mixture of acetonitrile and water (e.g., 70:30 v/v) with 0.1% TFA. Degas the mobile phase.

• Standard Solution Preparation : Prepare a stock solution of Cyclosporine U reference standard in the mobile phase. Prepare a series of working standards by serial dilution.

• Sample Preparation : Dissolve the sample containing Cyclosporine U in the mobile phase to a known concentration.

• Chromatographic Conditions :

  • Flow Rate : 1.0 mL/min

  • Column Temperature : 50°C

  • Detection Wavelength : 210 nm

  • Injection Volume : 20 µL

• Analysis : Inject the standard solutions to generate a calibration curve. Inject the sample solution.

• Quantification : Determine the concentration of Cyclosporine U in the sample by comparing its peak area to the calibration curve.

Caption: Experimental workflow for the HPLC quantification of Cyclosporine U.[19]

Conclusion

Cyclosporine U, as a close structural analogue of Cyclosporine A, holds significant promise for therapeutic applications in immunosuppression, autoimmune diseases, and potentially as an antiviral and neuroprotective agent. While specific biological data for Cyclosporine U is currently limited, the well-understood mechanism of action of the cyclosporin family provides a strong foundation for its investigation. The experimental protocols detailed in this guide offer a robust framework for the characterization of its in vitro and in vivo properties. Further research is warranted to fully elucidate the therapeutic potential of Cyclosporine U and to establish its specific activity and safety profile in comparison to Cyclosporine A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 6. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. Cyclosporine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cyclosporine: MedlinePlus Drug Information [medlineplus.gov]
• 10. Ciclosporin - Wikipedia [en.wikipedia.org]
• 11. The Antiviral Properties of Cyclosporine. Focus on Coronavirus, Hepatitis C Virus, Influenza Virus, and Human Immunodeficiency Virus Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Antiviral Properties of Cyclosporine. Focus on Coronavirus, Hepatitis C Virus, Influenza Virus, and Human Immunodeficiency Virus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [PDF] The Antiviral Properties of Cyclosporine. Focus on Coronavirus, Hepatitis C Virus, Influenza Virus, and Human Immunodeficiency Virus Infections | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. Neuroprotective Effects of Cyclosporine in a Porcine Pre-Clinical Trial of Focal Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Neuroprotective effect of Cyclosporin A on the development of early brain injury in a subarachnoid hemorrhage model: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Quantification of Cyclosporine A by High-Performance Liquid Chromatography: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosporine A (CsA) is a potent immunosuppressant widely used in organ transplantation to prevent rejection and in the treatment of various autoimmune diseases.[1] Therapeutic drug monitoring of CsA is crucial due to its narrow therapeutic index and significant pharmacokinetic variability. High-Performance Liquid Chromatography (HPLC) is a robust and reliable analytical technique for the accurate quantification of CsA in various biological matrices and pharmaceutical formulations.[2]

This document provides a detailed protocol for the quantification of Cyclosporine A using a validated Reversed-Phase HPLC (RP-HPLC) method. The protocol is intended to guide researchers, scientists, and drug development professionals in establishing a reliable analytical method for CsA in their laboratories.

Principle of the Method

This protocol employs RP-HPLC with UV detection to separate and quantify Cyclosporine A. The method involves a sample preparation step to extract CsA from the matrix, followed by chromatographic separation on a C18 column. An internal standard (IS) is often used to improve the precision and accuracy of the method. The concentration of CsA is determined by comparing its peak area to that of the internal standard and referencing a standard calibration curve.

Materials and Reagents

• Cyclosporine A reference standard

• Cyclosporine D (or other suitable internal standard)

• Acetonitrile (B52724) (HPLC grade)[1]

• Methanol (HPLC grade)

• Water (HPLC or deionized)[1]

• Phosphoric acid[3]

• t-Butyl methyl ether[3]

• Zinc sulfate[3]

• Trifluoroacetic acid (TFA)[4]

• Phosphate (B84403) buffer[5]

• Diethyl ether[5]

• n-Hexane[5]

• Ethanol[1]

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The following table summarizes typical chromatographic conditions compiled from various validated methods.

Parameter	Condition 1	Condition 2	Condition 3
HPLC Column	XTerra® C18, 150 x 4.6 mm, 5 µm[3]	Ultrabase C18, 250 x 4.6 mm, 5 µm[1]	ODS Column[6]
Mobile Phase	Acetonitrile:Water:t-Butyl methyl ether:Phosphoric acid (55:40:5:1, v/v/v/v)[3]	Acetonitrile:Water (Gradient)[1]	Acetonitrile:5mM Disodium hydrogen phosphate (75:25, v/v), pH 5.1[6]
Flow Rate	1.0 mL/min[1][3]	1.0 mL/min	1.0 mL/min
Column Temp.	80°C[3]	75°C[1]	70°C[6]
Detection	210 nm[3][4][6]	205 nm[1]	210 nm
Injection Vol.	20 µL - 100 µL	100 µL[1]	Not Specified
Internal Std.	Cyclosporine D[3]	Not specified[1]	Not Specified
Run Time	< 15 minutes[7]	< 10 minutes[1]	Not Specified

Experimental Protocols

Standard and Sample Preparation

5.1.1. Preparation of Standard Stock and Working Solutions

• Stock Solution: Accurately weigh a suitable amount of Cyclosporine A reference standard and dissolve it in a known volume of mobile phase or a suitable solvent like a 1:1 ethanol:water mixture to prepare a stock solution of a specific concentration (e.g., 0.5 mg/mL).[1]

• Working Standards: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the desired calibration range (e.g., 50 - 3000 ng/mL or 2.5 - 40.0 µg/mL).[3][8]

• Internal Standard Solution: If using an internal standard, prepare a stock solution of the internal standard (e.g., Cyclosporine D) and spike it into all calibration standards and samples at a constant concentration.[3]

5.1.2. Sample Preparation from Whole Blood (Protein Precipitation)

• To a 1.0 mL aliquot of the whole blood sample, add a known amount of internal standard.

• Add 2.0 mL of a deproteinating agent such as acetonitrile or a zinc sulfate-saturated acetonitrile:water (1:1) solution.[3][6]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the mixture at high speed (e.g., 10,000 rpm for 10 minutes).

• Transfer the clear supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.[3]

• Reconstitute the residue in a known volume of the mobile phase (e.g., 200 µL).[3]

• Vortex briefly and inject a portion of the reconstituted sample into the HPLC system.

5.1.3. Sample Preparation from Pharmaceutical Formulations (e.g., Nanoparticles)

• Solubilize the nanoparticles containing Cyclosporine A with a suitable solvent like acetonitrile (e.g., in a 1:4 v/v ratio).[1]

• Filter the resulting solution through a 0.45 µm syringe filter to remove any particulate matter.[1]

• Inject an aliquot (e.g., 100 µL) of the filtered sample directly into the HPLC system.[1]

Method Validation

The analytical method should be validated according to standard guidelines to ensure its suitability for the intended purpose.[2] Key validation parameters are summarized below.

Validation Parameter	Typical Acceptance Criteria	Example Data
Linearity (r²)	≥ 0.999[3]	> 0.999 over 50-3000 ng/mL[3]
Accuracy (% Recovery)	85 - 115%	98.30 - 103.74%[3]
Precision (% RSD)	Intra-day: ≤ 15%, Inter-day: ≤ 15%	Intra-day: 0.48 - 13.33%, Inter-day: within acceptable limits[3]
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1	1.36 µg/mL[1], 50 ng/mL[6]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio of 10:1	2.35 µg/mL[1], 100 ng/mL[6]
Specificity	No interference at the retention time of the analyte and IS	No interfering endogenous peaks observed.[3]
Robustness	Insensitive to minor changes in method parameters	The method is robust with minor changes in mobile phase composition and pH.[4]

Data Analysis

• Peak Identification: Identify the peaks corresponding to Cyclosporine A and the internal standard based on their retention times.

• Peak Area Integration: Integrate the peak areas for both the analyte and the internal standard.

• Calibration Curve: Plot a calibration curve of the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) against the corresponding concentrations of the calibration standards.

• Quantification: Determine the concentration of Cyclosporine A in the unknown samples by interpolating their peak area ratios from the calibration curve.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for the HPLC quantification of Cyclosporine A.

Caption: Experimental workflow for Cyclosporine A quantification by HPLC.

Conclusion

The HPLC method described in this application note provides a reliable and robust approach for the quantification of Cyclosporine A. Proper method validation is essential to ensure the accuracy and precision of the results. This protocol serves as a comprehensive guide for laboratories involved in the analysis of Cyclosporine A for research, quality control, and therapeutic drug monitoring purposes.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Development and Validation of a RP-HPLC Method for Determination of Cyclosporine in Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a HPLC method for the determination of cyclosporin-A in rat blood and plasma using naproxen as an internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simple determination of cyclosporine in human whole blood by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]

Application Note: A Robust and High-Throughput LC-MS/MS Method for the Quantitative Analysis of Cyclosporine A in Whole Blood

Audience: This document is intended for researchers, scientists, and drug development professionals involved in therapeutic drug monitoring and pharmacokinetic studies of Cyclosporine A.

Introduction Cyclosporine A (CsA) is a potent calcineurin inhibitor widely used as an immunosuppressant to prevent organ rejection in transplant patients and to treat various autoimmune disorders.[1][2] Due to its narrow therapeutic window and significant inter-individual pharmacokinetic variability, therapeutic drug monitoring (TDM) is essential to optimize dosage, ensuring efficacy while minimizing toxicity.[3] While immunoassays are available, they can suffer from cross-reactivity with CsA metabolites.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for CsA quantification, offering high sensitivity, specificity, and accuracy.[1][4]

This application note details a simple, rapid, and robust LC-MS/MS (B15284909) method for the quantitative analysis of Cyclosporine A in human whole blood. The protocol employs a straightforward protein precipitation step for sample preparation, making it suitable for high-throughput clinical environments.[5]

Experimental Protocols

1. Materials and Reagents

• Standards: Cyclosporine A certified reference material, and a stable isotope-labeled internal standard (IS) such as [²H₁₂]-Cyclosporine A (CsA-d12) or a structural analog like Cyclosporine D (CsD).[1][5][6]

• Solvents: HPLC or LC-MS grade methanol (B129727), acetonitrile (B52724), and reagent-grade water.[1][7]

• Additives: Ammonium acetate, formic acid, and zinc sulfate (B86663) (analytical grade).[1][7][8]

• Matrix: Drug-free EDTA whole blood for preparation of calibrators and quality controls.

2. Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.[7][8]

• A tandem mass spectrometer equipped with an electrospray ionization (ESI) source, operated in positive ion mode.[7][8]

3. Standard and Quality Control (QC) Preparation

• Stock Solutions: Prepare primary stock solutions of Cyclosporine A and the internal standard (e.g., CsA-d12) in methanol at a concentration of 1 mg/mL.

• Working Solutions: Create a series of intermediate working standard solutions by serially diluting the CsA stock solution with 50% methanol. Prepare a separate working solution for the internal standard (e.g., 30 ng/mL).[1][5]

• Calibration Curve & QCs: Spike drug-free whole blood with the appropriate CsA working solutions to create a calibration curve covering the desired linear range (e.g., 5 - 2000 ng/mL).[6] Prepare at least three levels of QC samples (low, medium, high) in the same manner.[7]

4. Sample Preparation: Protein Precipitation

• Pipette 50 µL of the whole blood sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 200 µL of the precipitating agent, which consists of methanol or acetonitrile containing the internal standard at a fixed concentration (e.g., CsA-d12 at 30 ng/mL).[1][2][5] Some methods utilize zinc sulfate in the precipitant to enhance protein removal.[1][5]

• Vortex the mixture vigorously for at least 30 seconds to ensure complete protein precipitation.[8]

• Centrifuge the tubes at high speed (e.g., 13,000 rpm) for 5-10 minutes to pellet the precipitated proteins.[2][8]

• Carefully transfer the clear supernatant to an autosampler vial for injection into the LC-MS/MS system.

Data Presentation

Quantitative data for the method are summarized in the tables below.

Table 1: LC-MS/MS Method Parameters

Parameter	Recommended Value
Liquid Chromatography
Column	C18, 50 x 2.1 mm, <3 µm particle size[1][4]
Mobile Phase A	Water with 2 mM Ammonium Acetate + 0.1% Formic Acid[8]
Mobile Phase B	Methanol or Acetonitrile[7]
Flow Rate	0.4 - 0.5 mL/min[1][7]
Column Temperature	60 °C[7][9]
Injection Volume	3 - 10 µL[7][9]
Gradient	A short, sharp gradient (e.g., 30% to 95% B in 1.5 min) is typical[7]
Total Run Time	2 - 5 minutes[3][8]
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive[8]
Capillary Voltage	~3500 V (instrument dependent)[7]
Source Temperature	~325 °C (instrument dependent)[7]
MRM Transition (CsA)	m/z 1220.0 → 1203.0 ([M+NH₄]⁺ adduct)[8]
MRM Transition (IS, CsD)	m/z 1234.0 → 1217.0 ([M+NH₄]⁺ adduct)[6]
Collision Gas	Argon

| Dwell Time | 100 - 200 ms |

Table 2: Method Performance Characteristics

Parameter	Acceptance Criteria / Typical Value
Linearity (r²)	≥ 0.99[8][10]
Linear Range	5 - 2000 ng/mL (covers therapeutic range)[6]
LLOQ	≤ 5 ng/mL[10]
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)[6]
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)[10]

| Recovery | > 80%[10] |

Mandatory Visualization

The following diagram illustrates the complete analytical workflow from sample receipt to final data reporting.

Caption: Experimental workflow for Cyclosporine A analysis.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of Cyclosporine A in whole blood. The simple protein precipitation sample preparation protocol allows for a rapid turnaround time, making the method highly suitable for routine therapeutic drug monitoring in a clinical laboratory setting.[3][8] The performance characteristics meet typical regulatory guidelines for bioanalytical method validation, ensuring high-quality data for patient management and clinical research.[6][10]

References

• 1. A simple and accurate LC‑MS/MS method for monitoring cyclosporin A that is suitable for high throughput analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Simultaneous Determination of Cyclosporine A, Tacrolimus, Sirolimus, and Everolimus in Whole-Blood Samples by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Validation of a dried blood spot LC-MS/MS approach for cyclosporin A in cat blood: comparison with a classical sample preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. waters.com [waters.com]
• 9. An analytical method for cyclosporine using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes: Dissolving Cyclosporine U for In Vitro Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cyclosporine U is a cyclic undecapeptide and an analog of the potent immunosuppressant Cyclosporine A.[1] Like other members of the cyclosporin (B1163) family, it functions by inhibiting calcineurin, a critical phosphatase in the T-cell activation pathway.[2] A significant challenge for its use in in vitro research is its highly hydrophobic nature, leading to poor solubility in aqueous solutions such as cell culture media.[2][] This document provides detailed protocols and guidelines for effectively dissolving and handling Cyclosporine U to ensure accurate and reproducible results in in vitro assays.

Physicochemical Properties and Solubility Data

Understanding the fundamental properties of Cyclosporine U is crucial for its proper handling and dissolution.

Table 1: Physicochemical Properties of Cyclosporine U

Property	Value	Reference
Molecular Weight	1188.58 g/mol	[2]
Appearance	White to off-white powder	[2]
Melting Point	177-179 °C	[2][]
Boiling Point	~1306.2 °C (Predicted)	[2][]
Density	~1.017 g/cm³	[2][]

The solubility of Cyclosporine U in various common laboratory solvents is summarized below. It is highly soluble in several organic solvents but poorly soluble in aqueous solutions.

Table 2: Solubility of Cyclosporine Analogs

Solvent	Solubility	Reference
Methanol	Soluble	[2][]
Ethanol	>100 mg/g	[4]
Chloroform	Soluble	[2][]
Ether	Soluble	[2][]
Acetonitrile	>100 mg/g	[4]
Acetone	>100 mg/g	[4]
Dimethyl Sulfoxide (B87167) (DMSO)	~50 mg/mL (Cyclosporin A)	[5]
Dimethylformamide (DMF)	~20 mg/mL (Cyclosporin A)	[6]
Hexane	Poorly soluble	[2][]
Water	Poorly soluble, ~0.04 mg/g	[2][][4]

Note: Some solubility data is for the closely related Cyclosporine A and serves as a strong reference point.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

Due to its hydrophobicity, a concentrated stock solution of Cyclosporine U must first be prepared in an appropriate organic solvent. Dimethyl sulfoxide (DMSO) is highly recommended for its high solvating power and compatibility with most cell culture assays at low final concentrations.

Materials:

• Cyclosporine U powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator (optional, but recommended)

• Calibrated analytical balance and precision pipettes

Procedure:

• Determine Stock Concentration: Decide on a convenient stock concentration, for example, 10 mM.

• Calculate Required Mass: Use the molecular weight (1188.58 g/mol ) to calculate the mass of Cyclosporine U needed.

  • Example for 1 mL of a 10 mM stock:

    • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (mg) = (0.010 mol/L) x (0.001 L) x (1188.58 g/mol ) x (1000 mg/g) = 11.89 mg

• Weighing: Aseptically weigh the calculated amount of Cyclosporine U powder and transfer it to a sterile tube or vial.

• Dissolution:

  • Add the calculated volume of DMSO to the vial.

  • Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

  • If particulates remain, sonicate the solution in a water bath for 5-10 minutes until the solution is clear. Visually inspect against a light source to ensure complete dissolution.[7]

• Storage:

  • Dispense the stock solution into single-use aliquots to avoid repeated freeze-thaw cycles.[7]

  • Store aliquots at -20°C, protected from light in amber vials or tubes wrapped in foil.[1][5] For long-term storage, refer to the manufacturer's instructions.[1]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

The concentrated stock solution must be diluted in aqueous buffer or cell culture medium to the final desired concentration for the assay. This step is critical as improper dilution can cause the compound to precipitate.

Materials:

• Cyclosporine U stock solution (from Protocol 1)

• Pre-warmed (37°C) sterile cell culture medium or aqueous buffer

• Sterile dilution tubes

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the Cyclosporine U stock solution at room temperature.

• Serial Dilution (Recommended): Perform a serial or intermediate dilution rather than a single large dilution.

  • For example, to achieve a 10 µM final concentration from a 10 mM stock, first dilute the stock 1:10 in pre-warmed medium to create a 1 mM intermediate solution.

  • Vortex the intermediate solution gently but thoroughly.

• Final Dilution: Add the required volume of the intermediate solution to the final volume of the assay medium.

  • Crucial Step: Add the cyclosporine solution to the aqueous medium while vortexing or swirling the medium to ensure rapid dispersion and minimize localized high concentrations that can lead to precipitation.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of the solvent (e.g., DMSO) to the assay medium without Cyclosporine U. This is essential to distinguish the effects of the compound from the effects of the solvent.

• Final Concentration Check: Ensure the final concentration of the organic solvent is low (typically ≤0.1% v/v) to avoid solvent-induced cytotoxicity or artifacts.

• Use Promptly: It is best practice to prepare working solutions fresh for each experiment.[1] Do not store aqueous solutions for more than one day.[6]

Stability and Storage Recommendations

Cyclosporine U stability is influenced by several factors. Adhering to proper storage conditions is vital for experimental reproducibility.

Table 3: Factors Affecting Cyclosporine U Stability in Solution

Factor	Recommendation	Rationale	Reference
pH	Maintain neutral to slightly basic pH if possible.	Acidic conditions can catalyze degradation to an isomeric form (Iso-Cyclosporin U).	[1]
Temperature	Store stock solutions at -20°C. Store working solutions at 2-8°C for short periods.	Higher temperatures accelerate chemical degradation.	[1]
Light	Protect all solutions from light using amber vials or foil.	Prevents potential photodegradation.	[1]
Container Material	Use glass or polypropylene (B1209903) containers.	Cyclosporines can adsorb to certain plastic surfaces, reducing the effective concentration. Glass is generally preferred.	[1][8]

Diagrams and Workflows

Mechanism of Action: Calcineurin Inhibition

The primary mechanism of action for Cyclosporine U involves binding to cyclophilin, forming a complex that inhibits the phosphatase activity of calcineurin. This blocks the activation of NFAT, a key transcription factor for pro-inflammatory cytokines like IL-2.[2]

Caption: Cyclosporine U inhibits the calcineurin signaling pathway.

Experimental Workflow: Solution Preparation

This workflow outlines the key steps from receiving the powdered compound to its final application in an in vitro assay.

Caption: Workflow for preparing Cyclosporine U solutions.

Troubleshooting Guide

Table 4: Common Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitation in working solution	- Final concentration exceeds aqueous solubility.- Improper dilution technique.- Temperature shock (cold medium).	- Decrease the final concentration.- Add the stock solution to pre-warmed medium while vortexing.- Perform serial dilutions to avoid high localized concentrations.- Consider using a biocompatible surfactant like Tween® 80 in the final medium.
Inconsistent or no biological effect	- Degradation of the compound.- Inaccurate concentration due to incomplete dissolution or adsorption.- Precipitation (may not be visible).	- Prepare fresh solutions before each experiment.[1]- Ensure complete dissolution of the stock solution by visual inspection and sonication.- Re-verify stock solution concentration calculations.- Use glass or polypropylene labware to minimize adsorption.[1]
Cell toxicity observed in controls	- Solvent (e.g., DMSO) concentration is too high.	- Ensure the final DMSO concentration in the assay is non-toxic for your cell type (typically <0.5%, ideally ≤0.1%).- Run a solvent toxicity curve to determine the safe concentration range for your specific cells.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 4. Solubility Studies of Cyclosporine Using Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Stability of cyclosporine solutions stored in polypropylene-polyolefin bags and polypropylene syringes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cyclosporine A Stock Solution

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of Cyclosporine A (CsA) stock solutions, a critical step for ensuring reproducibility and accuracy in research and drug development applications. Cyclosporine A is a potent immunosuppressant with a well-defined mechanism of action, making it a valuable tool in various biological assays. Due to its hydrophobic nature, proper handling and preparation are essential.

Data Presentation

Solubility of Cyclosporine A

Cyclosporine A is a lipophilic, cyclic peptide with poor aqueous solubility.[1] Organic solvents are necessary to prepare concentrated stock solutions. The solubility in common laboratory solvents is summarized below.

Solvent	Solubility (approx.)	Source
Dimethyl Sulfoxide (DMSO)	3 mg/mL - 50 mg/mL	[2]
Ethanol	10 mg/mL - 14 mg/mL	[2][3]
Dimethylformamide (DMF)	20 mg/mL	[2]
Methylene Chloride	10 mg/mL	[3]
Chloroform	6 mg/mL	[3]
Acetone	>100 mg/g
Methanol	>100 mg/g	[4]
Aqueous Buffers	Sparingly soluble	[2]
DMF:PBS (pH 7.2) (1:3)	~0.25 mg/mL	[2]

Note: Solubility can be affected by the purity of the cyclosporine A, the solvent, temperature, and the presence of other solutes. It is always recommended to start with a small amount to ensure complete dissolution.

Stability and Storage Recommendations

Proper storage is crucial to maintain the integrity and activity of Cyclosporine A.

Form	Storage Temperature	Conditions	Stability	Source
Solid	-20°C	Desiccated, protected from light	≥ 4 years	[2]
Solid	2-8°C	Desiccated, protected from light	2 years	[3]
Stock Solution in DMSO or Ethanol	-20°C	Protected from light, in aliquots	Stable, but concentration may drop due to container adsorption. Avoid repeated freeze-thaw cycles.	[1][3]
Aqueous Solution	Not Recommended	Not recommended for more than one day.	[2]
In Human Serum	Room Temperature	Up to 7 days	[5]
In Human Serum	-20°C	Up to 5 months	[5]
In Whole Blood	Room Temperature (24-26°C)	Significant decrease after 24 hours	[6]
In Whole Blood	+4°C	Significant decrease after 24 and 48 hours	[6]
In Whole Blood	-20°C	Stable for at least one month	[6][7]

Experimental Protocols

Protocol for Preparation of a 10 mM Cyclosporine A Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Cyclosporine A in DMSO.

Materials:

• Cyclosporine A (solid, purity ≥98%)

• Dimethyl Sulfoxide (DMSO), anhydrous, sterile

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Pre-weighing Preparation: Before opening, allow the vial of solid Cyclosporine A to equilibrate to room temperature to prevent condensation of moisture.

• Weighing Cyclosporine A: Aseptically weigh the desired amount of Cyclosporine A powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 12.03 mg of Cyclosporine A (Molecular Weight = 1202.6 g/mol ).

• Dissolution:

  • Transfer the weighed Cyclosporine A to a sterile, amber microcentrifuge tube.

  • Add the calculated volume of anhydrous, sterile DMSO. For 12.03 mg, add 1 mL of DMSO.

  • Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution, but avoid excessive heat.

• Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1]

  • Store the aliquots at -20°C, protected from light.[3]

Calculation Example:

To prepare a 10 mM stock solution:

• Molecular Weight (MW) of Cyclosporine A = 1202.6 g/mol

• Desired Concentration = 10 mM = 0.010 mol/L

• Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

• For 1 mL (0.001 L): Mass = 0.010 mol/L x 0.001 L x 1202.6 g/mol = 0.012026 g = 12.03 mg

Visualizations

Signaling Pathway of Cyclosporine A

Cyclosporine A exerts its immunosuppressive effects primarily by inhibiting the calcineurin-NFAT signaling pathway in T-cells.[8][9] This inhibition prevents the transcription of key cytokines, such as Interleukin-2 (IL-2), which are essential for T-cell activation and proliferation.[10][11]

Caption: Cyclosporine A Signaling Pathway.

Experimental Workflow: Cyclosporine A Stock Solution Preparation and Storage

The following diagram outlines the standard workflow for preparing and storing a Cyclosporine A stock solution.

Caption: Stock Solution Workflow.

Disclaimer: This information is intended for research use only and not for human or veterinary diagnostic or therapeutic use. Always consult the Safety Data Sheet (SDS) for detailed information on hazards and safe handling practices.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Solubility Studies of Cyclosporine Using Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability of cyclosporin A in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of Storage Temperature and Time on Stability of Serum Tacrolimus and Cyclosporine A Levels in Whole Blood by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. dovepress.com [dovepress.com]
• 9. Mechanisms of action of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: T-cell Proliferation Assay Using Cyclosporine A

For Researchers, Scientists, and Drug Development Professionals

Introduction

T-cell proliferation is a cornerstone of the adaptive immune response and a critical process in various physiological and pathological conditions, including infectious diseases, autoimmunity, and cancer. Assays that measure T-cell proliferation are fundamental tools in immunology and drug development for assessing the immunomodulatory potential of therapeutic compounds. Cyclosporine A (CsA) is a potent immunosuppressant widely used in clinical practice to prevent organ transplant rejection and treat autoimmune disorders. Its mechanism of action involves the inhibition of T-cell activation and proliferation, making it an essential reference compound in T-cell proliferation assays.

These application notes provide detailed protocols for conducting T-cell proliferation assays using Cyclosporine A as an inhibitory control. Two common methods are described: the 5(6)-Carboxyfluorescein diacetate succinimidyl ester (CFSE) dilution assay for flow cytometric analysis and the colorimetric MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Mechanism of Action: Cyclosporine A in T-cell Activation

Cyclosporine A exerts its immunosuppressive effects by disrupting the T-cell receptor (TCR) signaling cascade that leads to cytokine gene expression and subsequent cell proliferation.[1] When a T-cell is activated by an antigen-presenting cell (APC), a series of intracellular events is initiated. A key step is the activation of calcineurin, a calcium-calmodulin-dependent phosphatase.[1] Calcineurin dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), a crucial transcription factor.[1] Dephosphorylated NFAT then translocates to the nucleus, where it upregulates the transcription of genes essential for T-cell activation, most notably Interleukin-2 (IL-2).[1] IL-2 is a potent autocrine and paracrine growth factor that drives the clonal expansion of T-cells.

Cyclosporine A diffuses into the T-lymphocyte and binds to its cytosolic receptor, cyclophilin A.[1] This Cyclosporine A-cyclophilin A complex then binds to and inhibits calcineurin.[1] By inhibiting calcineurin, Cyclosporine A prevents the dephosphorylation and subsequent nuclear translocation of NFAT.[1] This blockade of NFAT activation leads to a downstream reduction in IL-2 production, thereby halting T-cell proliferation.[1]

Experimental Protocols

Protocol 1: Isolation of Peripheral Blood Mononuclear Cells (PBMCs)

This protocol describes the isolation of PBMCs from whole blood, which serve as the source of T-cells for the proliferation assays.

Materials:

• Human whole blood collected in heparinized tubes

• Ficoll-Paque™ PLUS or other density gradient medium

• Phosphate-Buffered Saline (PBS), sterile

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) (complete RPMI)

• 50 mL conical tubes

• Serological pipettes

• Centrifuge

Procedure:

• Dilute the whole blood 1:1 with sterile PBS in a 50 mL conical tube.

• Carefully layer 15 mL of Ficoll-Paque™ PLUS underneath the diluted blood in a new 50 mL conical tube. To do this, gently dispense the Ficoll-Paque™ PLUS at the bottom of the tube containing the diluted blood, minimizing mixing of the two layers.

• Centrifuge at 400 x g for 30 minutes at room temperature with the centrifuge brake turned off.

• After centrifugation, four distinct layers will be visible: the top layer of plasma, a "buffy coat" layer containing the PBMCs, the Ficoll-Paque™ PLUS layer, and the bottom layer of red blood cells and granulocytes.

• Carefully aspirate the buffy coat layer using a sterile pipette and transfer it to a new 50 mL conical tube.

• Wash the isolated PBMCs by adding sterile PBS to bring the volume up to 50 mL.

• Centrifuge at 300 x g for 10 minutes at room temperature.

• Discard the supernatant and resuspend the cell pellet in 10 mL of complete RPMI.

• Perform a cell count using a hemocytometer or an automated cell counter and assess viability (e.g., using trypan blue exclusion).

• Adjust the cell concentration to the desired density for the specific proliferation assay in complete RPMI.

Protocol 2: T-cell Proliferation Assay using CFSE Dilution

This method allows for the tracking of individual T-cell divisions via flow cytometry.

Materials:

• Isolated PBMCs

• Complete RPMI medium

• CFSE staining solution (e.g., 5 mM stock in DMSO)

• T-cell stimulus (e.g., Phytohemagglutinin (PHA) at a final concentration of 5-10 µg/mL, or anti-CD3/CD28 beads)

• Cyclosporine A (prepare a stock solution in DMSO and dilute in complete RPMI to desired concentrations)

• 96-well round-bottom culture plate

• Flow cytometer

• Flow cytometry staining antibodies (e.g., anti-CD3, anti-CD4, anti-CD8) and a viability dye.

Procedure:

• CFSE Staining:

  • Adjust the PBMC concentration to 1 x 10^6 cells/mL in pre-warmed PBS.

  • Add CFSE stock solution to the cell suspension to a final concentration of 1-5 µM. Mix immediately by vortexing.

  • Incubate for 10 minutes at 37°C, protected from light.

  • Quench the staining by adding 5 volumes of cold complete RPMI and incubate on ice for 5 minutes.

  • Wash the cells twice with complete RPMI by centrifuging at 300 x g for 5 minutes.

  • Resuspend the cells in complete RPMI at a concentration of 2 x 10^6 cells/mL.

• Assay Setup:

  • Add 100 µL of the CFSE-labeled cell suspension to each well of a 96-well round-bottom plate (2 x 10^5 cells/well).

  • Prepare serial dilutions of Cyclosporine A in complete RPMI at 2x the final desired concentrations. A suggested starting range is from 1000 ng/mL down to 0.1 ng/mL.

  • Add 50 µL of the Cyclosporine A dilutions to the appropriate wells. For control wells, add 50 µL of complete RPMI (with a corresponding final concentration of DMSO as the highest Cyclosporine A concentration).

  • Prepare the T-cell stimulus at 4x the final concentration in complete RPMI.

  • Add 50 µL of the stimulus to the appropriate wells. For unstimulated control wells, add 50 µL of complete RPMI.

  • The final volume in each well should be 200 µL.

• Incubation:

  • Incubate the plate for 3-5 days at 37°C in a humidified 5% CO2 incubator.

• Flow Cytometry Analysis:

  • Harvest the cells from each well into flow cytometry tubes.

  • Wash the cells with PBS.

  • Stain the cells with a viability dye and fluorescently labeled antibodies against T-cell markers (e.g., CD3, CD4, CD8).

  • Acquire the samples on a flow cytometer.

  • Analyze the data by gating on the live, single T-cell populations and examining the CFSE fluorescence histogram. Each peak of halved fluorescence intensity represents a successive generation of cell division.

Protocol 3: T-cell Proliferation Assay using MTT

This colorimetric assay measures the metabolic activity of the cell population as an indicator of proliferation.

Materials:

• Isolated PBMCs

• Complete RPMI medium

• T-cell stimulus (e.g., PHA at a final concentration of 5-10 µg/mL)

• Cyclosporine A

• 96-well flat-bottom culture plate

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Assay Setup:

  • Add 100 µL of PBMC suspension at a concentration of 1 x 10^6 cells/mL to each well of a 96-well flat-bottom plate (1 x 10^5 cells/well).

  • Prepare serial dilutions of Cyclosporine A in complete RPMI at 2x the final desired concentrations.

  • Add 50 µL of the Cyclosporine A dilutions to the appropriate wells.

  • Prepare the T-cell stimulus at 4x the final concentration in complete RPMI.

  • Add 50 µL of the stimulus to the appropriate wells. For unstimulated control wells, add 50 µL of complete RPMI.

  • The final volume in each well should be 200 µL.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Assay:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Add 100 µL of solubilization solution to each well.

  • Incubate overnight at 37°C to ensure complete solubilization of the formazan (B1609692) crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Presentation and Analysis

Quantitative data from the T-cell proliferation assays should be summarized in tables for clear comparison. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the potency of Cyclosporine A.

Data Analysis Steps:

• Normalization: For the MTT assay, subtract the average absorbance of the blank wells (media only) from all other wells. For both assays, express the proliferation in each well as a percentage of the stimulated control (no Cyclosporine A).

  • % Proliferation = [(OD_sample - OD_unstimulated) / (OD_stimulated - OD_unstimulated)] * 100

• Dose-Response Curve: Plot the percentage of proliferation against the logarithm of the Cyclosporine A concentration.

• IC50 Calculation: Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of Cyclosporine A that inhibits T-cell proliferation by 50%.[2][3]

Table 1: Example Data from MTT-based T-cell Proliferation Assay with Cyclosporine A

Cyclosporine A (ng/mL)	Log Concentration	Average Absorbance (570 nm)	% Proliferation
0 (Unstimulated)	-	0.250	0%
0 (Stimulated)	-	1.500	100%
0.1	-1.00	1.450	96%
1	0.00	1.200	76%
10	1.00	0.875	50%
100	2.00	0.400	12%
1000	3.00	0.275	2%

Table 2: Summary of IC50 Values for Cyclosporine A

Assay Method	T-cell Stimulus	IC50 (ng/mL)
CFSE Dilution	anti-CD3/CD28	15.8 ± 2.3
MTT Assay	PHA	10 - 20

Note: IC50 values are examples and can vary depending on experimental conditions, donors, and the specific T-cell stimulus used.[4]

Visualizations

Signaling Pathway

Caption: Cyclosporine A inhibits T-cell activation by blocking the calcineurin-NFAT pathway.

Experimental Workflow

Caption: Workflow for T-cell proliferation assays using Cyclosporine A.

References

• 1. mucosalimmunology.ch [mucosalimmunology.ch]
• 2. clyte.tech [clyte.tech]
• 3. researchgate.net [researchgate.net]
• 4. Effects of cyclosporin A and dinactin on T-cell proliferation, interleukin-5 production, and murine pulmonary inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring the Immunomodulatory Potency of Cyclosporine A: Determination of IC50 in a Mixed Lymphocyte Reaction

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for determining the half-maximal inhibitory concentration (IC50) of Cyclosporine A (CsA) using a one-way mixed lymphocyte reaction (MLR). The MLR is a robust in vitro assay that simulates the T-cell response to allogeneic stimuli, making it an invaluable tool for assessing the potency of immunosuppressive agents.[1][2][3][4] This protocol details the isolation of peripheral blood mononuclear cells (PBMCs), the setup of a one-way MLR, treatment with Cyclosporine A, and the subsequent measurement of T-cell proliferation using Carboxyfluorescein succinimidyl ester (CFSE) staining and flow cytometry. Furthermore, this document outlines the mechanism of action of Cyclosporine A and provides a clear methodology for data analysis to calculate the IC50 value.

Introduction

The mixed lymphocyte reaction (MLR) is a fundamental immunological assay used to assess the T-cell response to allogeneic antigens, mimicking the initial stages of transplant rejection.[3][4] It involves the co-culture of lymphocytes from two genetically distinct individuals.[3] In a one-way MLR, T-cells from one donor (the responder) are stimulated to proliferate by cells from another donor (the stimulator) that have been treated to prevent their own proliferation.[2][5] This unidirectional response allows for the clear assessment of the responder T-cells' activation and proliferation.[6]

Cyclosporine A is a potent immunosuppressive drug widely used to prevent organ transplant rejection and treat autoimmune diseases.[7][8] Its primary mechanism of action involves the inhibition of calcineurin, a key enzyme in the T-cell activation pathway.[7][8][9] By binding to the intracellular protein cyclophilin, Cyclosporine A forms a complex that inhibits calcineurin's phosphatase activity.[7][8] This prevents the dephosphorylation and nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a critical transcription factor for the expression of interleukin-2 (B1167480) (IL-2) and other cytokines essential for T-cell proliferation.[7][8][10] The inhibition of IL-2 production leads to a suppression of the T-cell-mediated immune response.[7][11][12]

Determining the IC50 value of Cyclosporine A in an MLR provides a quantitative measure of its immunosuppressive potency. This is crucial for the preclinical evaluation of new immunosuppressive drugs and for understanding the dose-response relationship of existing therapies.

Signaling Pathway of Cyclosporine A in T-Cell Activation

Caption: Cyclosporine A's mechanism of action in T-cells.

Experimental Workflow for Cyclosporine A IC50 Determination in MLR

Caption: Experimental workflow for MLR-based IC50 determination.

Materials and Methods

Materials

Reagent/Equipment	Supplier
Ficoll-Paque PLUS	GE Healthcare
RPMI 1640 Medium	Gibco
Fetal Bovine Serum (FBS)	Gibco
Penicillin-Streptomycin	Gibco
L-Glutamine	Gibco
HEPES Buffer	Gibco
Mitomycin C	Sigma-Aldrich
Cyclosporine A	Sigma-Aldrich
Carboxyfluorescein succinimidyl ester (CFSE)	Invitrogen
Phosphate Buffered Saline (PBS)	Gibco
Dimethyl sulfoxide (B87167) (DMSO)	Sigma-Aldrich
96-well round-bottom culture plates	Corning
Flow Cytometer	BD Biosciences

Experimental Protocols

1. Isolation of Peripheral Blood Mononuclear Cells (PBMCs)

• Collect whole blood from two healthy, unrelated donors in heparinized tubes.

• Dilute the blood 1:1 with sterile PBS.

• Carefully layer 30 mL of the diluted blood over 15 mL of Ficoll-Paque PLUS in a 50 mL conical tube.

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.[13]

• Aspirate the upper plasma layer and carefully collect the buffy coat layer containing the PBMCs.[13]

• Wash the isolated PBMCs twice with PBS by centrifuging at 300 x g for 10 minutes.[13]

• Resuspend the cell pellet in complete RPMI 1640 medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin, 1% L-Glutamine, and 10 mM HEPES).

• Perform a cell count and assess viability using a hemocytometer and trypan blue exclusion. Adjust the cell concentration as required for the assay.

2. Preparation of Responder and Stimulator Cells

• Responder Cells (from Donor A):

  • Adjust the PBMC concentration to 2 x 10^6 cells/mL in pre-warmed PBS with 0.1% FBS.[14]

  • Add CFSE to a final concentration of 1-5 µM.[14][15]

  • Incubate for 10-20 minutes at 37°C, protected from light.[15]

  • Quench the staining reaction by adding an equal volume of cold complete RPMI 1640 medium.

  • Wash the cells three times with complete RPMI 1640 medium to remove excess CFSE.

  • Resuspend the CFSE-labeled responder cells at 2 x 10^6 cells/mL in complete RPMI 1640 medium.

• Stimulator Cells (from Donor B):

  • Resuspend PBMCs from Donor B at 1 x 10^7 cells/mL in complete RPMI 1640 medium.[13]

  • Add Mitomycin C to a final concentration of 25-50 µg/mL.[13][16]

  • Incubate for 30 minutes at 37°C in a 5% CO2 incubator.[13]

  • Wash the cells three times with a large volume of PBS to remove residual Mitomycin C.[13]

  • Resuspend the inactivated stimulator cells at 2 x 10^6 cells/mL in complete RPMI 1640 medium.[13]

3. One-Way Mixed Lymphocyte Reaction (MLR) Assay

• Prepare a serial dilution of Cyclosporine A in complete RPMI 1640 medium. A suggested starting range is 0.1 ng/mL to 1000 ng/mL. Prepare a vehicle control using the same concentration of DMSO as in the highest Cyclosporine A concentration.

• In a 96-well round-bottom plate, add 50 µL of the various Cyclosporine A dilutions or vehicle control.

• Add 100 µL of the CFSE-labeled responder cell suspension (2 x 10^5 cells) to each well.[13]

• Add 50 µL of the inactivated stimulator cell suspension (1 x 10^5 cells) to the appropriate wells, resulting in a final volume of 200 µL and a responder to stimulator ratio of 2:1.[13]

• Set up the following controls:

  • Unstimulated Control: Responder cells only.

  • Stimulated Control (Positive Control): Responder and inactivated stimulator cells without any drug (add 50 µL of medium instead).[13]

  • Vehicle Control: Responder and inactivated stimulator cells with the DMSO vehicle.[13]

• Incubate the plate for 5-7 days at 37°C in a 5% CO2 incubator.[17]

4. Measurement of T-Cell Proliferation by Flow Cytometry

• After the incubation period, gently resuspend the cells in each well.

• Transfer the cell suspensions to FACS tubes.

• Wash the cells with PBS.

• Acquire the samples on a flow cytometer, collecting a sufficient number of events for analysis.

• Gate on the live lymphocyte population based on forward and side scatter properties.

• Analyze the CFSE fluorescence intensity of the gated lymphocyte population. Unproliferated cells will exhibit a bright, single peak of CFSE fluorescence, while cells that have divided will show successive peaks with halved fluorescence intensity.[5][18]

Data Analysis and IC50 Calculation

• Determine the percentage of proliferated cells for each condition. This is the percentage of cells that have undergone at least one division (i.e., have a lower CFSE intensity than the undivided peak).

• Normalize the data by setting the proliferation in the stimulated control (without drug) to 100% and the unstimulated control to 0%. The percent inhibition for each Cyclosporine A concentration can be calculated as follows: % Inhibition = 100 - [((% Proliferation with CsA - % Proliferation Unstimulated) / (% Proliferation Stimulated - % Proliferation Unstimulated)) * 100]

• Plot the percent inhibition against the logarithm of the Cyclosporine A concentration.

• Use a non-linear regression model (four-parameter logistic curve) to fit the dose-response curve and determine the IC50 value.[19][20] The IC50 is the concentration of Cyclosporine A that produces 50% of the maximal inhibition.[20]

Expected Results

The MLR should result in robust T-cell proliferation in the stimulated control group, as evidenced by a significant dilution of CFSE. In contrast, the unstimulated control should show minimal proliferation. Treatment with Cyclosporine A is expected to inhibit T-cell proliferation in a dose-dependent manner.[21]

Table 1: Example Data for Cyclosporine A IC50 Determination

Cyclosporine A (ng/mL)	Log Concentration	% Proliferation	% Inhibition
0 (Unstimulated)	-	5.2	0
0 (Stimulated)	-	85.7	0
0.1	-1	78.5	9.0
1	0	65.3	25.3
10	1	42.1	54.2
100	2	15.8	86.9
1000	3	8.1	96.4

Table 2: Calculated IC50 Value

Parameter	Value
IC50 (ng/mL)	~8.5
R² of Curve Fit	>0.98

Note: The data presented in the tables are for illustrative purposes only. Actual results may vary depending on the donors and experimental conditions.

Troubleshooting

Issue	Possible Cause	Solution
Low proliferation in stimulated control	- Poor viability of PBMCs- Insufficient HLA mismatch between donors- Suboptimal cell density	- Use freshly isolated, healthy PBMCs- Screen donors for HLA disparity- Optimize responder to stimulator ratio (e.g., 1:1, 2:1)
High background proliferation in unstimulated control	- Contamination of cell cultures- Pre-activated T-cells	- Maintain sterile technique- Ensure proper cell handling and isolation
Large variability between replicates	- Pipetting errors- Inconsistent cell numbers	- Use calibrated pipettes and ensure proper mixing of cell suspensions- Perform accurate cell counts

Conclusion

The one-way mixed lymphocyte reaction is a reliable and physiologically relevant in vitro assay for quantifying the immunosuppressive activity of compounds like Cyclosporine A.[3][6] By following this detailed protocol, researchers can accurately determine the IC50 value, providing a critical parameter for the characterization and development of immunomodulatory drugs. The use of CFSE-based proliferation analysis by flow cytometry offers a sensitive and quantitative readout of T-cell responses.

References

• 1. Mixed Lymphocyte Reactions | Mixed Lymphocyte Reaction [xenodiagnostics.com]
• 2. Mixed Lymphocyte Reaction Assay - Creative Biolabs [creative-biolabs.com]
• 3. marinbio.com [marinbio.com]
• 4. revvity.com [revvity.com]
• 5. Immune Cell Induced Proliferation Assays [biosci.mcdb.ucsb.edu]
• 6. horizondiscovery.com [horizondiscovery.com]
• 7. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 8. benchchem.com [benchchem.com]
• 9. Mechanisms of action of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms of action of cyclosporine and effects on connective tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanism of action of cyclosporine A in vivo. II. T cell priming in vivo to alloantigen can be mediated by an IL-2-independent cyclosporine A-resistant pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of cyclosporin A on human lymphocyte responses in vitro. III. CsA inhibits the production of T lymphocyte growth factors in secondary mixed lymphocyte responses but does not inhibit the response of primed lymphocytes to TCGF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. bu.edu [bu.edu]
• 15. creative-bioarray.com [creative-bioarray.com]
• 16. Assessment of Humoral Alloimmunity in Mixed Lymphocyte Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. sartorius.com [sartorius.com]
• 18. bdbiosciences.com [bdbiosciences.com]
• 19. Star Republic: Guide for Biologists [sciencegateway.org]
• 20. IC50 Calculator | AAT Bioquest [aatbio.com]
• 21. Interleukin-2 Effect on the Inhibition of Mised Lymphocyte Reaction Induced by Cyclosporin A - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cyclosporine A Immunosuppression Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for conducting in vitro and in vivo studies to evaluate the immunosuppressive properties of Cyclosporine A (CsA). The protocols outlined below are foundational for assessing the efficacy and mechanism of action of CsA and other potential immunosuppressive agents.

Introduction

Cyclosporine A is a potent calcineurin inhibitor that exerts its immunosuppressive effects primarily by blocking T-cell activation.[1][2] It readily diffuses into lymphocytes where it binds to its intracellular receptor, cyclophilin.[1][3] This CsA-cyclophilin complex then inhibits calcineurin, a calcium and calmodulin-dependent serine/threonine protein phosphatase.[2][3][4] The inhibition of calcineurin prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[2][4] Consequently, NFAT cannot translocate to the nucleus to induce the transcription of genes encoding various cytokines, most notably Interleukin-2 (IL-2).[1][2] The suppression of IL-2 production is a critical step in inhibiting T-cell proliferation and the subsequent cell-mediated immune response.[1] Beyond the calcineurin/NFAT pathway, CsA has also been shown to block the activation of JNK and p38 signaling pathways, further contributing to its specific inhibition of T-cell activation.[3][4]

Mechanism of Action: Calcineurin-NFAT Signaling Pathway

The immunosuppressive activity of Cyclosporine A is primarily mediated through the inhibition of the calcineurin-NFAT signaling pathway in T-lymphocytes.

Caption: Cyclosporine A mechanism of action in T-lymphocytes.

Quantitative Data Summary

The following tables summarize key quantitative data for Cyclosporine A from in vitro and in vivo studies.

Table 1: In Vitro Inhibitory Activity of Cyclosporine A

Assay	Cell Type/System	Parameter	Value	Reference
Calcineurin Phosphatase Activity	Purified enzyme	IC₅₀	~5-7 nM	[5][6]
Lymphocyte Proliferation	Human Peripheral Blood Mononuclear Cells (PBMCs)	IC₅₀	Varies; dependent on stimulus and individual sensitivity	[7]
IL-2 Production	Stimulated T-cells	IC₅₀	Concentration-dependent inhibition	[8]

Table 2: In Vivo Efficacy of Cyclosporine A in Animal Models

Animal Model	Disease/Condition	Dosage Range (mg/kg/day)	Key Efficacy Endpoint	Reference
Rat Renal Allograft	Graft Rejection	5 mg/kg/day (oral) or higher	Complete suppression of rejection	[9]
Rat Experimental Allergic Encephalomyelitis (EAE)	Autoimmune Encephalomyelitis	50 mg/kg/day (oral)	Prevention of EAE development	[10][11]
Murine Graft-versus-Host Disease (GvHD)	GvHD	Varies with protocol	Increased survival	[12]
Murine Acute Inflammation	Cytokine Production	40-58 mg/kg (oral)	ED₅₀ for inhibition of IL-1β and TNF-α	[13]

Experimental Protocols

General Experimental Workflow

A typical workflow for evaluating the immunosuppressive activity of a compound like Cyclosporine A involves a series of in vitro assays followed by in vivo validation in relevant animal models.

Caption: General workflow for immunosuppression studies.

In Vitro Calcineurin Phosphatase Activity Assay

This assay directly measures the inhibitory effect of CsA on the enzymatic activity of calcineurin.

Materials:

• Recombinant human Calcineurin

• Recombinant human Cyclophilin A

• Calmodulin

• Serine/Threonine Phosphatase substrate (e.g., RII phosphopeptide)

• Cyclosporine A

• Assay Buffer (e.g., 20 mM Tris, 100 mM NaCl, 6 mM MgCl₂, 0.5 mM DTT, 0.1 mM CaCl₂, 0.25 mg/mL BSA, pH 7.5)

• Malachite Green Phosphate (B84403) Detection Kit

• 96-well microplate

Procedure:

• Prepare a stock solution of Cyclosporine A in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add Assay Buffer.

• Add serial dilutions of Cyclosporine A to the wells. Include a vehicle control (DMSO without CsA).

• Add Cyclophilin A to all wells.

• Add Calcineurin and Calmodulin to all wells.

• Incubate for 10-15 minutes at 30°C to allow for the formation of the inhibitory complex.

• Initiate the phosphatase reaction by adding the RII phosphopeptide substrate.

• Incubate for an additional 10-30 minutes at 30°C.

• Stop the reaction and measure the amount of free phosphate released using the Malachite Green detection reagent according to the manufacturer's instructions.

• Read the absorbance at the recommended wavelength (e.g., 620 nm).

• Calculate the percent inhibition of calcineurin activity for each CsA concentration and determine the IC₅₀ value.[5]

Lymphocyte Proliferation Assay

This assay measures the ability of CsA to inhibit the proliferation of lymphocytes following stimulation.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) isolated from healthy donors.

• RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS), penicillin, and streptomycin.

• Mitogen (e.g., Phytohemagglutinin (PHA) or anti-CD3/CD28 beads).

• Cyclosporine A.

• Proliferation detection reagent (e.g., [³H]-thymidine, MTS, or CFSE).

• 96-well cell culture plate.

Procedure using [³H]-thymidine incorporation:

• Isolate PBMCs using Ficoll-Paque density gradient centrifugation.

• Resuspend PBMCs in complete RPMI 1640 medium to a concentration of 1 x 10⁶ cells/mL.

• Plate 100 µL of the cell suspension into each well of a 96-well plate.

• Add 50 µL of medium containing serial dilutions of Cyclosporine A to the appropriate wells. Include vehicle controls.

• Add 50 µL of medium with or without a stimulating agent (e.g., PHA at 5 µg/mL).[14][15]

• Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Pulse the cells by adding 1 µCi of [³H]-thymidine to each well and incubate for an additional 18-24 hours.

• Harvest the cells onto a filter mat using a cell harvester.

• Measure the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of proliferation inhibition relative to the stimulated control and determine the IC₅₀ value.[16][17]

Cytokine Production Assay (IL-2 ELISA)

This assay quantifies the inhibition of IL-2 production by stimulated T-cells in the presence of CsA.

Materials:

• PBMCs or a T-cell line (e.g., Jurkat).

• RPMI 1640 medium supplemented with 10% FBS, penicillin, and streptomycin.

• Stimulating agents (e.g., PHA or PMA and Ionomycin).[18][19]

• Cyclosporine A.

• Human IL-2 ELISA kit.

• 96-well cell culture plate.

Procedure:

• Prepare and plate the cells as described in the lymphocyte proliferation assay (1 x 10⁵ to 2 x 10⁵ cells/well).

• Pre-incubate the cells with serial dilutions of Cyclosporine A for 1 hour at 37°C.[14]

• Stimulate the cells with an appropriate agent (e.g., PHA at 5 µg/mL or PMA at 50 ng/mL and Ionomycin at 1 µM).[14]

• Incubate for 24-48 hours at 37°C in a 5% CO₂ incubator.

• Centrifuge the plate to pellet the cells.

• Carefully collect the supernatant from each well.

• Perform the IL-2 ELISA on the collected supernatants according to the manufacturer's protocol.[14]

• Generate a standard curve and calculate the concentration of IL-2 in each sample.

• Plot the IL-2 concentration against the log concentration of CsA to determine the IC₅₀ value.

Toxicity Considerations

While Cyclosporine A is an effective immunosuppressant, its use is associated with significant side effects, most notably nephrotoxicity and hypertension.[1][20] Toxicological studies in various animal models have demonstrated that high doses can lead to nephro- and hepatotoxicity.[21] Therefore, it is crucial to monitor for signs of toxicity in any in vivo study. This can include regular monitoring of kidney and liver function through blood tests, as well as histopathological examination of these organs at the end of the study.[20][22]

References

• 1. ccjm.org [ccjm.org]
• 2. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 3. ClinPGx [clinpgx.org]
• 4. Mechanisms of action of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. In-vitro cyclosporin sensitivity of proliferating lymphocytes is predictive of in-vivo therapeutic response in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Monitoring of Ex Vivo Cyclosporin a Activity in Healthy Volunteers Using T Cell Function Assays in Relation to Whole Blood and Cellular Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Studies on the immunosuppressive properties of cyclosporin a in rats receiving renal allografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Immunosuppressive effect of cyclosporin A in two lymphocyte transfer models in rats: comparison of in vivo and in vitro treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Immunosuppression by cyclosporin A of experimental allergic encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Cyclosporine A but Not Corticosteroids Support Efficacy of Ex Vivo Expanded, Adoptively Transferred Human Tregs in GvHD [frontiersin.org]
• 13. Cyclosporin A inhibits the in vivo production of interleukin-1beta and tumour necrosis factor alpha, but not interleukin-6, by a T-cell-independent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Can clinical response to cyclosporin in chronic severe asthma be predicted by an in vitro T-lymphocyte proliferation assay? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Single-dose response kinetics of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Effect of cyclosporin A on inflammatory cytokine production by U937 monocyte-like cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Toxicological evaluation of cyclosporin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Immunotoxicological assessment of cyclosporin A by conventional pathological techniques and immune function testing in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cyclosporine U in Animal Models of Immunosuppression

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosporine U, a derivative of the potent immunosuppressive agent Cyclosporine A, is a subject of growing interest for its potential therapeutic applications in preventing organ transplant rejection and treating autoimmune diseases.[1] Like other members of the cyclosporine family, its mechanism of action is presumed to involve the inhibition of calcineurin, a critical enzyme in the T-cell activation pathway.[1] This document provides detailed application notes and protocols for the use of Cyclosporine U in animal models of immunosuppression, leveraging the extensive knowledge of Cyclosporine A as a foundational reference due to the limited publicly available data on Cyclosporine U.

Mechanism of Action: The Calcineurin-NFAT Signaling Pathway

Cyclosporines exert their immunosuppressive effects by targeting T-lymphocyte activation. The drug passively diffuses into T-cells and binds to an intracellular protein called cyclophilin.[2][3] This newly formed Cyclosporine-cyclophilin complex then binds to and inhibits calcineurin, a calcium- and calmodulin-dependent serine-threonine phosphatase.[2][4]

The inhibition of calcineurin is a pivotal step, as it prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT).[2][4] In its phosphorylated state, NFAT cannot translocate from the cytoplasm to the nucleus.[2] Consequently, it fails to initiate the transcription of genes encoding crucial pro-inflammatory cytokines, most notably Interleukin-2 (IL-2).[2][4][5] The absence of IL-2, a key T-cell growth factor, halts the clonal expansion and differentiation of T-lymphocytes, thereby suppressing the cell-mediated immune response.[2][6]

Presumed signaling pathway of Cyclosporine U in T-cell activation.

Data Presentation

Quantitative data for Cyclosporine U is limited in publicly available literature. The following tables summarize key data for Cyclosporine A, which can be used as a reference for designing and interpreting studies with Cyclosporine U. It is strongly recommended to perform dose-finding and comparative studies to establish the specific parameters for Cyclosporine U.

Table 1: General Properties and Mechanism of Action

Feature	Cyclosporine A	Cyclosporine U
Chemical Class	Cyclic polypeptide	Cyclic polypeptide, derivative of Cyclosporine A[1]
Primary Mechanism	Calcineurin Inhibitor[2][5]	Presumed Calcineurin Inhibitor[1]
Intracellular Target	Cyclophilin[2][3]	Presumed Cyclophilin[1]
Effect on T-cells	Inhibits T-cell activation and proliferation[5]	Presumed to inhibit T-cell activation[1]
Clinical Use	Prevention of organ transplant rejection, treatment of autoimmune diseases[5][7]	Investigational, potential for immunosuppression[1]

Table 2: Comparative In Vitro Immunosuppressive Activity (Reference Data for Cyclosporine A)

Assay	Cyclosporine A (IC50)	Cyclosporine U (IC50)
Mixed Lymphocyte Reaction (MLR)	10-50 ng/mL	Data not available
Concanavalin A-stimulated Proliferation	20-100 ng/mL	Data not available
Phytohemagglutinin-stimulated Proliferation	20-100 ng/mL	Data not available
Note: IC50 values for Cyclosporine A can vary depending on the specific cell type and experimental conditions. Data for Cyclosporine U requires experimental determination.

Table 3: Reference Dosages of Cyclosporine A in Animal Models

Animal Model	Application	Route of Administration	Dosage	Reference
Mouse	Skin Allograft Rejection	Subcutaneous / Oral	15-30 mg/kg/day	[8]
Mouse	Tumor Xenograft	Intraperitoneal	10-30 mg/kg/day	[9]
Rat	Renal Allograft	Oral	5 mg/kg/day	[10]
Rat	Experimental Autoimmune Uveitis	Oral	10 mg/kg/day	[8]
Dog	Renal Allograft Rejection	Oral (microemulsified)	20 mg/kg/day	[11]
Cat	Immune-mediated diseases	Oral	7 mg/kg q12h (high-dose)	[12][13]
Note: The optimal dose of Cyclosporine U can vary significantly depending on the animal species, strain, age, sex, and specific experimental conditions. Dose-finding studies are crucial.[8]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the immunosuppressive properties of Cyclosporine U. These protocols are based on established methods for Cyclosporine A.

In Vitro Assay: Mixed Lymphocyte Reaction (MLR)

Objective: To assess the ability of Cyclosporine U to inhibit T-cell proliferation induced by allogeneic stimulation.

Methodology:

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from two different healthy donors using Ficoll-Paque density gradient centrifugation.

• Cell Culture: Co-culture responder PBMCs from one donor with irradiated (to prevent proliferation) stimulator PBMCs from the second donor in complete RPMI-1640 medium.

• Compound Treatment: Add varying concentrations of Cyclosporine U (and Cyclosporine A as a positive control) to the co-cultures at the time of plating. Include a vehicle control.

• Proliferation Assay: After 4-5 days of incubation, assess T-cell proliferation by adding ³H-thymidine or using a colorimetric assay (e.g., WST-1 or MTT).

• Data Analysis: Measure the incorporation of ³H-thymidine or the colorimetric signal. Calculate the half-maximal inhibitory concentration (IC50) for Cyclosporine U.

In Vivo Model: Murine Skin Allograft Rejection

Objective: To evaluate the efficacy of Cyclosporine U in prolonging allograft survival in a mouse model.

Methodology:

• Animal Models: Use two different strains of mice (e.g., C57BL/6 as donors and BALB/c as recipients).

• Drug Preparation: Dissolve Cyclosporine U in a suitable vehicle (e.g., olive oil for subcutaneous injection).

• Skin Grafting Surgery: Anesthetize both donor and recipient mice. Prepare a graft bed on the dorsal flank of the recipient mouse. Harvest a full-thickness skin graft from the donor and suture it onto the recipient's graft bed.

• Drug Administration: Begin daily administration of Cyclosporine U (at various doses determined by a pilot study) or vehicle control one day prior to or on the day of transplantation. Continue daily administration for the duration of the experiment.

• Monitoring: Monitor the grafts daily for signs of rejection (inflammation, swelling, discoloration, and necrosis). Document the day of complete graft rejection.

• Data Analysis: Compare the mean graft survival time between the Cyclosporine U-treated groups and the control group.

A generalized workflow for in vivo studies using Cyclosporine U.

In Vivo Model: Rat Experimental Autoimmune Uveitis (EAU)

Objective: To assess the therapeutic potential of Cyclosporine U in a model of autoimmune disease.

Methodology:

• Induction of EAU: Immunize Lewis rats with an autoantigen, such as interphotoreceptor retinoid-binding protein (IRBP), emulsified in complete Freund's adjuvant.

• Drug Administration: Begin oral or subcutaneous administration of Cyclosporine U or vehicle at the time of immunization or at the onset of clinical signs.

• Clinical and Histological Assessment: Monitor the rats for clinical signs of uveitis (e.g., conjunctival hyperemia, corneal opacity) using a slit-lamp biomicroscope. At the end of the experiment, euthanize the animals, enucleate the eyes, and process for histology (H&E staining).

• Evaluation: Score the severity of uveitis based on clinical and histological findings (e.g., cellular infiltration, retinal damage).

• Data Analysis: Compare the disease scores between the Cyclosporine U-treated and control groups.

Conclusion

While specific data on Cyclosporine U is still emerging, the well-established knowledge of Cyclosporine A provides a robust framework for initiating research into this promising immunosuppressive agent. The protocols and data presented here serve as a valuable guide for researchers to design and execute meaningful in vitro and in vivo studies to elucidate the specific properties and therapeutic potential of Cyclosporine U. Rigorous dose-finding experiments and direct comparative studies with Cyclosporine A will be essential to fully characterize its immunosuppressive profile.

References

• 1. benchchem.com [benchchem.com]
• 2. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 3. ccjm.org [ccjm.org]
• 4. benchchem.com [benchchem.com]
• 5. The mechanisms of action of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Cyclosporine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. ar.iiarjournals.org [ar.iiarjournals.org]
• 10. Studies on the immunosuppressive properties of cyclosporin a in rats receiving renal allografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Microemulsified cyclosporine-based immunosuppression for the prevention of acute renal allograft rejection in unrelated dogs: preliminary experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Progression of cyclosporine A-blood levels in experimental cats receiving a high-dose treatment protocol [frontiersin.org]
• 13. Progression of cyclosporine A-blood levels in experimental cats receiving a high-dose treatment protocol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cyclosporine A in Autoimmune Disease Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosporine A (CsA) is a potent calcineurin inhibitor and a cornerstone immunosuppressive agent utilized in both clinical settings and preclinical research.[1][2] Its primary mechanism of action involves the inhibition of T-cell activation, a critical step in the pathogenesis of many autoimmune diseases.[1][2] By forming a complex with cyclophilin, CsA inhibits the phosphatase activity of calcineurin.[2][3] This action prevents the dephosphorylation and nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor for various cytokine genes, including Interleukin-2 (IL-2).[2][3] The resulting reduction in IL-2 and other pro-inflammatory cytokines curtails the proliferation and function of effector T-cells, thereby mitigating the autoimmune response.[1] These application notes provide detailed protocols for utilizing CsA in common murine models of autoimmune diseases and in vitro assays to assess its immunomodulatory effects.

Mechanism of Action: Calcineurin-NFAT Signaling Pathway

The immunosuppressive activity of Cyclosporine A is primarily mediated through the inhibition of the calcineurin-NFAT signaling pathway in T-cells.

References

• 1. benchchem.com [benchchem.com]
• 2. In Vivo Visualization of (Auto)Immune Processes in the Central Nervous System of Rodents | Springer Nature Experiments [experiments.springernature.com]
• 3. karger.com [karger.com]

Application Note and Protocol: Analytical Method Validation for the Quantification of Cyclosporine A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosporine A (CsA) is a potent calcineurin inhibitor widely used as an immunosuppressant in organ transplantation to prevent rejection and in the treatment of various autoimmune diseases. Due to its narrow therapeutic index and significant pharmacokinetic variability, therapeutic drug monitoring (TDM) of CsA is crucial to ensure efficacy while minimizing toxicity. Accurate and precise quantification of CsA in biological matrices, most commonly whole blood, is therefore paramount.

This application note provides a comprehensive overview and detailed protocols for the validation of analytical methods for the quantification of Cyclosporine A. The methodologies described are based on established high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection and liquid chromatography-tandem mass spectrometry (LC-MS/MS), which are considered gold standard techniques for CsA analysis.[1][2] This document is intended to guide researchers, scientists, and drug development professionals in establishing and validating reliable analytical methods for CsA quantification in compliance with regulatory guidelines such as those from the FDA.[3][4][5]

Analytical Methods Overview

Both HPLC-UV and LC-MS/MS are powerful techniques for CsA quantification. The choice of method often depends on the required sensitivity, specificity, and sample throughput.

• HPLC-UV: This method is widely accessible and cost-effective. CsA lacks a strong chromophore, necessitating detection at low UV wavelengths, typically around 210 nm.[6][7][8] While specific, it may be susceptible to interferences from co-eluting compounds in complex biological matrices.[1]

• LC-MS/MS: This is the reference standard for CsA analysis due to its high sensitivity, specificity, and high-throughput capabilities.[1][2] It involves the separation of CsA from the sample matrix by liquid chromatography followed by detection using a tandem mass spectrometer. Multiple reaction monitoring (MRM) is typically used for quantification, providing excellent selectivity.[9]

Experimental Workflows

The following diagrams illustrate the typical workflows for sample preparation and analysis, and for the overall method validation process.

Caption: General experimental workflow for Cyclosporine A quantification.

Caption: Workflow for analytical method validation.

Experimental Protocols

Materials and Reagents

• Cyclosporine A reference standard (≥95% purity)

• Internal Standard (IS): Ascomycin or deuterated CsA (CsA-d12)[1][9]

• HPLC or LC-MS grade acetonitrile, methanol, water

• Formic acid, ammonium (B1175870) acetate (B1210297), trifluoroacetic acid (for mobile phase preparation)

• Drug-free whole blood (with EDTA as anticoagulant) for preparation of calibrators and quality control samples

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting CsA from whole blood.[1][10]

• Pipette 100 µL of whole blood sample, calibrator, or quality control (QC) into a 1.5 mL microcentrifuge tube.

• Add 200 µL of the internal standard solution (prepared in a protein precipitating solvent like acetonitrile or methanol).

• Vortex the mixture for 30-60 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at high speed (e.g., 13,000 rpm) for 5-10 minutes.[10]

• Carefully transfer the supernatant to a clean tube or HPLC vial for analysis.

Chromatographic Conditions

The following tables summarize typical chromatographic conditions for both HPLC-UV and LC-MS/MS methods.

Table 1: HPLC-UV Chromatographic Conditions

Parameter	Method 1	Method 2	Method 3
Stationary Phase	C18 (e.g., XTerra, 150x4.6 mm, 5 µm)[7]	C18 (e.g., Ultrabase, 250x4.6 mm, 5 µm)[11]	C18 (e.g., Lichrospher RP-18, 250x4 mm, 5 µm)[6]
Mobile Phase	Acetonitrile:Water (70:30, v/v) with 0.1% Trifluoroacetic acid	Acetonitrile and Water (gradient)[11]	Acetonitrile:0.1% Trifluoroacetic acid (80:20)[6]
Flow Rate	1.0 mL/min[7]	1.0 mL/min[11]	1.0 mL/min[6]
Column Temperature	75 °C[11]	75 °C[6]	80 °C[6]
Detection Wavelength	210 nm[7]	205 nm[11]	210 nm[6]
Injection Volume	20 µL[7]	100 µL[12]	10 µL

Table 2: LC-MS/MS Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Stationary Phase	C18 column (e.g., 50x2.1 mm, 2.7 µm)[1]
Mobile Phase A	2 mM Ammonium acetate and 0.1% Formic acid in water[1]
Mobile Phase B	Methanol or Acetonitrile[1]
Flow Rate	0.5 mL/min[1]
Column Temperature	60 °C[1]
Injection Volume	10 µL[1]
Ionization Mode	Positive Electrospray Ionization (ESI+)[9]
Mass Transitions (m/z)	Cyclosporine A: 1203.49 → 1185.53; Ascomycin (IS): 814.71 → 796.67[9]

Method Validation Protocols

The analytical method should be validated according to regulatory guidelines (e.g., FDA, ICH M10) to ensure its suitability for the intended purpose.[3][13] The key validation parameters are outlined below.

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of endogenous matrix components, metabolites, and other potential interferences.

Protocol:

• Analyze blank matrix samples from at least six different sources to investigate for interfering peaks at the retention time of CsA and the IS.

• Analyze a blank sample spiked with CsA at the Lower Limit of Quantification (LLOQ) and the IS.

• If available, analyze samples containing known metabolites of CsA to ensure they do not interfere with the quantification of the parent drug.

Linearity and Range

Objective: To establish the relationship between the instrument response and the concentration of the analyte over a specified range.

Protocol:

• Prepare a series of at least six to eight non-zero calibration standards by spiking drug-free matrix with known concentrations of CsA.

• The calibration range should encompass the expected therapeutic concentrations. A typical range for CsA in whole blood is 10 to 1000 ng/mL.[9]

• Analyze the calibration standards and plot the peak area ratio (analyte/IS) against the nominal concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), which should be ≥ 0.99.[9]

Accuracy and Precision

Objective: To determine the closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

Protocol:

• Prepare quality control (QC) samples at a minimum of three concentration levels: low, medium, and high.

• Intra-day (Repeatability): Analyze at least five replicates of each QC level on the same day.

• Inter-day (Intermediate Precision): Analyze the QC samples on at least three different days.

• Calculate the mean, standard deviation (SD), and coefficient of variation (%CV or %RSD) for each level. The accuracy should be within ±15% of the nominal value (±20% at the LLOQ), and the precision (%CV) should not exceed 15% (20% at the LLOQ).[9]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable accuracy and precision (LOQ).

Protocol:

• LOD: Can be estimated based on a signal-to-noise ratio of approximately 3:1.

• LOQ: The lowest concentration on the calibration curve that can be quantified with a precision of ≤ 20% and an accuracy of 80-120%.[11] The LOQ for CsA is typically in the low ng/mL range.[1]

Robustness

Objective: To evaluate the reliability of the method with respect to deliberate minor variations in method parameters.

Protocol:

• Introduce small, deliberate changes to chromatographic parameters such as mobile phase composition (±2%), column temperature (±5 °C), and flow rate (±10%).

• Analyze QC samples under these modified conditions and assess the impact on the results. The results should remain within the acceptance criteria for accuracy and precision.

Stability

Objective: To evaluate the stability of CsA in the biological matrix under different storage and processing conditions.

Protocol:

• Freeze-Thaw Stability: Analyze QC samples after subjecting them to at least three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Keep QC samples at room temperature for a period that reflects the expected sample handling time before analysis.

• Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -20 °C or -80 °C) for a duration that covers the expected storage time of study samples.[14]

• Post-Preparative Stability: Assess the stability of the processed samples in the autosampler.

Summary of Validation Data

The following tables provide a summary of typical validation parameters and their acceptance criteria, as well as reported data from literature.

Table 3: Summary of Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Specificity	No significant interfering peaks at the retention times of CsA and IS.
Linearity (r²)	≥ 0.99
Accuracy	±15% of nominal value (±20% at LLOQ)
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
LOQ	Quantifiable with accuracy within 80-120% and precision ≤ 20%.
Stability	Analyte concentration should be within ±15% of the initial concentration.

Table 4: Representative Quantitative Validation Data for Cyclosporine A

Parameter	Reported Value/Range	Reference
Linearity Range (ng/mL)	10 - 1000	[9]
5.85 - 1890	[1]
2 - 140 (µg/mL)	[15]
Intra-day Precision (%RSD)	< 6.5%	[11]
< 5%
Inter-day Precision (%RSD)	< 6.5%	[11]
< 4%
Accuracy (% Recovery)	98.08 - 101.55%	[7]
Within ± 13% of true value
LOD (ng/mL)	100	[7]
1 (mg/L)
LOQ (ng/mL)	200	[7]
5.85	[1]
Stability	Stable in whole blood at -20°C.[16]	[14][16]
Stable in serum at room temperature for up to 7 days and at -20°C for up to 5 months.[17]	[17]

Conclusion

The successful validation of an analytical method is critical for the reliable quantification of Cyclosporine A in clinical and research settings. This application note has provided a detailed framework and protocols for the validation of HPLC-UV and LC-MS/MS methods. By adhering to these guidelines and systematically evaluating all validation parameters, laboratories can ensure the generation of accurate, precise, and reproducible data for therapeutic drug monitoring and pharmacokinetic studies of Cyclosporine A.

References

• 1. A simple and accurate LC‑MS/MS method for monitoring cyclosporin A that is suitable for high throughput analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. labs.iqvia.com [labs.iqvia.com]
• 4. moh.gov.bw [moh.gov.bw]
• 5. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 6. benchchem.com [benchchem.com]
• 7. Development and Validation of a RP-HPLC Method for Determination of Cyclosporine in Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Quantitative determination of cyclosporine in human whole blood by ultra-performance liquid chromatography with triple quadrupole tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. waters.com [waters.com]
• 11. ijpsonline.com [ijpsonline.com]
• 12. Development and Validation of a HPLC Method for the Determination of Cyclosporine A in New Bioadhesive Nanoparticles for Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 13. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 14. benchchem.com [benchchem.com]
• 15. Development and Validation of a HPLC Method for Dissolution and Stability Assay of Liquid-Filled Cyclosporine Capsule Drug Products - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Stability of cyclosporin A in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid-Phase Extraction of Cyclosporine U from Plasma: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the solid-phase extraction (SPE) of Cyclosporine U from plasma samples. Cyclosporine U, a known impurity and analog of the potent immunosuppressant Cyclosporine A, requires accurate quantification in pharmacokinetic studies and therapeutic drug monitoring.[1] This protocol is adapted from well-established and validated methods for Cyclosporine A, given the close structural and physicochemical similarities between the two compounds.[1][2] It is recommended that this method be fully validated for the specific application of quantifying Cyclosporine U.

Introduction

Cyclosporine U is a cyclic polypeptide that, like Cyclosporine A, acts as a calcineurin inhibitor to suppress the immune system.[1] Accurate measurement of its concentration in plasma is crucial for understanding its pharmacological profile. Solid-phase extraction is a widely used technique for the cleanup and concentration of analytes from complex biological matrices like plasma, offering high recovery and removal of interfering substances.[3][4] This application note details a robust SPE protocol using a C18 sorbent, followed by analysis with High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

This section outlines the detailed methodology for the solid-phase extraction of Cyclosporine U from plasma.

Materials and Reagents

• SPE Cartridges: C18, 200 mg/3 mL (or similar C8 cartridges)

• Plasma: Human plasma, collected in EDTA- or heparin-containing tubes

• Cyclosporine U: Reference standard

• Internal Standard (IS): Cyclosporine D or a stable isotope-labeled Cyclosporine U

• Methanol (B129727): HPLC grade

• Acetonitrile (B52724): HPLC grade

• Water: Deionized or HPLC grade

• Ethanol (B145695): 95%

• Tetrahydrofuran (B95107): HPLC grade

• Formic Acid: (Optional, for sample acidification)

Sample Preparation

• Thaw frozen plasma samples to room temperature.

• Vortex the plasma samples to ensure homogeneity.

• Spike the plasma samples with the internal standard solution.

• (Optional) Acidify the plasma sample with 4% phosphoric acid to disrupt protein binding.[5]

Solid-Phase Extraction (SPE) Protocol

A detailed workflow for the SPE procedure is provided below. This protocol is based on established methods for cyclosporines.[3][4]

• Conditioning:

  • Pass 2 mL of methanol through the C18 SPE cartridge.

  • Follow with 2 mL of deionized water. Do not allow the sorbent to dry.

• Loading:

  • Load the pre-treated plasma sample (e.g., 1 mL) onto the conditioned SPE cartridge.

  • Apply a slow and steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 4 mL of 50% acetonitrile in water to remove polar interferences.

  • A second wash with a non-polar solvent like hexane (B92381) can be performed to remove lipids, followed by drying the cartridge under vacuum.

• Elution:

  • Elute Cyclosporine U and the internal standard with 300 µL of a mixture of ethanol and tetrahydrofuran (e.g., 19:1 v/v).[3][4]

  • Collect the eluate in a clean collection tube.

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40-50°C).

  • Reconstitute the residue in a suitable volume (e.g., 100-200 µL) of the mobile phase used for the analytical method (HPLC or LC-MS/MS).

Analytical Method

The extracted samples can be analyzed using a validated HPLC-UV or LC-MS/MS method. A C18 or cyano-phase analytical column is typically used for separation.[3][4]

Data Presentation

The following tables summarize the expected quantitative data based on validated methods for Cyclosporine A, which are anticipated to be similar for Cyclosporine U after method validation.

Table 1: SPE Method Performance (Adapted from Cyclosporine A data)

Parameter	Expected Value	Reference
Recovery	> 85%	[6]
Linearity (r²)	> 0.99
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%

Table 2: Example HPLC-UV Method Parameters

Parameter	Condition	Reference
Analytical Column	Cyano-phase	[3][4]
Mobile Phase	Acetonitrile and pH 7.0 phosphate (B84403) buffer	[3][4]
Flow Rate	1.0 mL/min	[3][4]
Column Temperature	50 °C	[3][4]
Detection Wavelength	210 nm	[3][4]

Visualizations

The following diagrams illustrate the experimental workflow for the solid-phase extraction of Cyclosporine U from plasma.

Caption: Experimental workflow for the solid-phase extraction of Cyclosporine U from plasma.

Caption: Step-by-step process within the SPE cartridge for Cyclosporine U extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Solid-phase extraction and liquid chromatography for improved assay of cyclosporine in whole blood or plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. waters.com [waters.com]
• 6. Automated solid-phase extraction and liquid chromatography for assay of cyclosporine in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Cyclosporine Concentration for Cell Culture

Disclaimer: Information regarding the optimization of Cyclosporine U concentration for cell culture is limited in published scientific literature. Cyclosporine U is a structural analog of the well-characterized immunosuppressant Cyclosporine A (CsA) and is often documented as an impurity or a component in analytical reference standards.[1] Therefore, the following technical support guide is based on the comprehensive data available for Cyclosporine A. Researchers should use this information as a starting point and perform dose-finding studies to establish the optimal dosage for Cyclosporine U in their specific experimental models.[1]

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively utilizing Cyclosporine in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Cyclosporine A?

A1: Cyclosporine A (CsA) is a potent immunosuppressant that primarily targets T-lymphocyte activation.[2][3] Its main mode of action is the inhibition of calcineurin, a calcium and calmodulin-dependent serine/threonine protein phosphatase.[4][5][6][7] CsA first binds to an intracellular protein called cyclophilin.[1][6][8][9] This CsA-cyclophilin complex then binds to and inhibits calcineurin.[1][4][9][10] The inhibition of calcineurin prevents the dephosphorylation and subsequent nuclear translocation of the Nuclear Factor of Activated T-cells (NF-AT), a critical transcription factor.[4][5][6][11] This blockage ultimately halts the transcription of genes for several cytokines, most notably Interleukin-2 (IL-2), which is essential for T-cell proliferation and activation.[4][5][6][8][9]

Q2: What is a recommended starting concentration for Cyclosporine A in cell culture?

A2: The effective concentration of CsA can vary significantly depending on the cell type and the specific biological effect being measured.[12] For immunosuppressive effects on T-lymphocytes, concentrations in the range of 10-100 ng/mL are often effective.[12] In studies involving cancer cell lines, growth inhibition has been observed at concentrations ranging from 0.5 to 3.0 µg/mL.[12] For some applications, concentrations up to 10 µM have been used.[12] It is highly recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.[6][12]

Q3: How should I prepare and store Cyclosporine A stock solutions?

A3: Cyclosporine A is a hydrophobic peptide with low aqueous solubility.[12] Stock solutions should be prepared in an organic solvent such as Dimethyl Sulfoxide (DMSO) or ethanol (B145695).[6][12][13] It is soluble in DMSO at up to 100 mg/mL and in ethanol at up to 200 mg/mL.[12][13] Stock solutions should be stored at -20°C and protected from light.[2][12][13] To minimize freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller working volumes.[6][7] When preparing working solutions, dilute the stock solution in your cell culture medium, ensuring the final concentration of the organic solvent is non-toxic to the cells (typically below 0.1%).[6][7][12]

Q4: What are the potential off-target effects of Cyclosporine A?

A4: While primarily targeting the calcineurin pathway, CsA can have off-target effects.[6][12] It has been shown to inhibit the mitochondrial permeability transition pore (MPTP), which can protect cells from certain forms of apoptosis.[8] Additionally, CsA can interact with other cellular proteins and signaling pathways, including the JNK and p38 MAPK pathways.[4] Researchers should be aware of these potential off-target effects and consider using more specific inhibitors or genetic approaches to confirm that the observed effects are due to calcineurin inhibition.[12]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No or low observable effect	Incorrect Dosage: The concentration used may be too low for the specific cell type or assay.	Perform a dose-response curve to determine the optimal effective concentration (EC50).[6] Consult the literature for effective concentrations in similar cell lines (see Table 1).
Poor Solubility: CsA is highly hydrophobic and may precipitate in the aqueous culture medium, reducing its effective concentration.	Ensure complete dissolution of the stock solution before diluting it in the culture medium.[12] Visually inspect for any precipitates.[12] The use of solubilizing agents like Cremophor EL or Tween 80 has been shown to increase CsA solubility.[12]
Cell Line Resistance: Some cell lines, particularly certain cancer cells, may exhibit resistance to CsA.[12]	Consider using a different, more sensitive cell line. Confirm the expression of key pathway components like calcineurin and NF-AT in your cell line.[6]
Degradation of the Compound: Improper storage or multiple freeze-thaw cycles can lead to the degradation of CsA.	Prepare fresh stock solutions and aliquot them to minimize freeze-thaw cycles.[6] Store stock solutions at -20°C or -80°C, protected from light.[6][12][13]
High Cell Death or Cytotoxicity	Excessive Cyclosporine A Concentration: High concentrations of CsA can be cytotoxic to various cell types.[12]	Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the cytotoxic concentration range for your specific cell line.[12] Use concentrations below the cytotoxic threshold for your functional assays.
Solvent Toxicity: The solvent used to dissolve CsA (e.g., DMSO, ethanol) can be toxic to cells at high concentrations.	Ensure the final solvent concentration in the culture medium is minimal (typically <0.1%).[6][7][12] Always include a vehicle control (medium with the same amount of solvent but without CsA) in your experiments.[12]
Inconsistent or Variable Results	Inconsistent Cell Seeding Density: Variations in the initial number of cells can lead to variability in experimental outcomes.	Standardize your cell seeding protocol to ensure consistent cell numbers across all wells and experiments.[12]
Incomplete Solubilization of CsA: If CsA is not fully dissolved, its effective concentration will vary between experiments.	Ensure complete dissolution of the CsA stock solution before preparing working dilutions.[12]
Batch-to-Batch Variation of CsA: Different batches of CsA may have slight variations in purity or activity.	If possible, use the same batch of CsA for a series of related experiments. If a new batch is used, it is advisable to re-validate the optimal concentration.[12]

Quantitative Data Summary

Table 1: Effective Concentrations of Cyclosporine A in Various Cell Lines and Assays

Cell Type	Assay	Effective Concentration	Observed Effect	Reference
Human T-Lymphocytes	Mitogen Response	10 - 100 ng/mL	Suppression of lymphocyte response	[12]
Human T-Lymphocytes	Cytotoxic T-cell Response	500 - 1000 ng/mL	General cytotoxic effects	[12]
Human Cancer Cells	MTT Assay	0.5 - 3.0 µg/mL (0.4 - 2.4 µM)	Partial growth inhibition	[12]
Human Lung Fibroblasts	Fibroblast Activation	0.5 µM	Reduced activation	[12]
Human Keratinocytes	Apoptosis Assay	125 - 250 nM	Prevention of UVA-induced cell death	[14]
Rat H4IIE cells	Cytotoxicity Assay (ATP level)	TC50 = 42 µM	Cytotoxicity	[10]
Mouse L929 cells	MTS Assay (3 days)	IC50 = 30 µM	Cytotoxicity	[10]
Human Huh-Mono cells	MTT Assay (3 days)	CC50 = 24 µM	Cytotoxicity	[10]

Table 2: IC50 Values of Cyclosporine A for T-Cell Proliferation

T-Cell Costimulatory Signal	Median IC50 (ng/mL)
No Costimulation	0.6 - 0.2
CD28	> 1000

Data adapted from a study on human T cells, highlighting the significant impact of the costimulatory signal on CsA efficacy.[15]

Experimental Protocols

Protocol 1: Determination of IC50 using a T-Cell Activation Assay

This protocol provides a general method for assessing the inhibitory effect of Cyclosporine A on T-cell activation.

• Cell Culture: Culture Jurkat cells (a human T-lymphocyte cell line) in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Maintain cells at 37°C in a humidified 5% CO2 incubator.[6]

• Experimental Setup:

  • Seed Jurkat cells in a 96-well plate at a density of 1 x 10^5 cells per well.[6]

  • Prepare serial dilutions of Cyclosporine A in the culture medium.

  • Add the diluted compound to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known immunosuppressant).[6]

• T-Cell Stimulation: Stimulate the T-cells by adding a combination of phorbol (B1677699) 12-myristate 13-acetate (PMA) and ionomycin (B1663694) to the wells.[6]

• Incubation: Incubate the plate for 24-48 hours at 37°C.[6]

• Readout:

  • Measure the concentration of IL-2 in the culture supernatant using an ELISA kit according to the manufacturer's instructions.[6]

  • Alternatively, assess cell proliferation using an MTT or a similar viability assay.[6]

• Data Analysis: Plot the IL-2 concentration or cell viability against the log concentration of Cyclosporine A. Calculate the IC50 value, which represents the concentration of the compound that causes 50% inhibition of the measured response.[6]

Protocol 2: Cytotoxicity Assay using MTT

This protocol outlines a general method for determining the cytotoxic effects of Cyclosporine A.

• Cell Seeding: Seed your target cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Cyclosporine A in culture medium. Remove the old medium from the wells and add the medium containing the different concentrations of Cyclosporine A. Include vehicle and untreated controls.[12]

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours).[12]

• MTT Addition: Add MTT reagent to each well and incubate for 1.5-4 hours, allowing viable cells to form formazan (B1609692) crystals.[12]

• Solubilization: Add a solubilization buffer to dissolve the formazan crystals.[12]

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.[12]

• Data Analysis: Analyze the data to determine the concentration of Cyclosporine A that reduces cell viability by 50% (CC50).

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Frontiers | Lessons to Learn From Low-Dose Cyclosporin-A: A New Approach for Unexpected Clinical Applications [frontiersin.org]
• 4. Mechanisms of action of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. stemcell.com [stemcell.com]
• 8. dovepress.com [dovepress.com]
• 9. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 10. selleckchem.com [selleckchem.com]
• 11. The Effect of Cyclosporin A on Airway Cell Proinflammatory Signaling and Pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Cyclosporin A | Cell Signaling Technology [cellsignal.com]
• 14. Cyclosporine A suppresses keratinocyte cell death through MPTP inhibition in a model for skin cancer in organ transplant recipients - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The effects of Cyclosporine A and azathioprine on human T cells activated by different costimulatory signals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Cyclosporine A Precipitation

Welcome to the technical support center for Cyclosporine A (CsA). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the precipitation of CsA during experiments, ensuring reliable and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my Cyclosporine A precipitating in the culture medium?

Cyclosporine A precipitation is a common issue stemming from its fundamental physicochemical properties. Several factors can cause CsA to fall out of solution:

• Inherent Low Aqueous Solubility : CsA is a large, cyclic peptide (MW: 1202.6 g/mol ) that is highly lipophilic (hydrophobic).[1][2][3] Its solubility in water and aqueous buffers is extremely low, reported to be around 27 µg/mL, and can be even lower in complex biological media.[3]

• Solvent Shock : The most frequent cause of precipitation is "solvent shock." This occurs when a concentrated stock solution of CsA in an organic solvent (like DMSO or ethanol) is rapidly diluted into an aqueous medium. The organic solvent disperses quickly, leaving the hydrophobic CsA molecules exposed to the aqueous environment, causing them to aggregate and precipitate before they can properly disperse.[4]

• Temperature Effects : Uniquely, the aqueous solubility of CsA is inversely proportional to temperature; it is more soluble at lower temperatures.[5][6] When a CsA-containing medium is warmed from room temperature to 37°C in an incubator, its solubility decreases, which can lead to precipitation.[6]

• Media Components : Cell culture media are complex mixtures containing salts, amino acids, and proteins.[7] These components can interact with CsA or alter the properties of the solution, potentially reducing CsA solubility and promoting precipitation.[8]

Q2: What is the recommended solvent for preparing a Cyclosporine A stock solution?

To prevent precipitation, it is crucial to first dissolve CsA in an appropriate organic solvent to create a high-concentration stock solution. The most common and effective solvents are Dimethyl Sulfoxide (DMSO), ethanol, and Dimethylformamide (DMF).[1][9]

Data Presentation: Cyclosporine A Solubility in Common Organic Solvents

Solvent	Reported Solubility	Reference
Dimethyl Sulfoxide (DMSO)	~50 mg/mL	[10]
Dimethylformamide (DMF)	~20 mg/mL	[9]
Ethanol	~14 mg/mL	[9]
Methanol	>100 mg/g	[6]
Acetone	>100 mg/g	[6]
Chloroform	6-10 mg/mL	[6][10]

Note: Solubility values can vary slightly between suppliers and based on the purity of the CsA and the solvent. For most cell culture applications, DMSO is preferred due to its high solubilizing power and relatively lower toxicity to cells at final concentrations below 0.5%.[1]

Experimental Protocols & Workflows

Protocol 1: Preparation of a Concentrated Cyclosporine A Stock Solution (10 mM in DMSO)

This protocol describes how to prepare a stable, high-concentration stock solution.

Materials:

• Cyclosporine A powder (MW: 1202.61 g/mol )[1]

• Anhydrous, sterile-grade Dimethyl Sulfoxide (DMSO)[1]

• Sterile, conical microcentrifuge tubes

• Vortex mixer and sonicator (optional)

Procedure:

• Calculation : Determine the volume of DMSO needed. To prepare a 10 mM stock solution from 1 mg of CsA:

  • Volume (L) = (Mass (g) / MW ( g/mol )) / Concentration (mol/L)

  • Volume (µL) = ((0.001 g / 1202.61 g/mol ) / 0.01 mol/L) * 1,000,000 µL/L ≈ 83.15 µL[1]

• Dissolution : Aseptically add the CsA powder to a sterile microcentrifuge tube. Add the calculated volume of anhydrous DMSO.

• Mixing : Vortex the solution vigorously for 1-2 minutes until all the powder is completely dissolved, resulting in a clear solution.[1] If dissolution is difficult, sonicate the tube in a water bath for 5-10 minutes.[1]

• Storage : Aliquot the stock solution into single-use volumes in sterile tubes to avoid repeated freeze-thaw cycles.[1] Store aliquots at -20°C, protected from light.[10] Properly stored stock solutions are stable for several months.

Protocol 2: Diluting Cyclosporine A into Aqueous Media to Prevent Precipitation

This protocol uses a serial dilution method to avoid solvent shock and maintain CsA solubility.

Materials:

• Prepared CsA stock solution (e.g., 10 mM in DMSO)

• Pre-warmed (37°C) sterile cell culture medium or aqueous buffer

• Sterile tubes for intermediate dilutions

Procedure:

• Pre-warm the Medium : Ensure your final aqueous medium is at the experimental temperature (typically 37°C) before adding CsA.

• Prepare an Intermediate Dilution : Do not add the concentrated DMSO stock directly to your final volume. First, create an intermediate dilution.

  • Example: To achieve a final concentration of 10 µM in 10 mL of medium, first dilute 1 µL of the 10 mM stock into 99 µL of pre-warmed medium in a separate tube. This creates a 100 µM intermediate solution.

• Final Dilution : Add the intermediate dilution to the final volume of pre-warmed medium.

  • Example: Add the 100 µL of the 100 µM intermediate solution to the remaining 9.9 mL of medium to achieve the final 10 µM concentration.

• Mix Immediately : Immediately after adding the CsA, mix the solution gently but thoroughly by inverting the tube or swirling the flask. Do not vortex vigorously, as this can cause frothing of media proteins.

Visual Guides and Diagrams

Workflow for Diluting CsA Stock Solution

References

• 1. benchchem.com [benchchem.com]
• 2. Cyclosporin A | C62H111N11O12 | CID 5284373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclosporine CsA—The Physicochemical Characterization of Liposomal and Colloidal Systems [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Unusual solubility behaviour of cyclosporin A in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solubility Studies of Cyclosporine Using Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Cyclosporine U HPLC Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the HPLC analysis of Cyclosporine U, with a specific focus on peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC?

A1: Peak tailing is a common chromatographic issue where a peak is asymmetrical, having a "tail" that extends from the peak maximum towards the end of the chromatogram. An ideal chromatographic peak is symmetrical, known as a Gaussian peak. Peak tailing can compromise the accuracy and reproducibility of quantification.[1]

Q2: Why is my Cyclosporine U peak tailing?

A2: Peak tailing for Cyclosporine U in reversed-phase HPLC can be caused by several factors. A primary cause is the slow interconversion between multiple conformers of the cyclosporine molecule at lower temperatures, which leads to peak broadening and tailing.[2][3] Other significant causes include secondary interactions with the HPLC column's stationary phase, inappropriate mobile phase conditions, column contamination, and issues with the HPLC system itself.[1][4]

Q3: How does column temperature affect Cyclosporine U peak shape?

A3: Increasing the column temperature is a critical factor for improving the peak shape of cyclosporines.[5][6] Higher temperatures (typically 60-80°C) provide enough energy to accelerate the interconversion between the different conformers of the Cyclosporine U molecule. This results in a single, sharper, and more symmetrical peak as the molecules elute from the column in a more uniform state.[2][3]

Q4: What is the role of the mobile phase pH in controlling peak tailing for Cyclosporine U?

A4: The pH of the mobile phase can significantly influence peak shape by affecting the ionization of both the Cyclosporine U molecule and the residual silanol (B1196071) groups on the silica-based stationary phase.[7][8] For cyclic peptides like Cyclosporine U, secondary interactions with these silanol groups are a common cause of tailing.[4] Using a mobile phase with a low pH, often with an acidic modifier like trifluoroacetic acid (TFA), can suppress the ionization of the silanol groups, thereby minimizing these secondary interactions and improving peak symmetry.[2][9]

Q5: Can the sample solvent cause peak tailing?

A5: Yes, the solvent used to dissolve the Cyclosporine U sample can cause peak distortion if it is significantly stronger than the mobile phase.[2][10] Injecting a sample in a strong solvent can cause the initial band of analyte to spread on the column, leading to a broad and often tailing peak. It is recommended to dissolve the sample in a solvent that is weaker than or has a similar strength to the mobile phase.[2]

Troubleshooting Guide: Cyclosporine U Peak Tailing

This guide provides a systematic approach to identifying and resolving the root causes of peak tailing in your Cyclosporine U HPLC analysis.

Logical Troubleshooting Workflow

The following diagram illustrates a step-by-step workflow for troubleshooting peak tailing.

Caption: A troubleshooting workflow for Cyclosporine U peak tailing.

Detailed Troubleshooting Steps in Q&A Format

Q: My Cyclosporine U peak is tailing. What is the first thing I should check?

A: The first and most critical parameter to verify is the column temperature . Due to the presence of multiple conformers at lower temperatures, a high column temperature (typically in the range of 60-80°C) is essential for achieving a sharp, symmetrical peak for cyclosporines.[2][6] A narrower peak is generally observed with increasing column temperature.[11]

Q: I've confirmed the column temperature is correct, but the peak is still tailing. What's next?

A: The next step is to evaluate your mobile phase composition and pH .

• Secondary Silanol Interactions: Peak tailing can result from interactions between Cyclosporine U and residual silanol groups on the silica-based column packing.[4] To minimize these interactions, consider adding an acidic modifier to your mobile phase, such as 0.1% trifluoroacetic acid (TFA) or phosphoric acid.[2][9] This will lower the pH and suppress the ionization of the silanol groups.

• Organic/Aqueous Ratio: The separation of cyclosporine is very sensitive to the mobile phase composition.[6][11] Ensure the ratio of your organic solvent (typically acetonitrile) to the aqueous phase is optimized and accurately prepared.

Q: I've optimized the temperature and mobile phase, but the problem persists. What other factors could be at play?

A: If the primary method parameters are correct, consider the following potential causes:

• Column Contamination or Degradation: The column may be contaminated with strongly retained matrix components from previous injections, or the stationary phase may be degraded.[2][12]

  • Solution: Try flushing the column with a strong solvent (e.g., 100% acetonitrile (B52724) or isopropanol).[2] If this does not resolve the issue, the column may need to be replaced. Using a guard column can help extend the life of your analytical column.[13][14]

• Sample Overload: Injecting too high a concentration or volume of your sample can saturate the stationary phase, leading to peak tailing.[2][12]

  • Solution: Try diluting your sample or reducing the injection volume.[12]

• Extra-Column Effects (Dead Volume): Excessive tubing length or poorly made connections between the injector, column, and detector can cause the analyte band to spread, resulting in peak tailing.[1][13] This is often more pronounced for early eluting peaks.[12]

  • Solution: Ensure all fittings are secure and use tubing with a narrow internal diameter (e.g., 0.005") and minimal length.[1]

• Column Bed Deformation: A void at the head of the column or a partially blocked inlet frit can distort the peak shape.[4]

  • Solution: Reversing and flushing the column (if the manufacturer's instructions permit) may dislodge a blockage.[4] If a void has formed, the column will likely need to be replaced.

Experimental Protocols

Protocol 1: Column Flushing to Remove Contaminants

Objective: To remove strongly retained compounds from the column that may be causing peak tailing.

Methodology:

• Disconnect the column from the detector to avoid contamination.

• Set the pump flow rate to 1 mL/min.

• Flush the column with at least 20 column volumes of each of the following solvents in sequence:

  • HPLC-grade water

  • Isopropanol

  • Hexane

  • Isopropanol

  • HPLC-grade water

  • Your mobile phase without buffer

• Equilibrate the column with your initial mobile phase conditions for at least 30 minutes before the next injection.

Note: Always consult the column manufacturer's guidelines for recommended flushing procedures and solvent compatibility.

Protocol 2: Optimizing Column Temperature

Objective: To determine the optimal column temperature to minimize peak tailing due to conformer interconversion.

Methodology:

• Prepare your Cyclosporine U standard in the mobile phase.

• Set up your HPLC system with your standard analytical method.

• Begin with the column temperature at 50°C and inject the standard.

• Increase the column temperature in increments of 5°C (e.g., 55°C, 60°C, 65°C, 70°C, 75°C, 80°C).

• At each temperature, allow the system to equilibrate for at least 15-20 minutes before injecting the standard.

• Record the chromatograms and calculate the USP tailing factor for the Cyclosporine U peak at each temperature.

• Plot the tailing factor versus temperature to identify the temperature at which the tailing is minimized and the peak shape is optimal. A narrower peak is typically observed at higher temperatures.[6][11]

Quantitative Data Summary

The following tables summarize typical HPLC conditions used for the analysis of cyclosporines, which can serve as a starting point for method development and troubleshooting.

Table 1: Comparison of Chromatographic Conditions for Cyclosporine Analysis

Parameter	Method 1	Method 2	Method 3	Method 4
Stationary Phase	XTerra C18	C8	Ultrabase C18	Lichrospher RP-18
Column Dimensions	150 x 4.6 mm, 5 µm	150 x 4.6 mm, 3 µm	250 x 4.6 mm, 5 µm	250 x 4.0 mm, 5 µm
Mobile Phase	Acetonitrile: 0.1% TFA (80:20)[9]	Acetonitrile:Water:Phosphoric Acid[11]	Acetonitrile:Water (Gradient)[15]	THF: 0.05M Phosphoric Acid (44:56)[16]
Flow Rate	1.0 mL/min[9]	1.0 mL/min[11]	1.0 mL/min[15]	1.0 mL/min[16]
Column Temperature	Not Specified	60°C[11]	75°C[15]	75°C[16]
Detection (UV)	210 nm[9]	Not Specified	205 nm[15]	220 nm[16]
Retention Time	~3.9 min[9]	~7.2 min[6]	~6.5 min[15]	Not Specified

Table 2: Effect of Column Temperature on Cyclosporine Peak Characteristics

Temperature (°C)	Observation	Reference
25	Broader peak, lower number of theoretical plates	[5]
60	Narrower peak, optimal for analysis	[6][11]
75	Increased peak height and number of theoretical plates	[5]
80	Sharper, more symmetrical peak due to rapid conformer equilibration	[2]

References

• 1. chromtech.com [chromtech.com]
• 2. benchchem.com [benchchem.com]
• 3. Rapid Analysis of Cyclic Peptide Cyclosporine A by HPLC Using a Column Packed with Nonporous Particles [jstage.jst.go.jp]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Effect of column temperature and eluent flow rate on the high performance liquid chromatographic analysis of cyclosporin a and d - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 9. Development and Validation of a RP-HPLC Method for Determination of Cyclosporine in Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 11. Development and Validation of a HPLC Method for Dissolution and Stability Assay of Liquid-Filled Cyclosporine Capsule Drug Products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. waters.com [waters.com]
• 15. ijpsonline.com [ijpsonline.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Cyclosporine Immunoassays and the Challenge of Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on navigating the complexities of Cyclosporine A (CsA) immunoassays, with a specific focus on the potential for cross-reactivity from related compounds like Cyclosporine U. Here you will find frequently asked questions (FAQs), in-depth troubleshooting guides, and detailed experimental protocols to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Cyclosporine U and how is it related to Cyclosporine A?

Cyclosporine U is a cyclic polypeptide that is structurally very similar to Cyclosporine A, the active immunosuppressive drug.[1] It is considered a known impurity of Cyclosporine A.[1] Both share the core cyclic undecapeptide structure, and like its parent compound, Cyclosporine U is a calcineurin inhibitor, meaning it has the potential to modulate the immune response by inhibiting T-cell activation.[1]

Q2: Does Cyclosporine U cross-react in Cyclosporine A immunoassays?

Currently, there is a lack of extensive, publicly available data specifically quantifying the cross-reactivity of Cyclosporine U in common commercial immunoassays for Cyclosporine A. However, given its structural similarity to Cyclosporine A, there is a strong theoretical potential for cross-reactivity. Immunoassays rely on the binding of antibodies to specific epitopes on the target molecule. Minor variations in the structure of a related compound, such as an impurity like Cyclosporine U, may not be sufficient to prevent it from being recognized by the assay's antibodies, leading to an overestimation of the true Cyclosporine A concentration.

Q3: What are the primary concerns regarding cross-reactivity in Cyclosporine A immunoassays?

The main issue with immunoassay cross-reactivity is the potential for inaccurate quantification of the parent drug, Cyclosporine A.[2] This is particularly problematic in therapeutic drug monitoring where precise measurements are crucial for patient management. Overestimation of Cyclosporine A levels due to interference from metabolites or related impurities can lead to incorrect dosing, potentially resulting in sub-optimal immunosuppression or increased risk of toxicity.[2][3]

Q4: Which immunoassays are most susceptible to cross-reactivity from Cyclosporine metabolites?

The degree of cross-reactivity varies significantly between different immunoassay technologies and the specific antibodies used (polyclonal vs. monoclonal).[3][4] Generally, older polyclonal antibody-based assays tend to exhibit higher and more variable cross-reactivity with cyclosporine metabolites compared to more specific monoclonal antibody-based assays.[3][4] For instance, some studies have shown that polyclonal radioimmunoassays (RIA) and certain fluorescence polarization immunoassays (FPIA) can have significant cross-reactivity with various metabolites.[4][5]

Q5: How can I minimize the impact of potential cross-reactivity in my experiments?

To mitigate the effects of cross-reactivity, consider the following strategies:

• Assay Selection: Whenever possible, opt for assays with higher specificity for the parent Cyclosporine A molecule. Monoclonal antibody-based assays are generally preferred over polyclonal ones.[3]

• Chromatographic Confirmation: For critical applications, such as in drug development or clinical research, it is highly recommended to confirm immunoassay results with a more specific method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6]

• Consistent Methodology: If using immunoassays for longitudinal studies, it is crucial to use the same assay and preferably the same reagent lot throughout the experiment to ensure that any observed variations are not due to changes in assay performance or cross-reactivity profiles.

Troubleshooting Guides

Issue: Inconsistently High or Variable Cyclosporine A Readings

If you are observing unexpectedly high or inconsistent Cyclosporine A concentrations, it could be indicative of cross-reactivity. Follow this troubleshooting workflow to diagnose and address the issue.

Caption: Troubleshooting workflow for high Cyclosporine A readings.

Data Presentation: Cross-Reactivity of Cyclosporine Metabolites in Immunoassays

The following tables summarize the reported cross-reactivity of major Cyclosporine A metabolites in various commercially available immunoassays. It is important to note that these values can vary between studies and even between different lots of the same assay.

Table 1: Cross-Reactivity in Polyclonal Immunoassays

Metabolite	Abbott TDx FPIA (%)[4]	Incstar Cyclo-Trac RIA (%)[4]	Sandoz RIA (%)[4]
M1 (AM9)	14-44	15-40	14-44
M8	9-20	9-20	9-20
M13	13-26	13-26	13-26
M17 (AM1)	50-116	50-116	50-116
M18	17-79	17-79	17-79
M21	4-54	4-54	4-54
M25	<1-52	<1-52	<1-52
M26	<1-29	<1-29	<1-29

Table 2: Cross-Reactivity in Monoclonal Immunoassays

Metabolite	ARCHITECT CMIA (%)[7]	ECLIA (%)[8]
AM1	Not Reported	2
AM1c	<1	Not Detectable
AM1c9	Not Reported	Not Detectable
AM4N	<1	2
AM9	<1	6
AM19	<1	Not Detectable

Experimental Protocols

General Workflow for Immunoassay-Based Cyclosporine Quantification

The following diagram illustrates a generalized workflow for quantifying Cyclosporine A in whole blood samples using an immunoassay. Specific steps may vary depending on the assay format and instrumentation.

Caption: Generalized workflow for Cyclosporine immunoassay.

Detailed Methodologies

1. Radioimmunoassay (RIA) - Example Protocol (Based on CYCLO-Trac SP) [9]

• Principle: A competitive binding assay where 125I-labeled Cyclosporine competes with unlabeled Cyclosporine in the sample for a limited number of binding sites on a specific monoclonal antibody.

• Sample Preparation:

  • Collect whole blood in an EDTA tube.

  • Add 100 µL of whole blood to a tube containing a precipitation reagent (e.g., methanol).

  • Vortex for 15 seconds to lyse the red blood cells and precipitate proteins.

  • Centrifuge at 1600 x g for 5 minutes.

  • The resulting supernatant contains the extracted Cyclosporine.

• Assay Procedure:

  • Pipette the supernatant into assay tubes.

  • Add 100 µL of 125I-labeled Cyclosporine tracer to all tubes.

  • Add 100 µL of the monoclonal anti-Cyclosporine antibody to all tubes except the non-specific binding (NSB) controls.

  • Vortex and incubate as per the manufacturer's instructions.

  • Add a precipitating anti-mouse serum to separate the antibody-bound fraction.

  • Centrifuge and decant the supernatant.

  • Measure the radioactivity of the pellet in a gamma counter.

• Data Analysis:

  • Construct a standard curve by plotting the percentage of bound radioactivity against the concentration of the calibrators.

  • Determine the Cyclosporine concentration in the samples by interpolating their percentage of bound radioactivity on the standard curve.

2. Fluorescence Polarization Immunoassay (FPIA) [10][11][12]

• Principle: This is a competitive homogeneous immunoassay. Fluorescein-labeled Cyclosporine competes with unlabeled Cyclosporine from the sample for binding sites on a specific antibody. The degree of polarization of the emitted fluorescent light is inversely proportional to the concentration of Cyclosporine in the sample.

• Sample Preparation:

  • A small volume of whole blood is mixed with a precipitation reagent to lyse the cells and precipitate proteins.

  • The mixture is centrifuged, and the supernatant is used for the assay.

• Assay Procedure:

  • The supernatant is mixed with the FPIA reagents, which include the fluorescein-labeled Cyclosporine and the specific antibody.

  • The mixture is incubated for a short period.

  • The fluorescence polarization is measured using a dedicated FPIA analyzer.

• Data Analysis:

  • The analyzer automatically calculates the Cyclosporine concentration based on a stored calibration curve.

3. Enzyme-Multiplied Immunoassay Technique (EMIT)

• Principle: This is a homogeneous enzyme immunoassay. The assay is based on the competition between Cyclosporine in the sample and Cyclosporine labeled with an enzyme (e.g., glucose-6-phosphate dehydrogenase) for a limited number of antibody binding sites. The enzyme activity is altered upon antibody binding, and this change is proportional to the concentration of Cyclosporine in the sample.

• Sample Preparation:

  • Whole blood is pretreated with a lysing reagent to release Cyclosporine from red blood cells and precipitate proteins.

  • The sample is centrifuged, and the supernatant is used in the assay.

• Assay Procedure:

  • The supernatant is mixed with the EMIT reagents, including the antibody and the enzyme-labeled Cyclosporine.

  • The change in enzyme activity is measured spectrophotometrically.

• Data Analysis:

  • The Cyclosporine concentration is determined by comparing the rate of absorbance change to a calibration curve.

4. Cloned Enzyme Donor Immunoassay (CEDIA)

• Principle: This is a homogeneous enzyme immunoassay that utilizes recombinant DNA technology. The enzyme β-galactosidase is genetically engineered into two inactive fragments. In the assay, Cyclosporine in the sample competes with Cyclosporine conjugated to one of the enzyme fragments for binding to a specific antibody. The amount of re-associated, active enzyme is proportional to the amount of Cyclosporine in the sample.

• Sample Preparation:

  • Whole blood samples are lysed using a specific lysing reagent.

• Assay Procedure:

  • The lysed sample is mixed with the CEDIA reagents containing the enzyme fragments and the antibody.

  • The reaction is incubated, and the enzyme activity is measured spectrophotometrically.

• Data Analysis:

  • The concentration of Cyclosporine is calculated based on the measured enzyme activity and a calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. Cyclosporin assays, metabolite cross-reactivity, and pharmacokinetic monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aplm [aplm.kglmeridian.com]
• 4. Three commercial polyclonal immunoassays for cyclosporine in whole blood compared: 2. Cross-reactivity of the antisera with cyclosporine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Measurement of cyclosporine concentrations in whole blood: HPLC and radioimmunoassay with a specific monoclonal antibody and 3H- or 125I-labeled ligand compared - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. Multicenter Analytical Evaluation of the Automated Electrochemiluminescence Immunoassay for Cyclosporine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. kcsolid.cz [kcsolid.cz]
• 10. A modified fluorescence polarization immunoassay method incorporating fat emulsion (FE-FPIA) to determine cyclosporin A concentrations in rat skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fluorescence polarization immunoassay - Wikipedia [en.wikipedia.org]
• 12. Fluorescence polarization immunoassay for cyclosporine A determination in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Cyclosporine A Off-Target Effects in Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the off-target effects of Cyclosporine A (CsA) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target mechanism of action for Cyclosporine A?

Cyclosporine A is a potent immunosuppressant that primarily functions by inhibiting the calcineurin-NFAT signaling pathway.[1][2][3] It binds to the intracellular protein cyclophilin, and this complex then inhibits the phosphatase activity of calcineurin.[1][3][4] This inhibition prevents the dephosphorylation and nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a critical transcription factor.[2][3][4] Consequently, the transcription of genes essential for T-cell activation, most notably Interleukin-2 (B1167480) (IL-2), is blocked.[1][3][4]

Q2: What are the known off-target effects of Cyclosporine A?

Beyond its intended immunosuppressive action, Cyclosporine A is associated with several off-target effects, which can impact experimental outcomes. These include:

• Mitochondrial Dysfunction: CsA can interfere with mitochondrial function by affecting the mitochondrial permeability transition pore (mPTP), impairing fatty acid oxidation and respiratory chain enzymes.[5][6][7][8] This can lead to cellular toxicity, particularly in cells with high energy demands.[5]

• Inhibition of other Signaling Pathways: CsA has been shown to block the activation of JNK and p38 signaling pathways, which are involved in various cellular processes beyond T-cell activation.[1]

• Interaction with other Cyclophilins: CsA can bind to other cyclophilins distributed in various tissues, potentially leading to a range of unintended biological effects.[9]

• Induction of TGF-β Signaling: Some studies suggest that CsA can induce the expression and activation of Transforming Growth Factor-beta (TGF-β), which is involved in fibrosis and other pathological processes.[10][11] However, the effect of CsA on TGF-β signaling can be complex and may depend on the cell type and drug concentration.[12][13]

• Nephrotoxicity and Hepatotoxicity: In clinical and in vivo settings, CsA is known for its potential to cause kidney and liver damage.[2][14][15] These toxicities are considered significant off-target effects.

Q3: How can I distinguish between on-target and off-target effects in my experiments?

Distinguishing between on-target and off-target effects is crucial for accurate data interpretation. Key strategies include:

• Use of Proper Controls:

  • Vehicle Control: Always include a control group treated with the vehicle (e.g., DMSO, ethanol) used to dissolve the CsA.[9] This helps to rule out any effects of the solvent itself.

  • Non-immunosuppressive CsA Analogs: Employing a non-immunosuppressive analog of CsA can help to identify effects that are independent of calcineurin inhibition.[16]

  • Positive Controls: Use a known activator of the pathway of interest to ensure the experimental system is responsive.[9] For T-cell activation assays, PMA and ionomycin (B1663694) are commonly used.[9]

• Dose-Response Studies: Perform experiments across a range of CsA concentrations. On-target effects should typically occur at lower concentrations than off-target toxicities.[17][18][19]

• Rescue Experiments: If possible, try to "rescue" the observed phenotype by manipulating downstream components of the target pathway.

Q4: What are the recommended concentrations of Cyclosporine A for in vitro and in vivo experiments?

The optimal concentration of CsA varies significantly depending on the cell type, experimental model, and specific research question. It is essential to perform a dose-response curve to determine the effective concentration (e.g., EC50 or IC50) for your specific system.[9][17]

Experimental System	Typical Concentration Range	Considerations
In Vitro (e.g., T-cell activation assays)	10 nM - 1 µM	Higher concentrations (>1 µM) may lead to increased off-target effects and cytotoxicity.[13]
In Vivo (e.g., mouse models)	3 - 30 mg/kg/day	The optimal dose is highly dependent on the animal model, route of administration, and the desired level of immunosuppression.[19] Dose-finding studies are critical.[20]

Q5: Are there any alternatives to Cyclosporine A that I can use in my experiments?

Yes, several other immunosuppressive agents can be considered, each with its own mechanism of action and side-effect profile. These include:

• Tacrolimus (FK506): A macrolide immunosuppressant that also inhibits calcineurin, but through binding to a different immunophilin (FKBP12).[21][22]

• Mycophenolate Mofetil (MMF): An inhibitor of inosine (B1671953) monophosphate dehydrogenase, which is crucial for the de novo synthesis of purines in lymphocytes.[7][23]

• Azathioprine: A purine (B94841) analog that interferes with DNA synthesis and is cytotoxic to proliferating lymphocytes.[24]

• Rapamycin (Sirolimus): An mTOR inhibitor that blocks T-cell proliferation in response to IL-2.[7][23]

The choice of an alternative will depend on the specific experimental goals and the pathways being investigated.

Troubleshooting Guides

Issue 1: High Levels of Cell Toxicity or Death Observed

Possible Cause	Troubleshooting Steps
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO, ethanol) is below cytotoxic levels (typically <0.1%).[9] Include a vehicle-only control to assess solvent effects.[9]
Off-Target Cytotoxicity	Perform a dose-response curve to determine the EC50 for cytotoxicity in your cell line.[17] Lower the concentration of CsA to the minimum effective dose for your on-target effect.[17] Assess mitochondrial health using assays like the mitochondrial permeability transition pore (mPTP) assay.[17]
High Sensitivity of Cell Type	Certain cell types, particularly primary cells like renal tubular cells, are highly sensitive to CsA.[25] Consider using a lower dose range or a more robust cell line to establish a baseline.
Compound Precipitation	Visually inspect the culture medium for any signs of precipitation.[9] Ensure proper solubilization of CsA in the stock solution and working dilutions.[25][26]

Issue 2: Inconsistent or Paradoxical Experimental Results

Possible Cause	Troubleshooting Steps
Variability in Experimental Conditions	Standardize all experimental parameters, including cell passage number, cell density, and incubation times.[9] Use cells within a consistent passage number range.[9]
Compound Degradation	Prepare fresh stock solutions of CsA and aliquot them to minimize freeze-thaw cycles.[9] Store stock solutions at -20°C or -80°C, protected from light.[9][25]
Low-Dose Immunomodulatory Effects	Be aware that low doses of CsA can sometimes have immunomodulatory or even pro-inflammatory effects, which are different from the immunosuppressive effects seen at higher doses.[27][28] Carefully evaluate your dose-response data.
P-glycoprotein (P-gp) Expression	Cells expressing high levels of the drug efflux pump P-glycoprotein can be resistant to CsA.[29] If you suspect this, you can test for P-gp expression or use a P-gp inhibitor like verapamil (B1683045) as an experimental tool.[29]

Issue 3: Difficulty Distinguishing On-Target vs. Off-Target Gene Expression Changes

Possible Cause	Troubleshooting Steps
Off-target effects on other signaling pathways	Perform a broader pathway analysis (e.g., RNA-seq, phospho-proteomics) to identify other affected signaling pathways.[17] Use specific inhibitors for suspected off-target pathways to confirm their involvement.[17]
Non-Calcineurin Dependent Effects	Utilize a non-immunosuppressive CsA analog as a negative control to identify gene expression changes that are independent of calcineurin inhibition.

Experimental Protocols & Visualizations

Protocol: In Vitro T-Cell Activation Assay

This protocol is a general guideline for assessing the immunosuppressive activity of Cyclosporine A on T-cell activation by measuring IL-2 production.

Materials:

• Jurkat cells (or other suitable T-cell line/primary T-cells)

• RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin

• Cyclosporine A

• DMSO (or other suitable solvent)

• Phorbol 12-myristate 13-acetate (PMA) and Ionomycin

• IL-2 ELISA kit

Procedure:

• Cell Seeding: Seed Jurkat cells in a 96-well plate at a density of 1 x 10^5 cells per well.[9]

• Compound Treatment: Prepare serial dilutions of Cyclosporine A in culture medium. Add the diluted compound to the wells. Include a vehicle control (e.g., DMSO) and a positive control (without CsA).[9] Ensure the final solvent concentration is non-toxic (e.g., <0.1%).[9]

• T-Cell Stimulation: Stimulate the T-cells by adding a combination of PMA (e.g., 50 ng/mL) and ionomycin (e.g., 1 µM) to the wells.[9]

• Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified atmosphere with 5% CO2.[9]

• IL-2 Measurement: Collect the culture supernatant and measure the concentration of IL-2 using an ELISA kit according to the manufacturer's instructions.[9]

Diagrams

Caption: Cyclosporine A's primary mechanism of action.

References

• 1. Mechanisms of action of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Cyclosporine? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Ciclosporin - Wikipedia [en.wikipedia.org]
• 5. Cyclosporine A: impact on mitochondrial function in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyclosporine A attenuates mitochondrial permeability transition and improves mitochondrial respiratory function in cardiomyocytes isolated from dogs with heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of Immunosuppressive Medications on Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyclosporin A Increases Mitochondrial Buffering of Calcium: An Additional Mechanism in Delaying Mitochondrial Permeability Transition Pore Opening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Molecular mechanisms of TGF beta receptor-triggered signaling cascades rapidly induced by the calcineurin inhibitors cyclosporin A and FK506 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cyclosporine regulates intestinal epithelial apoptosis via TGF-beta-related signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Transforming growth factor beta and cyclosporin A inhibit the inducible activity of the interleukin-2 gene in T cells through a noncanonical octamer-binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Concentrations of cyclosporin A and FK506 that inhibit IL-2 induction in human T cells do not affect TGF-beta1 biosynthesis, whereas higher doses of cyclosporin A trigger apoptosis and release of preformed TGF-beta1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Human structural proteome-wide characterization of Cyclosporine A targets - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cyclosporine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Immunosuppressive and Nonimmunosuppressive Cyclosporine Analogs Are Toxic to the Opportunistic Fungal Pathogen Cryptococcus neoformans via Cyclophilin-Dependent Inhibition of Calcineurin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Dose-response curve and optimal dosing regimen of cyclosporin A after traumatic brain injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Evaluation of the in vivo dose-response relationship of immunosuppressive drugs using a mouse heart transplant model: application to cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. JCI - Calcineurin inhibitors suppress acute graft-versus-host disease via NFAT-independent inhibition of T cell receptor signaling [jci.org]
• 22. pnas.org [pnas.org]
• 23. Immunosuppressive Therapy in Pediatric Kidney Transplantation: Evolution, Current Practices, and Future Directions [mdpi.com]
• 24. Cyclosporine Worked Faster than Mycophenolate Mofetil or Azathioprine for Lupus Nephritis - Lupus Research Alliance [lupusresearch.org]
• 25. benchchem.com [benchchem.com]
• 26. Development of Cyclosporine A Nanosuspension Using an Experimental Design Based on Response Surface Methodology: In Vitro Evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Frontiers | Lessons to Learn From Low-Dose Cyclosporin-A: A New Approach for Unexpected Clinical Applications [frontiersin.org]
• 28. Lessons to Learn From Low-Dose Cyclosporin-A: A New Approach for Unexpected Clinical Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Cyclosporin A has low potency as a calcineurin inhibitor in cells expressing high levels of P-glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cyclosporine A In Vivo Bioavailability

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the in vivo bioavailability of Cyclosporine A (CsA).

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of Cyclosporine A inherently low and variable?

Cyclosporine A, a potent immunosuppressant, is classified as a Biopharmaceutics Classification System (BCS) Class IV drug, meaning it has both low solubility and low permeability.[1] Several factors contribute to its poor oral bioavailability:

• High Lipophilicity and Poor Aqueous Solubility: CsA is a large, cyclic polypeptide with poor water solubility, which limits its dissolution in the gastrointestinal (GI) fluids.[2]

• Narrow Absorption Window: Absorption primarily occurs in the upper part of the small intestine.[3]

• P-glycoprotein (P-gp) Efflux: CsA is a substrate for the P-gp efflux pump in enterocytes, which actively transports the drug back into the GI lumen, reducing its net absorption.[1]

• Presystemic Metabolism: CsA undergoes extensive metabolism in the gut wall and liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme system.[1]

These factors lead to high intra- and inter-patient variability in drug absorption and therapeutic effect.[2]

Q2: What are the primary formulation strategies to improve the in vivo bioavailability of Cyclosporine A?

Several advanced drug delivery systems have been developed to overcome the challenges associated with CsA's physicochemical properties. The most common and effective strategies include:

• Lipid-Based Drug Delivery Systems (LBDDS): These formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS), Self-Microemulsifying Drug Delivery Systems (SMEDDS), and Self-Nanoemulsifying Drug Delivery Systems (SNEDDS), are designed to improve the solubility and absorption of lipophilic drugs like CsA.[4][5] The commercially successful formulation, Neoral®, is a microemulsion preconcentrate (a type of SMEDDS).[4][6]

• Nanoparticle Formulations:

  • Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These are colloidal carriers made from solid lipids or a blend of solid and liquid lipids, respectively.[7][8][9] They can enhance oral bioavailability and offer controlled release profiles.[7][8]

  • Polymeric Nanoparticles: Biodegradable polymers like poly(lactic-co-glycolic acid) (PLGA) can be used to encapsulate CsA, though studies suggest lipid-based nanoparticles may be superior for enhancing its oral bioavailability.[1]

• Solid Dispersions: This technique involves dispersing CsA in a hydrophilic carrier at the molecular level to enhance its dissolution rate and solubility.[10][11]

• Liposomes: These are vesicular systems composed of lipid bilayers that can encapsulate both hydrophilic and lipophilic drugs, potentially enhancing oral absorption.[2][12]

Q3: How do lipid-based formulations like SEDDS/SMEDDS improve Cyclosporine A bioavailability?

SEDDS and SMEDDS are isotropic mixtures of oils, surfactants, and cosolvents that spontaneously form oil-in-water emulsions or microemulsions upon gentle agitation in aqueous media, such as the GI fluids.[4] Their mechanism of action involves:

• Enhanced Solubilization: The formulation maintains the drug in a solubilized state within the GI tract, bypassing the dissolution step which is often the rate-limiting factor for poorly soluble drugs.

• Increased Surface Area: The formation of fine oil droplets significantly increases the surface area for drug absorption.

• Inhibition of P-gp Efflux: Certain excipients used in these formulations, such as some surfactants, can inhibit the P-gp efflux pump, thereby increasing intracellular drug concentration.

• Bypass of First-Pass Metabolism: Lipid-based formulations can promote lymphatic transport of highly lipophilic drugs, which allows a portion of the absorbed drug to bypass the liver and its extensive first-pass metabolism.

Troubleshooting Guides

Issue 1: Low or Variable Bioavailability Despite Using a Novel Formulation

Potential Cause	Troubleshooting Steps
Inadequate Formulation Optimization	- Review Excipient Selection: Ensure the chosen oils, surfactants, and cosolvents have good solubilizing capacity for CsA. Perform solubility studies of CsA in various excipients. - Optimize Component Ratios: Construct ternary phase diagrams to identify the optimal self-emulsification region that forms stable nanoemulsions with the desired droplet size.[13] - Characterize the Formulation: Thoroughly characterize the formulation for droplet size, polydispersity index (PDI), zeta potential, and drug entrapment efficiency. An unstable or poorly characterized system will lead to inconsistent in vivo performance.[7][9]
Precipitation of CsA in the GI Tract	- In Vitro Dissolution/Dispersion Testing: Perform in vitro dispersion tests in simulated gastric and intestinal fluids to visually inspect for any drug precipitation. - Incorporate Precipitation Inhibitors: Consider adding hydrophilic polymers like polyvinylpyrrolidone (B124986) (PVP) or hydroxypropyl methylcellulose (B11928114) (HPMC) to create a supersaturable system (S-SEDDS) that can maintain a supersaturated state of the drug in the GI tract, preventing precipitation.[4]
Instability of the Formulation	- Assess Physical and Chemical Stability: Conduct long-term and accelerated stability studies to ensure the formulation's physical characteristics (droplet size, PDI) and chemical integrity (drug content) are maintained over time.[14] Freeze-drying can be an option to improve the long-term stability of some nanoparticle formulations.[7]
Animal Model Considerations	- Species Differences: Be aware of physiological differences between animal models (e.g., rats, dogs, pigs) and humans, such as GI tract pH, transit time, and metabolic enzyme activity, which can significantly impact bioavailability.[1][15] - Fasted vs. Fed State: The presence of food can alter the absorption of CsA. Ensure consistent feeding conditions for all animals in the study.

Issue 2: Difficulty in Preparing Stable Nanoparticle Formulations

Potential Cause	Troubleshooting Steps
Particle Aggregation	- Optimize Stabilizer Concentration: The concentration of surfactants or stabilizers is critical. Insufficient amounts can lead to aggregation.[16] - Zeta Potential: Aim for a sufficiently high absolute zeta potential value (typically >
Low Drug Entrapment Efficiency	- Optimize Drug-Lipid/Polymer Ratio: Increasing the amount of lipid or polymer relative to the drug can improve encapsulation. However, this needs to be balanced with the desired drug loading. - Choice of Lipid/Polymer: The affinity of CsA for the core matrix is crucial. For SLNs, using lipids in which CsA has higher solubility can improve entrapment. - Preparation Method: The manufacturing process (e.g., homogenization pressure and cycles, sonication time) significantly impacts both particle size and entrapment efficiency. These parameters should be systematically optimized.[2][7]
Broad Particle Size Distribution (High PDI)	- Refine Preparation Technique: High-pressure homogenization is often used to reduce particle size and achieve a narrow distribution. Optimize the number of cycles and the pressure.[7] For microemulsions, ensure the formulation composition is well within the stable microemulsion region of the phase diagram.

Quantitative Data Summary

The following tables summarize pharmacokinetic data from various in vivo studies on different CsA formulations.

Table 1: Pharmacokinetic Parameters of Different Cyclosporine A Formulations in Beagle Dogs

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)	Reference
Sandimmun Neoral® (Reference)	-	-	-	100	[1]
Nanostructured Lipid Carriers (NLCs)	-	-	-	111.8	[1]
Self-Microemulsifying Drug Delivery System (SMEDDS)	-	-	-	73.6	[1]
PLGA Nanoparticles	-	-	-	22.7	[1]
Chitosan-coated Nanoparticles	2762.8	2.17	Increased by 1.8-fold vs. Neoral®	173	[15]
Gelatin-coated Nanoparticles	-	-	Increased by 1.2-fold vs. Neoral®	118	[15]
Sodium Glycocholate Nanoparticles	1202.4	4.0	Decreased vs. Neoral®	64	[15]

Table 2: Pharmacokinetic Parameters of Different Cyclosporine A Formulations in Rats

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)	Reference
Sandimmun Neoral® (Reference)	-	2	-	100	[2][10]
SPC/SDC Liposomes	-	-	-	120.3	[2][17]
SPC/Cholesterol Liposomes	-	-	-	98.6	[2][17]
Spherical Amorphous Solid Dispersion (Poly-αβ-CD)	-	3	-	Improved vs. Neoral®	[10]
Eudragit S100 Nanoparticles	Higher than Neoral®	-	Higher than Neoral®	162.8	[14]
Vitamin E TPGS SNEDDS	-	-	4.48-fold increase vs. Bioral®	448	[13]

Note: "AUC" refers to the Area Under the Curve, "Cmax" is the maximum plasma concentration, and "Tmax" is the time to reach Cmax. Relative bioavailability is calculated with respect to the commercial formulation used as a reference in the study.

Experimental Protocols & Methodologies

Protocol 1: Preparation of Solid Lipid Nanoparticles (SLNs) by Hot Homogenization

This protocol is a generalized method based on procedures described in the literature.[7][18]

Materials:

• Cyclosporine A (CsA)

• Solid Lipid (e.g., Precirol® ATO 5, Glyceryl behenate)

• Surfactant/Stabilizer (e.g., Tween® 80, Poloxamer 188, Phosphatidylcholine, Pluronic® F127)

• Purified Water

Procedure:

• Melt the Lipid: Heat the solid lipid to approximately 5-10°C above its melting point.

• Dissolve the Drug: Dissolve the accurately weighed amount of CsA in the molten lipid.

• Prepare Aqueous Phase: Dissolve the surfactant(s) in purified water and heat to the same temperature as the lipid phase.

• Form Pre-emulsion: Add the hot aqueous phase to the molten lipid phase under high-speed stirring (e.g., using an Ultra-Turrax) for a few minutes to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization: Subject the hot pre-emulsion to high-pressure homogenization (HPH). The number of cycles and the pressure (e.g., 500-1500 bar) are critical parameters to be optimized to achieve the desired particle size and a narrow polydispersity index.

• Cooling and Nanoparticle Formation: Cool the resulting nanoemulsion in an ice bath. The lipid will recrystallize, forming solid lipid nanoparticles.

• (Optional) Lyophilization: For long-term stability, the SLN dispersion can be freeze-dried. A cryoprotectant (e.g., trehalose) should be added before freezing to prevent particle aggregation.

Protocol 2: Preparation of Self-Nanoemulsifying Drug Delivery System (SNEDDS)

This protocol outlines the general steps for developing a liquid SNEDDS formulation.[19]

Materials:

• Cyclosporine A (CsA)

• Oil (e.g., Labrafil® M 1944 CS, Corn oil-mono-di-triglycerides)

• Surfactant (e.g., Cremophor® EL, Polyoxyl 40 hydrogenated castor oil)

• Cosolvent (e.g., Transcutol® P, Ethanol, Propylene glycol)

Procedure:

• Solubility Studies: Determine the solubility of CsA in various oils, surfactants, and cosolvents to select appropriate excipients.

• Construct Ternary Phase Diagram: Prepare a series of blank formulations with varying ratios of oil, surfactant, and cosurfactant. Titrate each mixture with water and observe the formation of emulsions/nanoemulsions to identify the self-nanoemulsifying region.

• Select Optimal Formulation: Choose the formulation from the phase diagram that forms a stable nanoemulsion with a small droplet size and low PDI upon dilution.

• Prepare Drug-Loaded SNEDDS: Dissolve the required amount of CsA into the pre-concentrate of oil, surfactant, and cosolvent. Gentle stirring or vortexing may be required to ensure a homogenous mixture. The final product should be a clear, isotropic liquid.

Visualizations

Experimental Workflow for SLN Preparation and Characterization

References

• 1. Enhancement of oral bioavailability of cyclosporine A: comparison of various nanoscale drug-delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhanced oral bioavailability of cyclosporine A by liposomes containing a bile salt - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijfmr.com [ijfmr.com]
• 4. A Polyvinylpyrrolidone-Based Supersaturable Self-Emulsifying Drug Delivery System for Enhanced Dissolution of Cyclosporine A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thepharmajournal.com [thepharmajournal.com]
• 6. Pharmacokinetics of two oral cyclosporin a formulations in clinically stable heart-transplant patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lipid nanoparticles for cyclosporine A administration: development, characterization, and in vitro evaluation of their immunosuppression activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oral bioavailability of cyclosporine: solid lipid nanoparticles (SLN) versus drug nanocrystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Bioavailability of cyclosporin A dispersed in sodium lauryl sulfate-dextrin based solid microspheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Liposomal Formulation for Oral Delivery of Cyclosporine A: Usefulness as a Semisolid-Dispersion System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cyclosporine A loaded self-nanoemulsifying drug delivery system (SNEDDS): implication of a functional excipient based co-encapsulation strategy on oral bioavailability and nephrotoxicity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Long-term studies on the stability and oral bioavailability of cyclosporine A nanoparticle colloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Positively charged nanoparticles for improving the oral bioavailability of cyclosporin-A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cyclosporine A-Nanosuspension: Formulation, Characterization and In Vivo Comparison with a Marketed Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Enhanced oral bioavailability of cyclosporine A by liposomes containing a bile salt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Solid self-nanoemulsifying cyclosporin A pellets prepared by fluid-bed coating: preparation, characterization and in vitro redispersibility - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with Cyclosporine U metabolite interference in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to Cyclosporine A (CsA) metabolite interference in various assay platforms.

Frequently Asked Questions (FAQs)

Q1: What is Cyclosporine A (CsA) and how is it metabolized?

Cyclosporine A is a potent immunosuppressant drug widely used in organ transplantation to prevent rejection and in the treatment of autoimmune diseases.[1] It is a cyclic polypeptide consisting of 11 amino acids. After administration, CsA is extensively metabolized, primarily in the liver and small intestine, by the cytochrome P450 3A4 (CYP3A4) and 3A5 (CYP3A5) enzymes.[2] The major metabolic pathways are hydroxylation and N-demethylation, resulting in the formation of numerous metabolites.[2]

Q2: Why do CsA metabolites interfere with immunoassays?

Many immunoassays for CsA utilize antibodies that can cross-react with structurally similar metabolites. This is particularly true for polyclonal antibody-based assays, but can also occur with monoclonal assays to varying degrees.[3][4] This cross-reactivity leads to a lack of specificity, causing the immunoassay to overestimate the true concentration of the parent CsA drug.[5][6] The extent of interference is dependent on the specific assay, the antibody used, and the relative concentrations of the various metabolites in the sample.[7][8]

Q3: What is Cyclosporine U and does it interfere with assays?

Q4: Which analytical method is considered the gold standard for CsA measurement?

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is widely regarded as the gold standard for the quantification of CsA.[12] This is due to its high specificity and sensitivity, which allows for the accurate differentiation and measurement of the parent CsA from its various metabolites.[6][12] HPLC is also a specific method but may have lower sensitivity compared to LC-MS/MS.[5][13]

Q5: How significant is the discrepancy between immunoassay and LC-MS/MS results for CsA?

The discrepancy can be substantial, with immunoassays generally reporting higher CsA concentrations than LC-MS/MS.[7] The degree of overestimation can vary widely among individual patients and depends on factors such as the type of organ transplant, liver function, and co-administered medications that can alter drug metabolism.[14] This variability can complicate dose adjustments and potentially lead to sub-optimal therapeutic outcomes or increased risk of toxicity.[14][15]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpectedly High CsA Readings from an Immunoassay

Possible Cause: Interference from CsA metabolites.

Troubleshooting Steps:

• Review the Assay Specificity: Consult the manufacturer's package insert for your specific immunoassay kit to understand its known cross-reactivity profile with major CsA metabolites.

• Consider the Patient's Clinical Status: Patients with impaired liver function may have altered CsA metabolism, leading to higher concentrations of cross-reactive metabolites.[14]

• Confirm with a Reference Method: If clinically significant discrepancies are suspected, it is advisable to re-analyze the sample using a more specific method like LC-MS/MS or HPLC. This will provide a more accurate measurement of the parent CsA concentration.

• Evaluate Co-medications: Certain drugs can inhibit or induce CYP3A4/5 enzymes, altering the metabolic ratio of CsA and its metabolites, which can impact the degree of interference in immunoassays.

Issue 2: Difficulty in Correlating Immunoassay CsA Concentrations with Clinical Outcomes

Possible Cause: The immunoassay is measuring both the active parent drug and its less active or inactive metabolites, leading to a poor representation of the pharmacologically active CsA concentration.

Troubleshooting Steps:

• Adopt a More Specific Assay: For research and drug development applications requiring precise pharmacokinetic and pharmacodynamic (PK/PD) modeling, transitioning to an LC-MS/MS-based assay is highly recommended.

• Establish Method-Specific Therapeutic Ranges: If continuing with an immunoassay for therapeutic drug monitoring, it is crucial to use therapeutic ranges that have been established and validated for that specific assay. Direct comparison of results between different immunoassay platforms should be avoided.[7]

• Consider Absorption Phase Monitoring: Some studies suggest that monitoring CsA concentrations during the absorption phase (e.g., 2 hours post-dose, C2) may provide a better correlation with drug exposure (AUC) and clinical outcomes than traditional trough (C0) measurements, even with immunoassays.[14][16]

Data Presentation

Table 1: Cross-Reactivity of Major Cyclosporine A Metabolites in Different Immunoassay Types.

Metabolite	Polyclonal RIA (% Cross-Reactivity)	Monoclonal FPIA (% Cross-Reactivity)
AM1 (M17)	50 - 116%	~15 - 40%
AM9 (M1)	14 - 44%	~8 - 15%
AM4N	Data not always available	Data not always available
AM19	Data not always available	Data not always available
M18	17 - 79%	Data not always available
M21	4 - 54%	Data not always available

Data compiled from multiple sources.[7][8][17] The ranges reflect variability between different commercial assays.

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS/MS Analysis of Cyclosporine A and its Metabolites

This protocol describes a general protein precipitation method for extracting CsA from whole blood.

Materials:

• Whole blood samples collected in EDTA tubes.

• Protein precipitation solution: Acetonitrile (B52724) or methanol (B129727) containing an internal standard (e.g., ascomycin (B1665279) or a stable isotope-labeled CsA) and 0.1 M zinc sulfate.

• Vortex mixer.

• Centrifuge.

• LC-MS/MS system.

Procedure:

• Allow whole blood samples, calibrators, and quality controls to equilibrate to room temperature.

• Vortex each sample for 10-15 seconds to ensure homogeneity.

• To 100 µL of the whole blood sample, add 200 µL of the protein precipitation solution.

• Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifuge the samples at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for analysis by LC-MS/MS.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Cyclosporine U Quantification

This protocol provides a starting point for the quantification of Cyclosporine U using RP-HPLC with UV detection.[11]

Materials:

• Cyclosporine U reference standard.

• HPLC-grade acetonitrile and water.

• Trifluoroacetic acid (TFA).

• HPLC system with a UV detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (70:30, v/v) with 0.1% TFA.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 50°C.

• Detection Wavelength: 210 nm.

Procedure:

• Prepare a stock solution of Cyclosporine U (e.g., 1 mg/mL) in the mobile phase.

• Generate a series of working standard solutions by diluting the stock solution to create a calibration curve (e.g., 1 µg/mL to 100 µg/mL).

• Prepare samples for analysis. For biological matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is recommended to remove interfering substances.[11]

• Inject the prepared standards and samples onto the HPLC system.

• Quantify the Cyclosporine U concentration in the samples by comparing the peak areas to the standard curve.

Visualizations

Caption: Overview of Cyclosporine A primary metabolic pathways.

Caption: Decision workflow for troubleshooting inconsistent immunoassay results.

References

• 1. Cyclosporin A | 59865-13-3 [chemicalbook.com]
• 2. Metabolic Pathway of Cyclosporine A and Its Correlation with Nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DSpace [digital.library.adelaide.edu.au]
• 4. Cross-reactivity of cyclosporine metabolites in two different radioimmunoassays in which the same specific monoclonal antibody is used - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Cyclosporin: revisions in monitoring guidelines and review of current analytical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Three commercial polyclonal immunoassays for cyclosporine in whole blood compared: 2. Cross-reactivity of the antisera with cyclosporine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Therapeutic drug monitoring of immunosuppressant drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyclosporin Therapeutic Drug Monitoring - an Established Service Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Therapeutic drug monitoring of cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ajps.uomustansiriyah.edu.iq [ajps.uomustansiriyah.edu.iq]
• 17. Cyclosporine metabolite cross-reactivity in different cyclosporine assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cyclosporine U Separation by Adjusting HPLC Mobile Phase

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the HPLC analysis of Cyclosporine and its related impurities, with a specific focus on the separation of Cyclosporine U.

Frequently Asked Questions (FAQs)

Q1: Why is achieving good separation between Cyclosporine and Cyclosporine U challenging?

A1: Cyclosporine and Cyclosporine U are structurally very similar cyclic peptides. This similarity in their physicochemical properties leads to comparable retention behaviors on reversed-phase HPLC columns, making their separation difficult. Furthermore, Cyclosporine can exist as multiple conformers at lower temperatures, which can cause peak broadening and complicate the resolution of closely eluting impurities like Cyclosporine U.[1]

Q2: What is a typical starting mobile phase for Cyclosporine analysis?

A2: A common mobile phase for reversed-phase HPLC analysis of Cyclosporine consists of a mixture of acetonitrile (B52724) and water.[1] Ratios can vary, but a starting point of 70-80% acetonitrile is often used.[2] Additionally, an acid modifier like trifluoroacetic acid (TFA) at a low concentration (e.g., 0.1%) is frequently added to improve peak shape.[1][2]

Q3: Why is a high column temperature often recommended for Cyclosporine analysis?

A3: Elevated column temperatures, typically in the range of 50-80°C, are recommended to accelerate the interconversion between the different conformers of Cyclosporine.[1] This results in a single, sharper, and more symmetrical peak, which is crucial for achieving baseline separation from closely eluting impurities such as Cyclosporine U.

Q4: What is the recommended detection wavelength for Cyclosporine and its impurities?

A4: Cyclosporine lacks a strong chromophore, which necessitates detection at low UV wavelengths. The typical range for detection is between 205 nm and 220 nm.[1]

Troubleshooting Guide: Improving Cyclosporine U Separation

This guide addresses the common issue of poor resolution between Cyclosporine and Cyclosporine U. The following sections provide a systematic approach to adjusting your HPLC mobile phase to enhance separation.

Problem: Inadequate Resolution Between Cyclosporine and Cyclosporine U

Systematic Troubleshooting Workflow:

Troubleshooting logic for poor Cyclosporine U separation.

Data-Driven Mobile Phase Adjustments

Parameter Change	Expected Impact on Retention Time	Expected Impact on Resolution	Considerations
Increase Acetonitrile %	Decrease for both compounds	May decrease or increase depending on the initial conditions. A slight decrease in the organic content from a high percentage may improve separation.	A significant increase can lead to co-elution as both compounds will travel faster through the column.
Decrease Acetonitrile %	Increase for both compounds	Generally improves separation of early-eluting peaks by increasing interaction with the stationary phase.	May lead to excessively long run times and broader peaks.
Increase TFA Concentration (e.g., from 0.05% to 0.1%)	May cause slight shifts in retention time.	Can improve peak shape (reduce tailing) for better resolution.	High concentrations of TFA can affect column longevity and may suppress MS signals if using LC-MS.
Decrease Mobile Phase pH (e.g., from 3.5 to 2.5)	Can lead to changes in retention, particularly if any ionizable groups are present.	May alter the selectivity between the two compounds, potentially improving resolution.	Ensure the column is stable at the chosen pH. Low pH can be beneficial for silica-based C18 columns.

Experimental Protocols

The following are detailed protocols for preparing and adjusting your HPLC mobile phase to improve the separation of Cyclosporine and Cyclosporine U.

Protocol 1: Baseline Isocratic HPLC Method

This protocol provides a robust starting point for the analysis.

1. Materials and Reagents:

• Acetonitrile (HPLC grade)
• Deionized water (18.2 MΩ·cm)
• Trifluoroacetic acid (TFA), HPLC grade
• Cyclosporine and Cyclosporine U reference standards

2. Instrumentation:

• HPLC system with a UV detector
• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)
• Column oven
• Data acquisition software

3. Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (75:25, v/v) with 0.1% TFA
• Flow Rate: 1.0 mL/min
• Column Temperature: 60°C
• Detection Wavelength: 210 nm
• Injection Volume: 20 µL

4. Mobile Phase Preparation:

• To prepare 1 L of the mobile phase, measure 750 mL of acetonitrile and 250 mL of deionized water into a clean, graduated cylinder.
• Transfer the mixture to a suitable solvent reservoir.
• Add 1.0 mL of TFA to the mixture.
• Degas the mobile phase using sonication or vacuum filtration.

5. Sample Preparation:

• Prepare stock solutions of Cyclosporine and Cyclosporine U in the mobile phase.
• Dilute the stock solutions to the desired working concentration with the mobile phase.

Protocol 2: Systematic Adjustment of Acetonitrile Concentration

This protocol details a systematic approach to optimizing the organic content of the mobile phase.

1. Prepare a Series of Mobile Phases:

• Prepare several batches of mobile phase with varying acetonitrile concentrations, for example:
• Mobile Phase A: Acetonitrile:Water (70:30, v/v) with 0.1% TFA
• Mobile Phase B: Acetonitrile:Water (75:25, v/v) with 0.1% TFA (Baseline)
• Mobile Phase C: Acetonitrile:Water (80:20, v/v) with 0.1% TFA

2. Chromatographic Analysis:

• Equilibrate the HPLC system with Mobile Phase A for at least 30 minutes or until a stable baseline is achieved.
• Inject a mixed standard of Cyclosporine and Cyclosporine U and record the chromatogram.
• Repeat the equilibration and injection process for Mobile Phase B and Mobile Phase C.

3. Data Analysis:

• For each mobile phase composition, determine the retention times for Cyclosporine and Cyclosporine U.
• Calculate the resolution (Rs) between the two peaks using the following formula:
• Rs = 2(RT₂ - RT₁) / (W₁ + W₂)
• Where RT₁ and RT₂ are the retention times of the two peaks, and W₁ and W₂ are the peak widths at the base.
• Compare the resolution values to identify the optimal acetonitrile concentration. A resolution of ≥ 1.5 is generally considered baseline separation.

By following these protocols and troubleshooting guides, you can systematically adjust your HPLC mobile phase to achieve optimal separation of Cyclosporine and Cyclosporine U for accurate and reliable analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of a RP-HPLC Method for Determination of Cyclosporine in Capsule - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Cyclosporine A (CsA) Cytotoxicity in Primary Cell Lines

Welcome to the technical support center for researchers investigating the cytotoxic effects of Cyclosporine A (CsA) on primary cell lines. This resource provides answers to frequently asked questions, troubleshooting guidance for common experimental issues, detailed protocols for key assays, and visualizations of relevant pathways and workflows.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Cyclosporine A-induced cytotoxicity?

A1: Cyclosporine A (CsA) is an immunosuppressant that primarily acts by inhibiting calcineurin, which in turn blocks the activation of T-cells.[1][2] However, its cytotoxicity in non-immune primary cells is multifactorial. Key mechanisms include:

• Mitochondrial Dysfunction: CsA can induce mitochondrial damage, leading to the release of pro-apoptotic factors like cytochrome c and Smac/Diablo.[3][4] This is often associated with the translocation of Bax to the mitochondria.[4]

• Endoplasmic Reticulum (ER) Stress: CsA can cause ER stress and trigger the unfolded protein response (UPR).[5][6]

• Induction of Apoptosis and Necrosis: The mode of cell death is often dose-dependent.[7] Lower concentrations of CsA may induce apoptosis (programmed cell death), characterized by DNA fragmentation, while higher concentrations can lead to necrosis.[7]

• Oxidative Stress: CsA treatment can trigger oxidative stress and an imbalance in the cellular redox state in hepatocytes.[3]

Q2: Which primary cell types are most susceptible to Cyclosporine A cytotoxicity?

A2: Nephrotoxicity (kidney cells) and hepatotoxicity (liver cells) are the most prominent adverse effects observed clinically and in vitro.[5][8][9]

• Renal Tubular Epithelial Cells: These cells are particularly sensitive to CsA, which can cause direct cellular injury, leading to apoptosis and tubular atrophy.[8][10]

• Hepatocytes: CsA can induce cholestasis and is associated with a protective adaptive response in primary mouse hepatocytes.[5]

• Neurons and Oligodendrocytes: CsA can also be neurotoxic, inducing apoptosis in neurons and being particularly damaging to oligodendrocytes, while astrocytes are more resistant.[11]

Q3: Why is the vehicle or solvent for CsA important in cytotoxicity experiments?

A3: CsA is lipophilic and requires an organic solvent like DMSO or ethanol (B145695) for stock solutions.[12] The commercial intravenous formulation, Sandimmune, uses a polyoxyethylated castor oil vehicle (Cremophor), which can be cytotoxic on its own, especially at high concentrations and after long incubation periods.[8] It is crucial to include a vehicle-only control in your experiments to distinguish between the cytotoxicity of CsA and that of the solvent.[12] The final solvent concentration in the culture medium should typically be kept below 0.1% to avoid solvent-induced cell death.[12]

Q4: How does Cyclosporine A induce both apoptosis and necrosis?

A4: The mechanism of cell death induced by CsA is often dependent on the concentration used. Studies in renal proximal tubular cell lines have shown that lower doses of CsA (e.g., 4.2 nM) lead to apoptosis, identified by a "sub-G0/G1" peak in flow cytometry and positive TUNEL assays.[7] In contrast, higher doses of CsA result in necrosis, characterized by increased cell size and loss of membrane integrity.[7]

Q5: Can CsA affect the cell cycle of primary cells?

A5: Yes, CsA can induce cell cycle arrest. In renal epithelial cells, CsA can cause a block in the G0/G1 phase, leading to decreased DNA synthesis.[7][13] This effect has also been observed in cultured human umbilical vein endothelial cells, where CsA caused a dose-dependent arrest in the G1 phase.[14]

Troubleshooting Guide

Issue / Question	Possible Cause(s)	Recommended Solution(s)
High variability between experimental replicates.	1. Inconsistent cell seeding density.2. Uneven distribution of CsA in wells.3. CsA precipitation in the culture medium.[12]4. Incomplete solubilization of formazan (B1609692) crystals (MTT assay).	1. Ensure a homogenous single-cell suspension before plating.2. Mix the plate gently after adding CsA.3. Check the final solvent concentration and visually inspect for precipitates.4. Ensure the solubilization agent is mixed thoroughly and incubated sufficiently.
No or low cytotoxic effect observed.	1. The CsA concentration is too low.2. The chosen primary cell line is insensitive to CsA.3. The compound has degraded due to improper storage or handling.[12]4. Insufficient incubation time.	1. Perform a dose-response curve to determine the optimal effective concentration (EC50).[12]2. Use a positive control cell line known to be sensitive to CsA.[12]3. Prepare fresh stock solutions and aliquot to minimize freeze-thaw cycles. Store at -20°C or -80°C.[12]4. Increase the exposure time (e.g., 24, 48, 72 hours).[8]
High cytotoxicity in the vehicle-only control group.	1. The final concentration of the solvent (e.g., DMSO, Cremophor) is too high.[8][12]2. The vehicle itself is inherently toxic to the specific primary cell line.	1. Ensure the final solvent concentration is non-toxic (typically <0.1% for DMSO).[12]2. Perform a dose-response curve for the vehicle alone to determine its toxicity profile. Consider using an alternative solvent if necessary.
High background signal in LDH assay (high spontaneous release).	1. Cells were handled too aggressively during seeding or media changes, causing premature membrane damage.[15]2. Cell density is too high, leading to cell death from nutrient depletion.[15]3. Components in the serum or media are interfering with the assay.	1. Handle cell suspensions gently. Avoid forceful pipetting.[15]2. Optimize the cell seeding density for your specific cell line and experiment duration.[15]3. Include a "medium-only" background control and subtract this value from all readings.[16]

Data Presentation: CsA Cytotoxicity in Primary Cells

The following table summarizes quantitative data from various studies on the cytotoxic effects of Cyclosporine A on different primary cell lines.

Primary Cell Type	Organism	CsA Concentration	Exposure Time	Key Finding / Effect	Reference
Renal Cortical Epithelial Cells	Rat	10, 25, and 50 µM	12, 24, and 48 hr	Dose- and time-dependent cytotoxicity observed via LDH leakage and MTT reduction.	[8]
Hepatocytes	Rat	5 to 200 µM	6 hr	IC50 value determined to be 50 µM in non-induced cultures and 120 µM in DEX-induced cultures.	[17]
Cortical Neurons & Glia	Mouse	1 to 20 µM	24 to 48 hr	Concentration-dependent neuronal death (apoptosis). Oligodendrocytes were more sensitive than neurons.	[11]
Cytotoxic T Lymphocytes	Human	10-100 ng/mL	Not specified	Selective blockade of interleukin 1 and 2 release.	[18]
Cytotoxic T Lymphocytes	Human	500-1000 ng/mL	Not specified	General cytotoxic effects on proliferating T cells.	[18]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is based on the principle that viable cells with active metabolism convert the yellow tetrazolium salt MTT into a purple formazan product.[19]

Materials:

• Primary cells

• 96-well cell culture plates

• Cyclosporine A (CsA) and appropriate solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed primary cells in a 96-well plate at a pre-determined optimal density in a final volume of 100 µL per well. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of CsA in culture medium. Remove the old medium from the cells and add 100 µL of the CsA dilutions. Remember to include vehicle-only and untreated (medium only) controls.

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[19]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[20] Mix thoroughly by gentle shaking or pipetting.

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a plate reader.[19] A reference wavelength of >650 nm can be used to subtract background.[19]

Protocol 2: LDH Release Assay for Cytotoxicity

This assay quantifies cytotoxicity by measuring the activity of lactate (B86563) dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity.[21]

Materials:

• Primary cells cultured in a 96-well plate and treated with CsA as described above.

• Commercially available LDH Cytotoxicity Assay Kit (contains Lysis Buffer, Substrate Mix, Assay Buffer, and Stop Solution).

• Multi-well spectrophotometer (plate reader).

Procedure:

• Prepare Controls: On the same plate as your treated cells, set up the following controls:

  • Spontaneous LDH Release: Untreated cells (add 10 µL of sterile water or assay buffer instead of lysis buffer).

  • Maximum LDH Release: Untreated cells. 30-45 minutes before collecting the supernatant, add 10 µL of 10X Lysis Buffer to these wells.[22]

  • Background Control: Culture medium without cells.

• Incubate for Lysis: Incubate the plate for 45 minutes at 37°C.[22]

• Collect Supernatant: Centrifuge the 96-well plate at 250 x g for 5-10 minutes to pellet any detached cells.[16]

• Transfer Supernatant: Carefully transfer 50 µL of supernatant from each well to a new, flat-bottom 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50-100 µL of the reaction mixture to each well of the new plate containing the supernatant.[16][22]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[22]

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Absorbance Reading: Measure the absorbance at 490 nm. Use a reference wavelength of ~680 nm to correct for background.[22]

• Calculation: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = 100 * [(Sample Abs - Spontaneous Release Abs) / (Maximum Release Abs - Spontaneous Release Abs)]

Protocol 3: TUNEL Assay for Apoptosis Detection

The Terminal deoxynucleotidyl transferase (TdT) dUTP Nick-End Labeling (TUNEL) assay is used to detect the extensive DNA fragmentation that occurs during the later stages of apoptosis.[23]

Principle: The enzyme TdT is used to label the 3'-hydroxyl ends of fragmented DNA with labeled dUTPs (e.g., fluorescently labeled or biotinylated). These labeled cells can then be visualized by fluorescence microscopy or quantified by flow cytometry.[24]

General Procedure (for adherent cells on coverslips):

• Cell Culture: Grow and treat primary cells with CsA on sterile glass coverslips in a culture plate.

• Fixation: Wash cells with PBS and fix with a solution of 4% paraformaldehyde in PBS for 15-30 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize the cells with a solution of 0.1% Triton X-100 in PBS or sodium citrate (B86180) for 5-10 minutes to allow the TdT enzyme to enter the nucleus.

• TUNEL Reaction: Wash again and incubate the cells with the TUNEL reaction mixture (containing TdT and labeled dUTPs) according to the manufacturer's protocol, typically for 60 minutes at 37°C in a humidified chamber. Include positive (pre-treated with DNase I) and negative (no TdT enzyme) controls.

• Detection: If using a fluorescent label, wash the cells and counterstain the nuclei with a DNA dye like DAPI.

• Visualization: Mount the coverslips onto microscope slides and visualize using a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence.

Visualizations

Caption: CsA-induced mitochondrial (intrinsic) apoptosis pathway.

Caption: General experimental workflow for assessing CsA cytotoxicity.

Caption: Troubleshooting logic for unexpected cytotoxicity results.

References

• 1. ccjm.org [ccjm.org]
• 2. youtube.com [youtube.com]
• 3. Oxidative Stress and Liver Morphology in Experimental Cyclosporine A-Induced Hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intracellular mechanisms of cyclosporin A-induced tubular cell apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Screening for Drug-Induced Hepatotoxicity in Primary Mouse Hepatocytes Using Acetaminophen, Amiodarone, and Cyclosporin A as Model Compounds: An Omics-Guided Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detection of the mechanism of immunotoxicity of cyclosporine A in murine in vitro and in vivo models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Apoptosis and necrosis: mechanisms of cell death induced by cyclosporine A in a renal proximal tubular cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An in vitro model of cyclosporine-induced nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Screening for drug-induced hepatotoxicity in primary mouse hepatocytes using acetaminophen, amiodarone, and cyclosporin a as model compounds: an omics-guided approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cyclosporine A-induced toxicity in two renal cell culture models (LLC-PK1 and MDCK) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cyclosporine induces neuronal apoptosis and selective oligodendrocyte death in cortical cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Cyclosporine A-induced cell cycle arrest and cell death in renal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In vitro effect of cyclosporin A, mitomycin C and prednisolone on cell kinetics in cultured human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 16. takarabio.com [takarabio.com]
• 17. Implication of CYP 3A in the toxicity of cyclosporin G (CsG), cyclosporin A (CsA) and FK506 on rat hepatocytes in primary culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Cyclosporin A mediates immunosuppression of primary cytotoxic T cell responses by impairing the release of interleukin 1 and interleukin 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. merckmillipore.com [merckmillipore.com]
• 20. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. LDH cytotoxicity assay [protocols.io]
• 22. cellbiologics.com [cellbiologics.com]
• 23. Detection of apoptosis by TUNEL assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Troubleshooting Inconsistent Results in Cyclosporine A Functional Assays

Welcome to the technical support center for Cyclosporine A (CsA) functional assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common issues encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my Cyclosporine A IC50 values inconsistent or higher than expected?

A1: Inconsistent or elevated IC50 values for Cyclosporine A can stem from several factors, ranging from reagent preparation to cellular responses. A systematic approach to troubleshooting is crucial.

Possible Causes and Solutions:

• Cyclosporine A Solubility and Stability: CsA is highly lipophilic and has poor water solubility.[1] Improper dissolution can lead to a lower effective concentration.

  • Troubleshooting: Ensure CsA is fully dissolved in a suitable solvent like DMSO at a high stock concentration. When diluting to the final concentration in aqueous media, vortex thoroughly and visually inspect for any precipitation. The final DMSO concentration in the assay should be kept low (typically ≤ 0.1%) to avoid solvent effects.[2]

• Cell Health and Viability: High cell density, nutrient depletion, or extended incubation times can compromise cell health and affect their response to CsA.

  • Troubleshooting: Regularly check cell viability using methods like Trypan Blue exclusion or a commercial viability assay. Ensure cells are in the logarithmic growth phase and seeded at the optimal density for your specific assay.

• Assay-Specific Variability: Different functional assays have inherent variability. For instance, immunoassays for CsA can show interference from metabolites, leading to discrepancies compared to more specific methods like HPLC.[3][4][5][6][7]

  • Troubleshooting: If comparing results across different assay types, be aware of their respective specificity and potential for cross-reactivity.[3][5] When possible, use a reference compound with a known IC50 in your assay system to benchmark performance.

• Suboptimal Cell Stimulation: Insufficient T-cell activation will result in a low signal window, making it difficult to accurately determine the inhibitory effect of CsA.[2]

  • Troubleshooting: Optimize the concentration of stimulating agents (e.g., PMA/Ionomycin, anti-CD3/CD28 beads, or PHA).[8][9] Your positive control (stimulated cells without CsA) should yield a robust and reproducible signal.

Q2: I'm observing high background or a low signal-to-noise ratio in my NFAT reporter assay. What could be the cause?

A2: A low signal-to-noise ratio in a Nuclear Factor of Activated T-cells (NFAT) reporter assay can mask the effects of CsA. This issue can arise from problems with the reporter system or the cells themselves.

Possible Causes and Solutions:

• Leaky Reporter Construct: Some reporter plasmids may have basal activity even in the absence of stimulation.

  • Troubleshooting: Ensure you have a proper negative control (unstimulated cells) to determine the basal reporter activity. If the background is excessively high, consider using a different reporter construct or cell line.

• Cell Line Issues: Different cell lines exhibit varying levels of endogenous NFAT activity and responsiveness to stimulation.[2]

  • Troubleshooting: Use a cell line known to have a responsive NFAT pathway, such as Jurkat-NFAT reporter cells.[8] Ensure the cells have not been in continuous culture for too long, as this can lead to genetic drift and altered signaling responses.

• Suboptimal Stimulation: As mentioned previously, inadequate stimulation will lead to a weak signal.[2]

  • Troubleshooting: Titrate the concentration of your stimulating agents (e.g., PMA and Ionomycin) to achieve a maximal response in your positive control wells.[8][10]

Q3: My mixed lymphocyte reaction (MLR) shows high variability between experiments. How can I improve consistency?

A3: The Mixed Lymphocyte Reaction (MLR) is a complex functional assay that relies on the interaction of cells from two different donors, making it prone to variability.[11]

Possible Causes and Solutions:

• Donor Variability: Peripheral Blood Mononuclear Cells (PBMCs) from different donors will have varying levels of alloreactivity.

  • Troubleshooting: Whenever possible, use a consistent pool of cryopreserved PBMCs from a well-characterized pair of high-responding donors. If using fresh PBMCs, try to qualify donors beforehand to ensure a robust response.

• Cell Quality and Ratio: The health and ratio of responder to stimulator cells are critical.

  • Troubleshooting: Isolate PBMCs carefully to ensure high viability and purity. Optimize the responder-to-stimulator cell ratio to achieve the maximal proliferative response.

• Inactivation of Stimulator Cells: In a one-way MLR, the stimulator cells must be properly inactivated to prevent their proliferation.

  • Troubleshooting: Ensure complete inactivation of stimulator cells using irradiation or mitomycin C treatment, following established protocols.

Data Presentation

Table 1: Typical IC50 Values for Cyclosporine A in Various Functional Assays

Assay Type	Cell Type	Stimulation	Typical IC50 Range
NFAT-Luciferase Reporter	Jurkat T-cells	PMA + Ionomycin	10 - 100 nM
IL-2 Production (ELISA)	PBMCs or Jurkat T-cells	PHA or anti-CD3/CD28	5 - 50 nM
Mixed Lymphocyte Reaction (MLR)	Human PBMCs	Allogeneic PBMCs	1 - 20 nM
Calcineurin Phosphatase Activity	Recombinant enzyme	RII phosphopeptide	5 - 30 nM

Note: These values are approximate and can vary depending on specific experimental conditions, cell lines, and reagent lots.

Experimental Protocols

Protocol 1: NFAT-Luciferase Reporter Assay

This cell-based assay measures the inhibition of NFAT-mediated gene transcription.[11]

• Cell Seeding: Seed Jurkat-NFAT reporter cells in a 96-well white, clear-bottom plate at a density of 1 x 10⁵ cells/well in fresh culture medium.[8]

• Compound Treatment: Prepare serial dilutions of Cyclosporine A. Add the diluted compounds to the appropriate wells and pre-incubate for 1 hour at 37°C.[8]

• Cell Stimulation: Stimulate the cells by adding a combination of PMA (e.g., 50 ng/mL) and Ionomycin (e.g., 1 µM) to all wells except the unstimulated controls.[8]

• Incubation: Incubate the plate for 6-8 hours at 37°C in a 5% CO₂ incubator.[8]

• Luciferase Measurement: Measure luciferase activity using a dual-luciferase reporter assay system according to the manufacturer's instructions.[8]

Protocol 2: IL-2 Production Assay (ELISA)

This assay quantifies the inhibition of Interleukin-2 (IL-2), a key cytokine in T-cell activation.[8]

• Cell Seeding: Seed 2 x 10⁵ PBMCs or Jurkat T-cells per well in a 96-well plate.[8]

• Compound Treatment and Stimulation: Add serial dilutions of CsA and pre-incubate for 1 hour at 37°C. Add a stimulating agent (e.g., PHA at 5 µg/mL or anti-CD3/CD28 beads).[8]

• Incubation: Incubate for 24-48 hours at 37°C in a 5% CO₂ incubator.[8]

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.[8]

• ELISA: Perform the IL-2 ELISA on the collected supernatants according to the manufacturer's protocol.[8]

Visualizations

Cyclosporine A Signaling Pathway

Caption: Mechanism of action of Cyclosporine A in T-cells.

Troubleshooting Workflow for Inconsistent IC50 Values

Caption: A logical workflow for troubleshooting inconsistent IC50 values.

Relationship Between Potential Issues and Assay Readouts

Caption: Mapping common experimental issues to their likely outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. aplm [aplm.kglmeridian.com]
• 4. Cyclosporin Therapeutic Drug Monitoring - an Established Service Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of cyclosporine measurement in whole blood by high-performance liquid chromatography, monoclonal fluorescence polarization immunoassay, and monoclonal enzyme-multiplied immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Variability of cyclosporine concentrations by HPLC and TDX monoclonal assay methods, application of a correction factor, and description of a novel clinical approach to determine the practical consequences of changing assay technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Monitoring of Ex Vivo Cyclosporin a Activity in Healthy Volunteers Using T Cell Function Assays in Relation to Whole Blood and Cellular Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating Cyclosporine A Target Engagement in T-Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key experimental methods to validate the target engagement of Cyclosporine A (CsA) in T-cells. Understanding and accurately measuring the interaction of CsA with its intracellular targets is crucial for assessing its mechanism of action, determining drug potency, and developing novel immunomodulatory therapies.

Introduction to Cyclosporine A and its Mechanism of Action

Cyclosporine A is a potent immunosuppressive drug widely used to prevent organ transplant rejection and treat autoimmune disorders.[1] Its primary mechanism of action in T-lymphocytes involves the inhibition of the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway.[1][2] Upon T-cell activation, intracellular calcium levels rise, leading to the activation of the phosphatase calcineurin.[3] Calcineurin then dephosphorylates NFAT, enabling its translocation from the cytoplasm to the nucleus.[3][4] In the nucleus, NFAT acts as a transcription factor, inducing the expression of critical cytokines, most notably Interleukin-2 (IL-2).[1][5] IL-2 is a vital T-cell growth factor that promotes T-cell proliferation and activation.[6][7]

CsA exerts its immunosuppressive effect by first binding to an abundant intracellular protein called cyclophilin.[1][8] The resulting CsA-cyclophilin complex then binds to and inhibits the phosphatase activity of calcineurin.[3][4] This blockade of calcineurin prevents NFAT dephosphorylation and its subsequent nuclear translocation, thereby inhibiting IL-2 gene transcription and ultimately suppressing the T-cell-mediated immune response.[1][6]

This guide will compare four common methods for validating the engagement of CsA with its target pathway in T-cells:

• Cellular Thermal Shift Assay (CETSA) : Directly measures the binding of CsA to its target protein, cyclophilin, or the downstream effector, calcineurin.

• NFAT Reporter Assay : Measures the transcriptional activity of NFAT as a functional readout of calcineurin inhibition.

• Western Blot for NFAT Nuclear Translocation : Directly visualizes and quantifies the inhibition of NFAT's movement to the nucleus.

• IL-2 Secretion Assay (ELISA) : Measures the downstream biological consequence of NFAT inhibition.

Comparative Analysis of Target Engagement Methods

The following table summarizes the key characteristics and performance metrics of the different methods used to validate CsA target engagement.

Method	Principle	Typical Cell Line	Alternative(s)	Reported IC50 for CsA	Key Advantages	Key Limitations
Cellular Thermal Shift Assay (CETSA)	Ligand binding increases the thermal stability of the target protein.[9][10]	Any T-cell line (e.g., Jurkat) or primary T-cells	Isothermal Dose-Response CETSA (ITDR-CETSA)[11]	Data not readily available for CsA-cyclophilin	Label-free; measures direct target binding in intact cells; applicable to various cell types and tissues.[11]	Requires specific antibodies for Western blot detection; may not be suitable for all targets; interpretation can be complex.[12]
NFAT Reporter Assay	Measures the activity of an NFAT-driven reporter gene (e.g., luciferase).[13][14]	Jurkat cells stably expressing an NFAT-luciferase reporter.[4][15]	IL-2 promoter-reporter assay.[16][17]	~1-10 nM	High-throughput compatible; provides a quantitative measure of pathway inhibition.	Indirect measure of target engagement; requires genetically modified cells.
Western Blot for NFAT Nuclear Translocation	Quantifies the amount of NFAT protein in nuclear vs. cytoplasmic fractions.[18]	Jurkat cells or primary T-cells.[19]	Immunofluorescence microscopy.	Not typically expressed as an IC50.	Provides direct visual and quantitative evidence of the mechanism of action.	Lower throughput; requires cell fractionation, which can be technically challenging.
IL-2 Secretion Assay (ELISA)	Measures the concentration of secreted IL-2 in the cell culture supernatant.[20]	Primary human T-cells or Jurkat cells.[13]	Intracellular cytokine staining by flow cytometry.	~5-50 nM[13][21]	Measures a physiologically relevant downstream effect; widely available and standardized kits.	Indirect measure of target engagement; can be influenced by factors other than the calcineurin-NFAT pathway.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cellular Thermal Shift Assay (CETSA)

This protocol is a generalized procedure and should be optimized for the specific target (cyclophilin or calcineurin) and antibody used.

Objective: To determine if CsA binding to its target protein in intact T-cells leads to an increase in its thermal stability.

Materials:

• Jurkat T-cells

• Cyclosporine A (CsA)

• DMSO (vehicle control)

• PBS (Phosphate Buffered Saline) with protease and phosphatase inhibitors

• PCR tubes

• Thermal cycler

• Lysis buffer (e.g., RIPA buffer)

• BCA protein assay kit

• SDS-PAGE equipment

• PVDF membrane

• Primary antibody against the target protein (e.g., anti-cyclophilin A or anti-calcineurin A)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Treat Jurkat cells with the desired concentration of CsA (e.g., 1 µM) or DMSO for 1-2 hours at 37°C.

• Cell Harvesting and Heat Treatment:

  • Harvest cells by centrifugation and wash once with PBS.

  • Resuspend the cell pellet in PBS containing protease and phosphatase inhibitors to a final concentration of approximately 20 x 10^6 cells/mL.

  • Aliquot 50 µL of the cell suspension into PCR tubes for each temperature point.

  • Heat the samples in a thermal cycler for 3 minutes at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments).

  • Immediately cool the samples on ice for 3 minutes.

• Cell Lysis and Fractionation:

  • Lyse the cells by three cycles of freeze-thaw (snap-freezing in liquid nitrogen and thawing at room temperature).

  • Clarify the lysates by centrifugation at 20,000 x g for 20 minutes at 4°C to separate the soluble fraction (supernatant) from the aggregated proteins (pellet).

• Western Blotting:

  • Carefully collect the supernatant and determine the protein concentration using a BCA assay.

  • Normalize the protein concentration for all samples.

  • Prepare samples for SDS-PAGE, run the gel, and transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with a primary antibody specific for the target protein, followed by an HRP-conjugated secondary antibody.

  • Develop the blot using a chemiluminescent substrate and capture the image.

• Data Analysis:

  • Quantify the band intensities for the target protein at each temperature for both CsA and vehicle-treated samples.

  • Normalize the intensity of each band to the intensity at the lowest temperature (e.g., 40°C).

  • Plot the normalized soluble protein fraction against temperature to generate "melt curves".

  • A shift in the melt curve to the right for CsA-treated samples indicates target stabilization.

NFAT Reporter Assay

Objective: To quantify the inhibition of NFAT transcriptional activity by CsA in a T-cell line.

Materials:

• Jurkat cells stably expressing an NFAT-luciferase reporter construct

• Complete RPMI 1640 medium

• Cyclosporine A (CsA)

• Phorbol 12-myristate 13-acetate (PMA)

• Ionomycin

• 96-well white, clear-bottom tissue culture plates

• Luciferase assay system (e.g., Promega ONE-Glo™)

• Luminometer

Procedure:

• Cell Plating: Seed the NFAT-reporter Jurkat cells at a density of ~40,000 cells per well in a 96-well plate in 45 µL of assay medium.[15]

• Compound Treatment: Prepare serial dilutions of CsA in assay medium. Add 5 µL of the diluted CsA or vehicle (DMSO) to the respective wells and incubate for 1 hour at 37°C.

• Cell Stimulation: Prepare a stimulation cocktail of PMA (final concentration 20-50 ng/mL) and Ionomycin (final concentration 1 µM) in assay medium.[15][22] Add 50 µL of the stimulation cocktail to all wells except for the unstimulated controls.

• Incubation: Incubate the plate for 6-8 hours at 37°C in a CO2 incubator.[23]

• Luciferase Assay:

  • Equilibrate the plate and the luciferase reagent to room temperature.

  • Add 100 µL of the luciferase reagent to each well.

  • Mix briefly on an orbital shaker and incubate for 10 minutes at room temperature to allow for cell lysis and signal stabilization.

• Data Acquisition and Analysis:

  • Measure luminescence using a plate-reading luminometer.

  • Subtract the background luminescence from all readings.

  • Calculate the percentage of inhibition relative to the stimulated control.

  • Plot the percent inhibition against the log concentration of CsA to determine the IC50 value.

Western Blot for NFAT Nuclear Translocation

Objective: To visualize and quantify the inhibition of NFAT nuclear translocation by CsA.

Materials:

• Jurkat T-cells

• Cyclosporine A (CsA)

• PMA and Ionomycin

• PBS

• Cytoplasmic and Nuclear Extraction Buffers (commercial kits like NE-PER™ or home-made buffers are suitable)[1][4]

• BCA protein assay kit

• SDS-PAGE and Western blot equipment

• Primary antibodies: anti-NFAT1 (also known as NFATc2), anti-GAPDH (cytoplasmic loading control), anti-Lamin B1 or Histone H3 (nuclear loading control)[13][16]

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Stimulation:

  • Culture Jurkat cells to the desired density.

  • Pre-treat cells with CsA or vehicle (DMSO) for 1 hour.

  • Stimulate the cells with PMA (20-50 ng/mL) and Ionomycin (1 µM) for 30-60 minutes.[15][19]

• Cell Fractionation:

  • Harvest the cells and wash with ice-cold PBS.

  • Perform cytoplasmic and nuclear fractionation according to the manufacturer's protocol or a standard biochemical procedure.[1][4] This typically involves sequential lysis with hypotonic and hypertonic buffers to separate the cytoplasm from the nucleus.

• Protein Quantification: Determine the protein concentration of both the cytoplasmic and nuclear extracts using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein from the cytoplasmic and nuclear extracts onto an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against NFAT1, GAPDH, and a nuclear marker.

  • Incubate with an HRP-conjugated secondary antibody and develop with a chemiluminescent substrate.

• Data Analysis:

  • Quantify the band intensities for NFAT1 in both the cytoplasmic and nuclear fractions for each condition.

  • Normalize the NFAT1 signal to the respective loading control (GAPDH for cytoplasmic, Lamin B1/Histone H3 for nuclear).

  • Compare the nuclear-to-cytoplasmic ratio of NFAT1 between untreated, stimulated, and CsA-treated samples. A decrease in the nuclear NFAT1 signal in the presence of CsA indicates inhibition of translocation.

IL-2 Secretion Assay (ELISA)

Objective: To measure the effect of CsA on the production and secretion of IL-2 from stimulated T-cells.

Materials:

• Primary human T-cells or Jurkat cells

• Complete RPMI 1640 medium

• Cyclosporine A (CsA)

• T-cell stimulating agents (e.g., anti-CD3/CD28 beads or PHA)

• 96-well tissue culture plates

• Human IL-2 ELISA kit (e.g., from Thermo Fisher Scientific)[24]

• Microplate reader

Procedure:

• Cell Plating and Treatment:

  • Seed T-cells at a density of 2 x 10^5 cells/well in a 96-well plate.

  • Prepare serial dilutions of CsA and add to the wells. Pre-incubate for 1 hour at 37°C.

• Cell Stimulation: Add a stimulating agent (e.g., anti-CD3/CD28 beads or PHA at 5 µg/mL) to the wells.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant from each well.

• ELISA:

  • Perform the IL-2 ELISA according to the manufacturer's instructions. This typically involves:

    • Adding the collected supernatants and standards to an antibody-coated plate.

    • Incubating with a detection antibody.

    • Adding a substrate to produce a colorimetric signal.

    • Stopping the reaction and reading the absorbance on a microplate reader.

• Data Analysis:

  • Generate a standard curve from the IL-2 standards.

  • Calculate the concentration of IL-2 in each sample from the standard curve.

  • Plot the IL-2 concentration against the log concentration of CsA to determine the IC50 value.

Visualizing Pathways and Workflows

Diagrams created using Graphviz (DOT language) to illustrate key processes.

Caption: Cyclosporine A signaling pathway in T-cell activation.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Caption: Workflow for the NFAT Luciferase Reporter Assay.

Conclusion

Validating the target engagement of Cyclosporine A in T-cells can be achieved through a variety of robust methods. The choice of assay depends on the specific research question, available resources, and desired throughput.

• CETSA offers a direct and label-free assessment of drug-target binding in a cellular context.

• NFAT reporter assays provide a high-throughput-compatible functional readout of the signaling pathway.

• Western blotting for NFAT translocation offers direct visual confirmation of the drug's mechanism of action.

• IL-2 ELISA measures a key physiological downstream effect of CsA's immunosuppressive activity.

By employing these methods, researchers can gain a comprehensive understanding of Cyclosporine A's interaction with the calcineurin-NFAT pathway, facilitating further research and development in the field of immunosuppression.

References

• 1. biomol.com [biomol.com]
• 2. Nuclear/cytoplasmic extract preparation [bio-protocol.org]
• 3. benchchem.com [benchchem.com]
• 4. rockland.com [rockland.com]
• 5. Nuclear Extraction Protocol | EpigenTek [epigentek.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. NFAT1 - Nordic Biosite [nordicbiosite.com]
• 13. NFAT1 Polyclonal Antibody (BS-4246R) [thermofisher.com]
• 14. researchhub.com [researchhub.com]
• 15. Integration of Kinase and Calcium Signaling at the Level of Chromatin Underlies Inducible Gene Activation in T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. NFAT1 Antibody | Affinity Biosciences [affbiotech.com]
• 17. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Src-family kinases negatively regulate NFAT signaling in resting human T cells | PLOS One [journals.plos.org]
• 20. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 21. Cyclosporin A and tacrolimus reduce T-cell polyfunctionality but not interferon-γ responses directed at cytomegalovirus - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. benchchem.com [benchchem.com]
• 24. researchgate.net [researchgate.net]

Head-to-Head Comparison of Cyclosporine Analogs: An In Vitro Guide

For researchers and professionals in drug development, this guide provides an objective in vitro comparison of Cyclosporine A and its key analogs. This analysis is supported by experimental data to facilitate informed decisions in research and development.

Executive Summary

Cyclosporine A (CsA) is a potent calcineurin inhibitor widely used for its immunosuppressive properties. However, its clinical application is often limited by a narrow therapeutic window and significant side effects. This has led to the development of various analogs with modified structures aimed at improving efficacy and reducing toxicity. This guide focuses on a head-to-head in vitro comparison of Cyclosporine A with its prominent analogs: Voclosporin, Cyclosporin (B1163) G, Alisporivir (B1665226), and NIM811.

Voclosporin emerges as a more potent derivative of Cyclosporine A, exhibiting enhanced in vitro inhibition of calcineurin.[1] Cyclosporin G, in some studies, has shown comparable immunosuppressive activity to CsA.[2] In contrast, Alisporivir and NIM811 are non-immunosuppressive analogs, largely devoid of calcineurin inhibition, and are being explored for other therapeutic applications such as antiviral and anti-fibrotic activities.[3][4]

Data Presentation: Quantitative Comparison of In Vitro Activity

The following tables summarize the in vitro potency of various cyclosporine analogs in inhibiting T-cell proliferation and calcineurin activity, as well as their cytotoxic profiles.

Table 1: Inhibition of T-Cell Proliferation (IC50)

Compound	IC50 (T-Cell Proliferation)	Cell Type/Stimulus	Reference
Cyclosporine A	19 ± 4 µg/L	Human Peripheral Blood Mononuclear Cells (PBMCs) / Alloantigen	[5]
Voclosporin	~5-fold lower than CsA	Lymphocytes	[6]
Cyclosporin G	60 ± 7 µg/L	Human PBMCs / Alloantigen	[5]
Alisporivir	Does not inhibit T-cell activation	T-Cells	[7][8]
NIM811	Devoid of immunosuppressive activity	T-Cells	[3][7]

Table 2: Inhibition of Calcineurin Activity (IC50)

Compound	IC50 (Calcineurin Inhibition)	Assay Conditions	Reference
Cyclosporine A	~7 nM	In vitro phosphatase activity assay	[9]
Cyclosporine A	~20-30 nM	-	[1]
Voclosporin	~5-7.5 nM	-	[1]
Alisporivir	Abolished calcineurin binding	-	[4]
NIM811	Does not bind cyclophilin A to inhibit calcineurin	-	[3]

Table 3: In Vitro Cytotoxicity (CC50)

Compound	CC50	Cell Line	Reference
Cyclosporine A	21.6 µM	HEK293 cells	[10]
Voclosporin	42.3 µM	HEK293 cells	[10]
Cyclosporine A	IC50 of 40 µg/ml	Jurkat cells	[11]

Signaling Pathway and Experimental Workflow

Diagram 1: Cyclosporine A Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. Comparative evaluation of in vitro and in vivo immunosuppressive potential of cyclosporin G with cyclosporin A and FK-506 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NIM811, a nonimmunosuppressive cyclosporine analogue, suppresses collagen production and enhances collagenase activity in hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Profile of alisporivir and its potential in the treatment of hepatitis C - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A comparison of the immunosuppressive effects of cyclosporine A and cyclosporine G in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetic Disposition Difference Between Cyclosporine and Voclosporin Drives Their Distinct Efficacy and Safety Profiles in Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. The cyclophilin-inhibitor alisporivir stimulates antigen presentation thereby promoting antigen-specific CD8+ T cell activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. DigitalCommons@PCOM - Research Day: Effects of Second-Generation Calcineurin Inhibitor, Voclosporin, on Calcineurin Isoform Activity and Nephrotoxicity in Comparison to Cyclosporine and Tacrolimus [digitalcommons.pcom.edu]
• 11. sid.ir [sid.ir]

A Comparative Guide to the Immunosuppressive Efficacy of Cyclosporine U and Cyclosporine G

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the immunosuppressive agents Cyclosporine U and Cyclosporine G, with Cyclosporine A included as a well-established benchmark. The information is intended to support research and development efforts in the field of immunosuppressive therapies. While extensive data exists for Cyclosporine A and comparative data is available for Cyclosporine G, it is important to note that publicly available, peer-reviewed data on the specific quantitative and comparative efficacy of Cyclosporine U is limited. Therefore, this guide presents a comparison based on the known mechanisms of the cyclosporine family and available experimental data for Cyclosporine G versus Cyclosporine A, while highlighting the investigational nature of Cyclosporine U.

Executive Summary

Cyclosporines are a class of potent immunosuppressive agents critical in preventing organ transplant rejection and treating autoimmune diseases. Their primary mechanism of action involves the inhibition of the calcineurin-NFAT signaling pathway, which leads to a reduction in T-cell activation and proliferation. This guide focuses on the relative efficacy of two analogs, Cyclosporine U and Cyclosporine G, in relation to the widely used Cyclosporine A.

Available data suggests that Cyclosporine G may be less immunosuppressive than Cyclosporine A both in vitro and in vivo. However, some studies indicate that Cyclosporine G exhibits a more favorable safety profile, particularly with reduced nephrotoxicity. For Cyclosporine U , a derivative of Cyclosporine A, a similar mechanism of action is presumed, but comparative efficacy data is not yet publicly available.

Data Presentation

The following tables summarize the key characteristics and available comparative data for Cyclosporine A and Cyclosporine G.

Table 1: General Properties and Mechanism of Action

Feature	Cyclosporine A	Cyclosporine G	Cyclosporine U
Chemical Class	Cyclic polypeptide	Cyclic polypeptide, norvaline analog of Cyclosporine A	Cyclic polypeptide, derivative of Cyclosporine A
Primary Mechanism	Calcineurin Inhibitor	Calcineurin Inhibitor	Presumed Calcineurin Inhibitor
Intracellular Target	Cyclophilin	Cyclophilin	Presumed Cyclophilin
Effect on T-cells	Inhibits T-cell activation and proliferation	Inhibits T-cell activation and proliferation	Presumed to inhibit T-cell activation
Clinical Use	Prevention of organ transplant rejection, treatment of autoimmune diseases	Investigational, potential for immunosuppression	Investigational, potential for immunosuppression

Table 2: Comparative In Vitro Immunosuppressive Activity (Cyclosporine A vs. Cyclosporine G)

Assay	Cyclosporine A (IC50)	Cyclosporine G (IC50)	Reference
Mitogen and Alloantigen-Induced Lymphocyte Proliferation	19 ± 4 µg/L	60 ± 7 µg/L	[1]

IC50 (50% inhibitory concentration) values indicate the concentration of the drug required to inhibit 50% of the lymphocyte proliferation. A lower IC50 value suggests higher potency.

Table 3: Comparative In Vivo Immunosuppressive Activity (Cyclosporine A vs. Cyclosporine G in a Rabbit Skin Allograft Model)

Treatment Group (Dose)	Mean Survival Time (MST, days)	Reference
Control	Not specified (baseline)	[1]
Cyclosporine A (10 mg/kg/day)	> 20.5	[1]
Cyclosporine G (15 mg/kg/day)	15.0	[1]

This data suggests that at the tested dosages, Cyclosporine A was more effective at prolonging skin graft survival in rabbits compared to Cyclosporine G.[1]

Table 4: Comparative Nephrotoxicity in a Rat Model

Parameter	Cyclosporine A (25 mg/kg/day for 21 days)	Cyclosporine G (25 mg/kg/day for 21 days)	Reference
Glomerular Filtration Rate (GFR)	Significantly reduced compared to control	Unaltered compared to control	[2]
Renal Plasma Flow (RPF)	Significantly reduced compared to control	Unaltered compared to control	[2]
Renal Histology (Vacuolization and Microcalcification)	Significantly greater frequency	Lower frequency than Cyclosporine A	[2]

These findings suggest that Cyclosporine G has a lesser nephrotoxic potential compared to Cyclosporine A in this animal model.[2]

Signaling Pathway and Experimental Workflow

Signaling Pathway

The immunosuppressive effects of cyclosporines are primarily mediated through the inhibition of the calcineurin-NFAT signaling cascade, a crucial pathway in the adaptive immune response.

Mechanism of action of Cyclosporines via calcineurin inhibition.

Experimental Workflow: Mixed Lymphocyte Reaction (MLR) Assay

The MLR assay is a standard in vitro method to assess the ability of a compound to inhibit T-cell proliferation induced by allogeneic stimulation.

Workflow for a Mixed Lymphocyte Reaction (MLR) assay.

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of immunosuppressive agents. Below are summaries of standard protocols for key assays cited in the comparative studies of Cyclosporine A and G.

In Vitro: Mitogen and Alloantigen-Induced Lymphocyte Proliferation Assay

• Objective: To assess the ability of Cyclosporine A and G to inhibit T-cell proliferation.

• Methodology:

  • Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from human or rabbit blood using Ficoll-Paque density gradient centrifugation.

  • Assay Setup: In a 96-well plate, culture the PBMCs in the presence of a mitogen (e.g., phytohemagglutinin or concanavalin (B7782731) A) or in a one-way mixed lymphocyte reaction (MLR) with irradiated allogeneic stimulator cells.

  • Compound Incubation: Add varying concentrations of Cyclosporine A and Cyclosporine G to the wells at the initiation of the culture.

  • Proliferation Measurement: After a defined incubation period (typically 3-5 days), add a radioactive tracer (e.g., [3H]-thymidine) or a colorimetric reagent (e.g., MTT) to measure the extent of cell proliferation.

  • Data Analysis: Determine the rate of proliferation for each compound concentration and calculate the 50% inhibitory concentration (IC50) value.

In Vivo: Rabbit Skin Allograft Model

• Objective: To evaluate the in vivo efficacy of Cyclosporine A and G in prolonging allograft survival.

• Methodology:

  • Animal Model: Use New Zealand white rabbits as both donors and recipients for skin grafts.

  • Surgical Procedure: Perform full-thickness skin grafts from a donor rabbit to a recipient rabbit.

  • Drug Administration: Administer Cyclosporine A or Cyclosporine G daily to the recipient rabbits, starting from the day of transplantation. A control group receives the vehicle only.

  • Graft Survival Assessment: Monitor the skin allografts daily for signs of rejection (e.g., inflammation, necrosis). The day of complete graft rejection is recorded.

  • Data Analysis: Calculate the mean survival time (MST) of the grafts for each treatment group and compare them for statistical significance.

Conclusion

The available evidence indicates that Cyclosporine G is a less potent immunosuppressant than Cyclosporine A, as demonstrated by both in vitro proliferation assays and in vivo allograft survival studies.[1] However, this lower immunosuppressive activity is accompanied by a potentially improved safety profile, with notably less nephrotoxicity observed in animal models.[2][3] The reduced efficacy of Cyclosporine G may be related to its lower binding affinity to peripheral blood mononuclear cells compared to Cyclosporine A.[1]

For Cyclosporine U, while it is structurally related to Cyclosporine A and presumed to have a similar mechanism of action, there is a lack of publicly available data to make a direct comparison of its efficacy. Further research and publication of experimental data are necessary to ascertain the immunosuppressive potential and safety profile of Cyclosporine U relative to other cyclosporine analogs.

Researchers and drug development professionals are encouraged to conduct head-to-head comparative studies to further elucidate the therapeutic potential of these cyclosporine variants.

References

• 1. A comparison of the immunosuppressive effects of cyclosporine A and cyclosporine G in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nephrotoxicity of cyclosporine A and cyclosporine G in a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of less chronic nephrotoxicity by cyclosporine G than cyclosporine A in a low-salt rat model - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Cross-Validation of HPLC and RIA for Cyclosporine A Quantification

For researchers, scientists, and drug development professionals engaged in the therapeutic monitoring of Cyclosporine A (CsA), the choice of analytical methodology is a critical decision. High-Performance Liquid Chromatography (HPLC) and Radioimmunoassay (RIA) have historically been the two primary methods for quantifying CsA levels in biological matrices. This guide provides an objective comparison of their performance, supported by experimental data, to facilitate an informed selection process.

The accurate measurement of Cyclosporine A is paramount due to its narrow therapeutic index, where sub-therapeutic levels can lead to organ rejection and supra-therapeutic concentrations can cause significant toxicity.[1][2] While HPLC is often considered the gold standard for its specificity, RIA offers a different set of advantages and disadvantages. This cross-validation guide delves into the quantitative performance and procedural details of both methods.

Quantitative Performance: A Comparative Analysis

The performance of HPLC and RIA for Cyclosporine A measurement has been the subject of numerous studies. The data presented below summarizes key validation parameters to offer a clear comparison. It is important to note that while HPLC methods are specific for the parent CsA molecule, RIA results can be influenced by cross-reactivity with CsA metabolites.[1][3] This can lead to an overestimation of CsA concentrations by RIA compared to HPLC.[1][3][4][5]

Parameter	High-Performance Liquid Chromatography (HPLC)	Radioimmunoassay (RIA)	Key Observations
Linearity	50 - 3000 ng/mL (r > 0.999)[6]	Linear up to 1000 µg/L[7]	Both methods demonstrate good linearity over clinically relevant concentration ranges.
Precision (CV%)	Intra-day: 0.48 - 13.33%[6], Inter-day: 0.48 - 13.33%[6]	Intra-assay & Inter-assay: ≤7% (¹²⁵I-RIA)[7]	Both methods exhibit acceptable precision, with RIA showing slightly better-reported precision in some studies.
Accuracy (% Recovery)	98.30 - 103.74%[6]	N/A (Comparison based on correlation to HPLC)	HPLC demonstrates high accuracy in recovering the parent drug. RIA accuracy is often assessed by its correlation with HPLC.
Limit of Detection (LOD)	50 ng/mL[8]	N/A (Generally higher sensitivity than HPLC)[1]	RIA methods are generally considered to have higher sensitivity than UV-based HPLC methods.[1]
Limit of Quantification (LOQ)	50 ng/mL[6]	N/A	The LOQ for HPLC is well-defined and suitable for therapeutic drug monitoring.
Correlation with RIA	r = 0.98 (slope = 0.99) for ¹²⁵I-RIA[7]	N/A	Monoclonal antibody-based RIAs show excellent correlation with HPLC.[4][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are representative protocols for the quantification of Cyclosporine A in whole blood using HPLC and RIA.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a composite of commonly employed methods for the analysis of Cyclosporine A in whole blood.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of EDTA whole blood in a microcentrifuge tube, add a zinc sulfate (B86663) saturated acetonitrile-water (1:1) solution for deproteination.[6]

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge at high speed (e.g., 10,000 rpm) for 5 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 5µm particle size).[9]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water is typically used.[10]

• Flow Rate: Approximately 1.0 mL/min.

• Column Temperature: Elevated temperatures, typically around 70-80°C, are often used to improve peak shape by overcoming the conformational isomers of Cyclosporine A.

• Detection: UV detection at a wavelength of 205-210 nm.[6]

• Internal Standard: Cyclosporine D is a commonly used internal standard.

Radioimmunoassay (RIA) Protocol

This protocol is based on the general principles of commercially available RIA kits, such as the Sandoz RIA kit.

1. Sample Preparation (Whole Blood Extraction):

• A manual pretreatment step is required to lyse the whole blood sample and extract Cyclosporine A. This typically involves the use of a precipitation reagent (e.g., zinc sulfate in methanol).

2. Competitive Immunoassay:

• The assay is based on the competition between unlabeled Cyclosporine A in the sample and a fixed amount of radiolabeled (e.g., ³H or ¹²⁵I) Cyclosporine A for a limited number of binding sites on a specific antibody (often monoclonal).

• The extracted sample is incubated with the antibody and the radiolabeled tracer.

• During incubation, the amount of radiolabeled Cyclosporine A that binds to the antibody is inversely proportional to the amount of unlabeled Cyclosporine A present in the sample.

3. Separation and Detection:

• After incubation, the antibody-bound (bound) and free (unbound) radiolabeled Cyclosporine A are separated.

• The radioactivity of the bound fraction is measured using a gamma counter (for ¹²⁵I) or a liquid scintillation counter (for ³H).

4. Quantification:

• A standard curve is generated by plotting the radioactivity of standards with known Cyclosporine A concentrations.

• The concentration of Cyclosporine A in the patient samples is determined by interpolating their radioactivity measurements from the standard curve.

Experimental Workflow and Logical Relationships

To visualize the cross-validation process, the following diagram illustrates the key steps involved in comparing the HPLC and RIA methods.

Cross-validation workflow for HPLC and RIA methods.

Conclusion

Both HPLC and RIA are viable methods for the quantification of Cyclosporine A, each with its own set of strengths and weaknesses. HPLC offers high specificity for the parent drug, making it the reference method for pharmacokinetic studies and for clinical situations where metabolite interference is a concern.[1] On the other hand, specific monoclonal antibody-based RIA methods can provide excellent correlation with HPLC, coupled with higher throughput and potentially greater sensitivity.[7][9] The choice between these two powerful techniques will ultimately depend on the specific requirements of the research or clinical setting, including the need for specificity, sample throughput, cost, and available instrumentation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Comparison of three methods for cyclosporine therapeutic monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclosporin A: correlation between HPLC and RIA serum levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of cyclosporine measurement in whole blood by high-performance liquid chromatography, monoclonal fluorescence polarization immunoassay, and monoclonal enzyme-multiplied immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. Simple determination of cyclosporine in human whole blood by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of cyclosporine determinations in whole blood by three different methods. HPLC, 125I RIA and 3H RIA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]

A Comparative Analysis of the Nephrotoxicity of Cyclosporine A and its Analogue, Cyclosporine G

Initial Clarification: The query for a comparison of "Cyclosporine U" and Cyclosporine A could not be directly addressed as "Cyclosporine U" is not a recognized cyclosporine analogue in published scientific literature. Therefore, this guide provides a comparative analysis of the well-researched Cyclosporine A (CsA) and its analogue, Cyclosporine G (CsG). CsG, which differs from CsA by the substitution of norvaline for α-aminobutyric acid at position 2, has been investigated as a potentially less nephrotoxic alternative with equivalent immunosuppressive capabilities.[1][2] This comparison focuses on key experimental data regarding their respective impacts on renal function and structure.

Cyclosporine A is a cornerstone immunosuppressive agent, significantly improving outcomes in organ transplantation.[3][4] However, its clinical application is frequently hampered by significant nephrotoxicity, a major adverse effect that can lead to acute and chronic kidney damage.[3][5][6] This has spurred the development and investigation of cyclosporine analogues with a more favorable safety profile.

Quantitative Comparison of Nephrotoxic Effects

Experimental studies, primarily in rat models, have demonstrated that Cyclosporine G exhibits a reduced nephrotoxic potential compared to Cyclosporine A at equivalent or even higher doses.[2][7] The following tables summarize key quantitative findings from comparative studies.

Table 1: Comparison of Renal Function Parameters in Rats Treated with Cyclosporine A vs. Cyclosporine G

Parameter	Control Group	Cyclosporine A (15 mg/kg)	Cyclosporine G (15 mg/kg)	Cyclosporine G (25 mg/kg)	Reference
Glomerular Filtration Rate (GFR) (ml/min/100g)	0.62 +/- 0.06	0.16 +/- 0.04	0.41 +/- 0.10	0.39 +/- 0.16	[2]
Serum Creatinine (B1669602) (mg/dl)	0.56 +/- 0.03	0.94 +/- 0.06	0.68 +/- 0.09	-	[2]

Table 2: Effects of Cyclosporine A and G on Renal Hemodynamics and Injury Markers

Parameter	Control Group	Cyclosporine A (15 mg/kg)	Cyclosporine G (15 mg/kg)	Cyclosporine A (7.5 mg/kg)	Reference
Glomerular Filtration Rate (GFR) (ml/min/100g)	0.67	0.14	Similar to Control	0.29	[7]
Urinary N-acetyl-β-D-glucosaminidase (NAG) (IU/gCr)	13	21	Similar to Control	20	[7]
Whole Blood Trough Levels (ng/ml)	-	3305	1824	Similar to CsG 15 mg/kg	[7]

Data presented as mean +/- standard deviation where available.

These data consistently show that CsA administration leads to a significant reduction in GFR and an increase in serum creatinine, indicative of impaired renal function.[2][7] In contrast, CsG-treated animals, even at higher doses, maintained GFR and serum creatinine levels closer to that of the control groups.[2] Histological examinations from these studies corroborate the functional data, revealing that CsA induces more severe cortical and medullary injury, including interstitial fibrosis and tubular atrophy, compared to the more limited changes observed with CsG.[2][7]

Experimental Protocols

The findings presented are based on established experimental models of cyclosporine-induced nephrotoxicity. A representative protocol is detailed below:

Objective: To compare the chronic nephrotoxicity of CsA and CsG in a rat model.

Animal Model: Male Sprague-Dawley rats.[1][2]

Diet: A low-salt diet is often used to promote and exacerbate cyclosporine nephrotoxicity, creating a more sensitive model for detecting renal injury.[2][8]

Drug Administration:

• Vehicle Control: Olive oil or another suitable vehicle administered subcutaneously or perorally.[1]

• Cyclosporine A Group: CsA dissolved in the vehicle, administered subcutaneously at a dose of 15 mg/kg/day.[2][7]

• Cyclosporine G Groups: CsG dissolved in the vehicle, administered subcutaneously at doses of 15 mg/kg/day and 25 mg/kg/day.[2]

• Duration: Treatment is typically carried out for a period of 21 days to induce chronic changes.[1][2]

Key Outcome Measures:

• Renal Function: Glomerular filtration rate is measured via inulin (B196767) clearance.[2] Serum creatinine and blood urea (B33335) nitrogen (BUN) are quantified from blood samples.[9][10]

• Renal Hemodynamics: Renal plasma flow (RPF) can be measured using para-aminohippuric acid (PAH) clearance.[1]

• Histopathology: Kidney tissues are harvested, fixed, and stained (e.g., with hematoxylin-eosin) to assess for structural damage such as interstitial fibrosis, tubular atrophy, vacuolization, and microcalcification.[1][11]

• Drug Levels: Blood concentrations of the respective cyclosporines are measured to correlate drug exposure with toxic effects.[2][7]

Experimental workflow for comparing cyclosporine nephrotoxicity.

Signaling Pathways in Cyclosporine A Nephrotoxicity

The nephrotoxicity of CsA is multifactorial, involving hemodynamic changes, oxidative stress, and the activation of various signaling pathways that promote inflammation and fibrosis.[3][12] CsA binds to cyclophilin, and this complex inhibits calcineurin, a phosphatase that plays a role in T-cell activation.[9] However, calcineurin inhibition in renal cells contributes to toxicity.[8][9]

Key pathways implicated in CsA nephrotoxicity include:

• Oxidative Stress: CsA induces the production of reactive oxygen species (ROS) in mitochondria and through endoplasmic reticulum stress, leading to lipid peroxidation and cellular damage.[3]

• TGF-β1 Signaling: Transforming growth factor-beta 1 (TGF-β1) is a pro-fibrotic cytokine that is upregulated by CsA, contributing to the development of interstitial fibrosis.[3]

• MAPK and NF-κB Pathways: Mitogen-activated protein kinase (MAPK) subfamilies (p38, ERK, JNK) and the transcription factor NF-κB are involved in the inflammatory and apoptotic responses to CsA-induced renal injury.[3]

• Protein Kinase A (PKA) Pathway: Activation of the PKA signaling pathway has been shown to be involved in CsA-induced cytotoxicity and DNA fragmentation in kidney cell lines.[13][14]

Key signaling pathways in Cyclosporine A-induced nephrotoxicity.

References

• 1. Nephrotoxicity of cyclosporine A and cyclosporine G in a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Production of less chronic nephrotoxicity by cyclosporine G than cyclosporine A in a low-salt rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of cyclosporine A nephrotoxicity: Oxidative stress, autophagy, and signalings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclosporine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ccjm.org [ccjm.org]
• 6. Cyclosporine nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Experimental nephrotoxicity, hepatotoxicity and pharmacokinetics of cyclosporin G versus cyclosporin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of acute rapamycin nephrotoxicity with cyclosporine and FK506 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Transition from Cyclosporine-Induced Renal Dysfunction to Nephrotoxicity in an in Vivo Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biochemical mechanisms underlying cyclosporine-induced nephrotoxicity. Effect of concomitant administration of prednisolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Experimental cyclosporin A nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cyclosporine nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Role of protein kinase A signaling pathway in cyclosporine nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]

In Vivo Efficacy of Cyclosporine Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo performance of key Cyclosporine derivatives, focusing on their therapeutic efficacy, pharmacokinetic profiles, and toxicological aspects. The information presented is supported by experimental data from preclinical and clinical studies to aid in informed decision-making for research and development.

Executive Summary

Cyclosporine A (CsA) has long been a cornerstone of immunosuppressive therapy. However, its use is often limited by significant side effects, most notably nephrotoxicity. This has driven the development of various derivatives with the aim of improving the therapeutic index. This guide focuses on a comparative analysis of Cyclosporine A and its prominent derivatives, including Voclosporin (B1684031) and Cyclosporine G, evaluating their in vivo efficacy in various models of organ transplantation and autoimmune diseases. The findings indicate that newer derivatives, such as Voclosporin, offer advantages in terms of potency and pharmacokinetic predictability, potentially leading to improved safety profiles.

Mechanism of Action: Calcineurin Inhibition

Cyclosporine and its derivatives exert their immunosuppressive effects primarily through the inhibition of calcineurin, a calcium and calmodulin-dependent serine/threonine protein phosphatase.[1][2] In T-lymphocytes, calcineurin activation is a critical step in the signaling cascade initiated by T-cell receptor (TCR) engagement.[2]

Upon activation, calcineurin dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[2][3] This dephosphorylation allows NFAT to translocate from the cytoplasm to the nucleus, where it upregulates the transcription of genes encoding various pro-inflammatory cytokines, most notably Interleukin-2 (IL-2).[3][4] IL-2 is essential for T-cell proliferation and the amplification of the immune response.

By binding to intracellular proteins called cyclophilins, Cyclosporine and its derivatives form a drug-immunophilin complex.[1] This complex then binds to and inhibits calcineurin, preventing the dephosphorylation and nuclear translocation of NFAT.[1][2] The subsequent reduction in IL-2 production leads to a dampening of the T-cell-mediated immune response.[3][4] Recent studies also suggest that Cyclosporine A can block the activation of JNK and p38 signaling pathways, further contributing to its specific inhibition of T-cell activation.[5]

Figure 1: Calcineurin signaling pathway and the mechanism of action of Cyclosporine derivatives.

Comparative In Vivo Efficacy

The in vivo efficacy of Cyclosporine derivatives has been evaluated in various animal models of organ transplantation and autoimmune diseases. The following tables summarize the key findings from these studies.

Organ Transplantation Models

Table 1: Efficacy in Rabbit Skin Allograft Model

Compound	Dose (mg/kg/day)	Mean Graft Survival Time (days)	Reference
Control	-	~7	[4]
Cyclosporine A	10	> 20.5	[4]
Cyclosporine G	10	~15.0	[4]
Cyclosporine G	15	~15.0	[4]

Table 2: Efficacy in Rat Heterotopic Heart Transplantation Model

Compound	Dose (mg/kg/day)	Outcome	Reference
Control	-	Acute rejection	[6]
Cyclosporine A	5	Prolonged graft survival	[6]
Cyclosporine G	5	Prolonged graft survival (no significant difference from CsA)	[6]

Autoimmune Disease Models

Table 3: Efficacy in Lupus Nephritis (Clinical Trials)

Compound	Treatment Regimen	Key Efficacy Endpoint	Outcome	Reference
Voclosporin	23.7 mg twice daily + MMF + low-dose steroids	Complete Renal Response at 52 weeks	41% (vs. 23% for placebo)	[7]
Cyclosporine A	Varied	Increased remission rates	Effective in induction and maintenance therapy	[8]

Table 4: Efficacy in Psoriasis (Clinical Trials)

Compound	Key Efficacy Endpoint	Outcome	Reference
Voclosporin	PASI 75 at 12 weeks	Inferior to Cyclosporine A	[9][10]
Cyclosporine A	PASI 75 at 12 weeks	Superior to Voclosporin	[9][10]

Pharmacokinetic and Toxicological Comparison

A key differentiator among Cyclosporine derivatives lies in their pharmacokinetic profiles and associated toxicities.

Table 5: Pharmacokinetic and Safety Profile

Parameter	Cyclosporine A	Voclosporin	Cyclosporine G	Reference
Potency	Standard	More potent than CsA	Less immunosuppressive than CsA	[4][9]
Pharmacokinetics	High variability, requires therapeutic drug monitoring	Predictable profile, no therapeutic drug monitoring required	-	[8][11]
Nephrotoxicity	Significant dose-limiting toxicity	Reduced potential compared to CsA	Less nephrotoxic than CsA	[6][9][11]
Metabolic Effects	Can cause dyslipidemia and hyperglycemia	Improved metabolic profile compared to CsA	-	[8]
Drug Interactions	Numerous, primarily via CYP3A4	Substrate of CYP3A4	-	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of key in vivo experimental protocols.

Rabbit Skin Allograft Model

This model is used to assess the efficacy of immunosuppressive agents in preventing the rejection of skin grafts.

References

• 1. A highly potent lymphatic system–targeting nanoparticle cyclosporine prevents glomerulonephritis in mouse model of lupus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Experimental models of lupus nephritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Local cyclosporine therapy for experimental autoimmune uveitis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prevention of adjuvant arthritis by cyclosporine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comparison of the immunosuppressive effects of cyclosporine A and cyclosporine G in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Complete prevention of the clinical expression of adjuvant-induced arthritis in rats by cyclosporin-A and lobenzarit: the regulation of lymph node cell populations and cytokine production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy and safety of voclosporin versus placebo for lupus nephritis (AURORA 1): a double-blind, randomised, multicentre, placebo-controlled, phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Heterotopic heart transplantation in the rat receiving FK-506 alone or with cyclosporine. - D-Scholarship@Pitt [d-scholarship.pitt.edu]
• 9. Tissue distribution and in vivo immunosuppressive activity of liposomal cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]

A Comparative Guide to the Cyclophilin Binding Affinities of Cyclosporin A and Cyclosporin U

For Researchers, Scientists, and Drug Development Professionals

The immunosuppressive effects of cyclosporins are initiated by their high-affinity binding to cyclophilins, a family of proteins with peptidyl-prolyl cis-trans isomerase (PPIase) activity.[1] The resulting cyclosporin-cyclophilin complex inhibits the phosphatase activity of calcineurin.[3][4] This action prevents the dephosphorylation and nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor for pro-inflammatory cytokines like IL-2, ultimately suppressing the T-cell mediated immune response.[3][5][6][7]

Quantitative Comparison of Binding Affinities

Due to the lack of specific quantitative data for Cyclosporin (B1163) U, this section focuses on the well-documented binding parameters of Cyclosporin A with Cyclophilin A (CypA), the most abundant cyclophilin isoform.[1] This data serves as a critical benchmark for the future characterization of Cyclosporin U and other cyclosporin analogues.

Ligand	Cyclophilin Isoform	Method	Dissociation Constant (Kd)	Reference
Cyclosporin A	Cyclophilin A	Fluorescence Spectroscopy	36.8 nM	[8]
Cyclosporin A	Cyclophilin A	Surface Plasmon Resonance (SPR)	23 ± 6 nM	[9][10]
E-ISA247 (voclosporin)	Cyclophilin A	Fluorescence Spectroscopy	15 nM	[11][12]
Z-ISA247	Cyclophilin A	Fluorescence Spectroscopy	61 nM	[11][12]

Note: The binding affinity of cyclosporin analogues can be influenced by structural modifications to the amino acid residues.[13]

Signaling Pathway and Mechanism of Action

The binding of a cyclosporin to cyclophilin is the initiating step in a cascade of events leading to immunosuppression. The following diagram illustrates this signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Inhibitors of the calcineurin/NFAT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. JCI - Calcineurin inhibitors suppress acute graft-versus-host disease via NFAT-independent inhibition of T cell receptor signaling [jci.org]
• 5. Cyclosporin a inhibits calcineurin/nuclear factor of activated T-cells signaling and induces apoptosis in retinoblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Localization of calcineurin/NFAT in human skin and psoriasis and inhibition of calcineurin/NFAT activation in human keratinocytes by cyclosporin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Comparative binding studies of cyclophilins to cyclosporin A and derivatives by fluorescence measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.iucr.org [journals.iucr.org]
• 12. Structural basis for the cyclophilin A binding affinity and immunosuppressive potency of E-ISA247 (voclosporin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cyclophilin binds to the region of cyclosporine involved in its immunosuppressive activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Modified and Unmodified Cyclosporines: Formulation, Function, and Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the functional differences between modified and unmodified cyclosporine formulations, supported by experimental data and detailed methodologies. The primary distinction lies in their pharmaceutical formulation, which significantly impacts their pharmacokinetic profiles and, consequently, their clinical application and management.

Formulation and Bioavailability: The Core Distinction

The active ingredient in both formulations is cyclosporine A, a potent calcineurin inhibitor.[1] However, their delivery systems differ fundamentally, leading to significant variations in absorption and bioavailability.

• Unmodified Cyclosporine (e.g., Sandimmune®): This original formulation is an oil-based solution.[2] Its absorption is erratic and highly dependent on factors such as bile production and food intake, leading to significant intra- and inter-patient variability in drug exposure.[3][4]

• Modified Cyclosporine (e.g., Neoral®, Gengraf®): This formulation is a microemulsion preconcentrate.[4] Upon contact with aqueous fluids in the gastrointestinal tract, it spontaneously forms a fine microemulsion, allowing for more consistent and predictable absorption that is less dependent on bile.[3][5]

This difference in formulation directly translates to improved bioavailability for the modified version.[1]

Pharmacokinetic Profile Comparison

The enhanced and more consistent absorption of modified cyclosporine results in a distinct pharmacokinetic profile compared to the unmodified formulation. Modified cyclosporine consistently demonstrates a higher area under the curve (AUC) and maximum concentration (Cmax), indicating greater overall drug exposure.[6][7]

Table 1: Comparative Pharmacokinetic Parameters of Modified vs. Unmodified Cyclosporine

Parameter	Modified Cyclosporine (Neoral®)	Unmodified Cyclosporine (Sandimmune®)	Key Observations
Bioavailability	Increased and more consistent[6]	Variable and unpredictable[4]	The microemulsion formulation of modified cyclosporine leads to significantly improved absorption.
AUC (Area Under the Curve)	20-50% greater in renal transplant, rheumatoid arthritis, and psoriasis patients[6]	Lower and more variable[6]	Modified cyclosporine results in a significantly higher total drug exposure.
Cmax (Maximum Concentration)	40-106% greater in renal transplant, rheumatoid arthritis, and psoriasis patients[6]	Lower and more variable[6]	Peak blood concentrations are reached more rapidly and are higher with the modified formulation.
Tmax (Time to Maximum Concentration)	Shorter (e.g., 1.25 h in one pediatric study)[8]	Longer (e.g., 1.75 h in the same pediatric study)[8]	The modified formulation is absorbed more quickly.
Intra-patient Variability	Lower[6]	Higher[6]	Drug exposure is more predictable from dose to dose with the modified formulation.

Immunosuppressive Efficacy and Mechanism of Action

Both modified and unmodified cyclosporines exert their immunosuppressive effects through the same mechanism: inhibition of calcineurin, a key enzyme in the T-cell activation pathway.

Signaling Pathway of Cyclosporine

Cyclosporine diffuses into T-lymphocytes and binds to its intracellular receptor, cyclophilin. This cyclosporine-cyclophilin complex then binds to and inhibits the phosphatase activity of calcineurin. Calcineurin is responsible for dephosphorylating the Nuclear Factor of Activated T-cells (NFAT), allowing it to translocate to the nucleus and induce the transcription of genes encoding for pro-inflammatory cytokines, most notably Interleukin-2 (IL-2). By inhibiting calcineurin, cyclosporine prevents T-cell activation and proliferation.

Cyclosporine's inhibition of the calcineurin-NFAT pathway.

Comparative Efficacy

While both formulations are effective immunosuppressants, the improved pharmacokinetic profile of modified cyclosporine may offer clinical advantages. Several studies have shown that modified cyclosporine is at least as efficacious as the unmodified formulation.[4] Some clinical trials have indicated a trend towards a lower incidence of acute rejection episodes with the modified formulation, which may be attributed to its more consistent achievement of therapeutic drug levels.[3][9] A study in primary liver transplant recipients found that patients treated with modified cyclosporine had a lower incidence of moderate to severe histologic rejection.[10]

Safety and Tolerability Profile: A Focus on Nephrotoxicity

The adverse effect profiles of both formulations are generally similar, with nephrotoxicity being a primary concern. Clinical studies have not demonstrated a significant difference in the overall incidence of adverse events, including nephrotoxicity, between the two formulations when doses are appropriately managed.[4] However, the higher peak concentrations achieved with modified cyclosporine necessitate careful therapeutic drug monitoring to avoid potential toxicity.

Experimental Protocols

In Vitro Calcineurin Phosphatase Activity Assay

This assay quantifies the inhibitory effect of cyclosporine on calcineurin's enzymatic activity.

Objective: To determine the IC50 (half-maximal inhibitory concentration) of cyclosporine.

Principle: Calcineurin dephosphorylates a specific substrate, and the amount of released phosphate (B84403) is measured colorimetrically. The presence of cyclosporine inhibits this reaction.

Materials:

• Purified recombinant human calcineurin

• Calmodulin

• RII phosphopeptide substrate

• Assay buffer (e.g., Tris-HCl, CaCl2, MgCl2, DTT)

• Cyclosporine (dissolved in a suitable solvent like DMSO)

• Malachite green-based phosphate detection reagent

• 96-well microplates and a microplate reader

Procedure:

• Prepare serial dilutions of cyclosporine in the assay buffer.

• In a 96-well plate, add the calcineurin enzyme, calmodulin, and either a cyclosporine dilution or a vehicle control to each well.

• Pre-incubate the plate to allow for inhibitor binding.

• Initiate the phosphatase reaction by adding the RII phosphopeptide substrate to each well.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period.

• Stop the reaction by adding the malachite green reagent, which will develop a color in the presence of free phosphate.

• Measure the absorbance using a microplate reader.

• Calculate the percentage of inhibition for each cyclosporine concentration and determine the IC50 value.

Mixed Lymphocyte Reaction (MLR) Assay

The MLR is a cell-based assay that assesses the immunosuppressive effect of cyclosporine on T-cell proliferation in response to alloantigens.

Objective: To evaluate the dose-dependent inhibition of T-lymphocyte proliferation by cyclosporine.

Principle: Co-culturing peripheral blood mononuclear cells (PBMCs) from two genetically different donors leads to T-cell proliferation in response to the foreign antigens. The incorporation of a radioactive or colorimetric proliferation marker is measured.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) from two healthy, unrelated donors

• RPMI-1640 medium supplemented with fetal bovine serum, antibiotics, and L-glutamine

• Mitogen (e.g., Phytohemagglutinin - PHA) as a positive control

• Cyclosporine dilutions

• Proliferation detection reagent (e.g., [3H]-thymidine or a non-radioactive alternative like BrdU or CFSE)

• 96-well cell culture plates

Procedure:

• Isolate PBMCs from the blood of two donors using density gradient centrifugation.

• In a 96-well plate, co-culture a fixed number of "responder" PBMCs from one donor with irradiated "stimulator" PBMCs from the second donor.

• Add serial dilutions of cyclosporine or vehicle control to the co-cultures.

• Incubate the plate for 4-5 days at 37°C in a humidified CO2 incubator.

• For the final 18-24 hours of incubation, add the proliferation detection reagent.

• Harvest the cells and measure the incorporated proliferation marker according to the manufacturer's instructions (e.g., using a scintillation counter for [3H]-thymidine).

• Calculate the percentage of proliferation inhibition for each cyclosporine concentration relative to the untreated control.

A typical workflow for an MLR assay to assess immunosuppressive activity.

Conclusion

The primary functional difference between modified and unmodified cyclosporine lies in the formulation, which dictates their pharmacokinetic profiles. The microemulsion technology of modified cyclosporine provides a significant advantage in terms of increased and more consistent bioavailability, leading to more predictable therapeutic outcomes. While both formulations share the same mechanism of action and a similar side effect profile, the improved pharmacokinetics of the modified version may contribute to enhanced clinical efficacy and more manageable patient care. The choice between these formulations should be guided by a thorough understanding of their pharmacokinetic differences and requires careful patient monitoring to optimize therapeutic benefits while minimizing risks.

References

• 1. reference.medscape.com [reference.medscape.com]
• 2. Impact of cyclosporine on the development of immunosuppressive therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclosporin: an updated review of the pharmacokinetic properties, clinical efficacy and tolerability of a microemulsion-based formulation (neoral)1 in organ transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclosporin microemulsion (Neoral). A pharmacoeconomic review of its use compared with standard cyclosporin in renal and hepatic transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Pretransplant test-dose pharmacokinetic profiles: cyclosporine microemulsion versus corn oil-based soft gel capsule formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of Neoral and Sandimmun cyclosporin A pharmacokinetic profiles in young renal transplant recipients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Safety, tolerability and efficacy of cyclosporine microemulsion in heart transplant recipients: a randomized, multicenter, double-blind comparison with the oil based formulation of cyclosporine--results at six months after transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neoral compared to Sandimmune is associated with a decrease in histologic severity of rejection in patients undergoing primary liver transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Randomized, double-blind, one-year study of the safety and tolerability of cyclosporine microemulsion compared with conventional cyclosporine in renal transplant patients. International Sandimmun Neoral Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]

Cyclosporin Analogs: A Comparative Analysis of Side Effect Profiles for Researchers

For researchers and drug development professionals, understanding the nuanced differences in the side effect profiles of cyclosporin (B1163) and its analogs is critical for advancing therapeutic strategies. This guide provides a comprehensive comparison of key cyclosporin analogs, supported by experimental data, detailed methodologies for cited experiments, and visualizations of relevant biological pathways.

Comparative Analysis of Adverse Events

Cyclosporin A (CsA), a cornerstone of immunosuppressive therapy, is associated with a range of side effects that can limit its clinical utility. The development of cyclosporin analogs has been driven by the need to mitigate these adverse events while retaining or enhancing immunosuppressive efficacy. This comparison focuses on the most well-documented analogs: tacrolimus (B1663567) (a macrolide with a similar mechanism of action), voclosporin, and cyclosporin G (CsG).

The primary adverse events associated with cyclosporin and its analogs include nephrotoxicity, new-onset diabetes after transplantation (NODAT), hypertension, neurotoxicity, and gingival hyperplasia. The incidence and severity of these side effects vary among the different analogs, as summarized in the table below.

Side Effect	Cyclosporin A (CsA)	Tacrolimus (FK506)	Voclosporin	Cyclosporin G (CsG)
Nephrotoxicity	High	High, potentially slightly less than CsA in some studies[1][2]	Lower than CsA[3][4]	Lower than CsA[5][6][7]
New-Onset Diabetes After Transplantation (NODAT)	Moderate	High, significantly higher than CsA[8][9][10]	Lower incidence compared to tacrolimus[11]	Data not extensively available in clinical settings
Hypertension	High	Moderate, often less pronounced than CsA	Lower than CsA[3]	Data not extensively available in clinical settings
Neurotoxicity	Moderate	High	Data suggests a favorable profile	Data not extensively available in clinical settings
Gingival Hyperplasia	Common	Rare	Not reported as a significant side effect	Data not extensively available in clinical settings
Hypertrichosis	Common	Rare	Not reported as a significant side effect	Data not extensively available in clinical settings

Experimental Protocols

The following are generalized experimental protocols for assessing key side effects of cyclosporin analogs, based on methodologies reported in the scientific literature.

Assessment of Nephrotoxicity in a Rat Model

This protocol outlines a common approach to induce and evaluate cyclosporine-induced nephrotoxicity in rats, a widely used preclinical model.[5][6][12]

1. Animal Model and Dosing:

• Species: Male Sprague-Dawley rats.[5][6]

• Acclimatization: Animals are acclimated for at least one week prior to the experiment.

• Diet: A low-salt diet may be used to potentiate cyclosporine-induced nephrotoxicity.[6]

• Drug Administration: Cyclosporin A or its analogs are typically dissolved in a vehicle like olive oil and administered daily via subcutaneous or intraperitoneal injection for a period of 21 to 28 days.[5][6] Dosages can range from 15 to 25 mg/kg/day.[5][6] A control group receives the vehicle only.

2. Measurement of Glomerular Filtration Rate (GFR):

• GFR is a key indicator of kidney function and is often measured by the clearance of inulin (B196767) or creatinine.[5][6][13][14]

• Inulin Clearance:

  • A continuous intravenous infusion of FITC-inulin is administered.[14]

  • Urine is collected via a bladder catheter, and blood samples are taken from an arterial catheter at timed intervals.[14]

  • Inulin concentrations in plasma and urine are measured using a spectrophotometer.[14]

  • GFR is calculated using the formula: GFR = (Urine Inulin Concentration × Urine Flow Rate) / Plasma Inulin Concentration.[14]

3. Histopathological Analysis:

• At the end of the treatment period, kidneys are harvested, fixed in 10% neutral buffered formalin, and embedded in paraffin.

• Sections are cut and stained with Hematoxylin and Eosin (H&E) for general morphology, Periodic acid-Schiff (PAS) to assess glomerulosclerosis, and Masson's trichrome or Sirius Red to visualize and quantify interstitial fibrosis and tubular atrophy.[15][16][17][18]

• Lesions such as tubular vacuolization, interstitial inflammation, and arteriolopathy are scored by a pathologist blinded to the treatment groups.[5][16]

4. Urinary Biomarker Analysis:

• Urine samples are collected at various time points throughout the study.

• Levels of kidney injury biomarkers such as Kidney Injury Molecule-1 (KIM-1), N-acetyl-β-D-glucosaminidase (NAG), and albumin are measured using ELISA kits.[7][19][20]

Assessment of New-Onset Diabetes After Transplantation (NODAT) in Clinical Trials

This section describes the typical design of clinical trials comparing the diabetogenic potential of cyclosporin analogs in transplant recipients.[8][10]

1. Study Design and Population:

• A randomized, open-label, or double-blind, multicenter clinical trial design is commonly employed.

• The study population consists of de novo transplant recipients (e.g., kidney or liver) without a prior history of diabetes.

• Patients are randomized to receive an immunosuppressive regimen containing either cyclosporine or an analog like tacrolimus.

2. Diagnostic Criteria for NODAT:

• NODAT is typically diagnosed based on one or more of the following criteria, consistent with the American Diabetes Association guidelines[8]:

  • Fasting plasma glucose ≥ 126 mg/dL (7.0 mmol/L) on two or more separate occasions.

  • A 2-hour plasma glucose level ≥ 200 mg/dL (11.1 mmol/L) during an oral glucose tolerance test (OGTT).

  • A random plasma glucose ≥ 200 mg/dL (11.1 mmol/L) with classic symptoms of hyperglycemia.

  • HbA1c ≥ 6.5%.

3. Data Collection and Monitoring:

• Fasting plasma glucose levels are monitored at regular intervals (e.g., weekly for the first month, then monthly).

• An OGTT may be performed at baseline and at specified follow-up times (e.g., 3, 6, and 12 months post-transplantation).

• HbA1c levels are measured at baseline and at the end of the study.

• Concomitant medications, particularly corticosteroids which can also induce hyperglycemia, are carefully documented and controlled for in the analysis.

Signaling Pathways and Experimental Workflows

The immunosuppressive and some of the toxic effects of cyclosporin and its analogs are mediated through the inhibition of the calcineurin signaling pathway.

Calcineurin-NFAT Signaling Pathway

The following diagram illustrates the calcineurin-NFAT signaling pathway, which is the primary target of cyclosporin and its analogs.

Caption: Calcineurin-NFAT signaling pathway and the inhibitory action of cyclosporin analogs.

Experimental Workflow for Preclinical Nephrotoxicity Assessment

The following diagram outlines a typical workflow for assessing the nephrotoxicity of cyclosporin analogs in a preclinical rat model.

Caption: Workflow for preclinical assessment of cyclosporin analog-induced nephrotoxicity.

References

• 1. Cyclosporine versus tacrolimus in kidney transplantation: are there differences in nephrotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Review of two immunosuppressants: tacrolimus and cyclosporine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic Disposition Difference Between Cyclosporine and Voclosporin Drives Their Distinct Efficacy and Safety Profiles in Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Voclosporin: A comprehensive review of its role as a novel calcineurin inhibitor in the management of systemic lupus erythematosus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nephrotoxicity of cyclosporine A and cyclosporine G in a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Production of less chronic nephrotoxicity by cyclosporine G than cyclosporine A in a low-salt rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Experimental nephrotoxicity, hepatotoxicity and pharmacokinetics of cyclosporin G versus cyclosporin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New-onset diabetes after transplantation (NODAT): an evaluation of definitions in clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 12. scilit.com [scilit.com]
• 13. Measured GFR in murine animal models: review on methods, techniques, and procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Physiology Lab Demonstration: Glomerular Filtration Rate in a Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Transition from Cyclosporine-Induced Renal Dysfunction to Nephrotoxicity in an in Vivo Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Long-term cyclosporin A nephrotoxicity in the rat. Evaluation of a morphological scoring system and of co-treatment with isradipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. What is the best way to measure renal fibrosis?: A pathologist's perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Predictive Usefulness of Urinary Biomarkers for the Identification of Cyclosporine A-Induced Nephrotoxicity in a Rat Model | PLOS One [journals.plos.org]
• 20. Predictive Usefulness of Urinary Biomarkers for the Identification of Cyclosporine A-Induced Nephrotoxicity in a Rat Model - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Cyclosporine U

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. Cyclosporine U, an impurity of the immunosuppressant drug Cyclosporine, requires careful handling and disposal as a hazardous chemical waste product.[1] Adherence to established protocols is crucial to mitigate risks of exposure and prevent environmental contamination. All materials contaminated with Cyclosporine U must be treated as hazardous waste in accordance with federal, state, and local regulations.[1]

Waste Categorization and Disposal Procedures

The cornerstone of safe disposal is the proper segregation of waste streams. Different types of waste contaminated with Cyclosporine U necessitate distinct disposal methods.

Waste Category	Description	Disposal Procedure
Unused/Expired Cyclosporine U	Pure chemical, leftover solutions.	Collect in a designated, sealed, and clearly labeled hazardous waste container. Arrange for pickup by a licensed hazardous material disposal company.[1][2]
Contaminated Labware (Disposable)	Pipette tips, culture plates, gloves, absorbent paper.	Place in a dedicated, clearly labeled hazardous waste container for incineration.[1][2]
Contaminated Labware (Reusable)	Glassware, spatulas.	Decontaminate by triple rinsing with a 70% ethanol (B145695) solution. The rinsate must be collected as hazardous waste. After decontamination, the labware can be washed and reused.[1][2]
Contaminated Sharps	Needles, syringes, scalpels.	Immediately place in a designated sharps container destined for incineration. Do not recap, bend, or break needles.[1][2]
Spill Cleanup Materials	Absorbent pads, contaminated Personal Protective Equipment (PPE).	Collect all materials in a sealed, labeled hazardous waste bag or container for disposal through a licensed hazardous waste contractor.[1]
Animal Carcasses and Bedding	Animal carcasses and bedding from animals treated with Cyclosporine.	Animal carcasses should be picked up by Environmental Health & Safety (EH&S) for incineration.[3] Animal cages and bedding are considered hazardous for at least 18 hours after injection and require special handling.[2]

Experimental Protocol: Decontamination of Reusable Labware

A critical procedure in handling Cyclosporine U contaminated materials is the effective decontamination of reusable labware. The following "triple rinse" method is essential for ensuring the removal of hazardous residues.

Materials:

• Certified chemical fume hood

• Chemically resistant gloves, lab coat, and eye protection

• 70% ethanol solution

• Three separate basins or containers for rinsing

• Designated and labeled hazardous waste container for collecting rinsate

Procedure:

• Initial Rinse: Inside a certified chemical fume hood, perform an initial rinse of the contaminated labware with 70% ethanol, ensuring all surfaces come into contact with the solution. Decant the ethanol rinsate into the designated hazardous waste container.[1][2]

• Second Rinse: Submerge the labware in a fresh basin of 70% ethanol. Agitate the labware gently to ensure a thorough rinse. Decant the rinsate into the hazardous waste container.[1]

• Third Rinse: Repeat the submersion and agitation process in a third basin of fresh 70% ethanol. This final rinse completes the triple rinse method.[1][2] Collect the rinsate in the hazardous waste container.

• Final Cleaning: After the triple rinse, the labware can be washed with standard laboratory detergent and water, then dried and stored for reuse.[1]

• Waste Disposal: Seal the hazardous waste container holding the ethanol rinsate. Ensure it is properly labeled and arrange for collection by a certified hazardous waste disposal service.[1]

Logical Workflow for Cyclosporine U Waste Disposal

To aid in the decision-making process for proper waste segregation, the following diagram outlines the logical flow for handling materials potentially contaminated with Cyclosporine U.

Cyclosporine U Waste Disposal Decision Workflow

By adhering to these detailed procedures, laboratories can effectively manage Cyclosporine U waste, ensuring the safety of personnel and minimizing the environmental impact of this potent pharmaceutical compound.

References

• 1. benchchem.com [benchchem.com]
• 2. unthsc.edu [unthsc.edu]
• 3. ehs.wisc.edu [ehs.wisc.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Cyclosporine

Essential protocols for the safe management and disposal of Cyclosporine in a laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

Cyclosporine, a potent immunosuppressant, is a critical tool in research and drug development. However, its handling requires stringent safety measures due to its potential health risks, including carcinogenicity and reproductive harm.[1] Adherence to proper personal protective equipment (PPE) protocols, operational plans, and disposal procedures is paramount to mitigate exposure risks and prevent environmental contamination.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate PPE is mandatory when handling Cyclosporine. This includes protection for the eyes, skin, and respiratory system. Below is a summary of recommended PPE.

PPE Category	Item	Specification	Rationale
Hand Protection	Gloves	Chemical-resistant nitrile gloves are recommended. Double gloving is advised.[1][2]	To prevent skin absorption of Cyclosporine.[1]
Eye Protection	Safety Glasses/Goggles	ANSI-approved safety glasses with side shields or chemical splash goggles.[1][3]	To protect eyes from splashes or aerosols.
Body Protection	Lab Coat	A fully buttoned, appropriately sized laboratory coat.[1][2]	To protect skin and personal clothing from contamination.
Full-Length Attire	Long pants and closed-toe shoes.	To ensure no skin is exposed.[1]
Respiratory Protection	Respirator	A full-face particle respirator with N100 (US) cartridges should be used when there is a risk of exceeding permissible exposure limits or when generating dust or aerosols.[1]	To prevent inhalation of hazardous particles.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Cyclosporine minimizes the risk of exposure and contamination. All work with Cyclosporine should be conducted in a certified chemical fume hood.[1][2]

Preparation of Cyclosporine Solutions

• Prepare the Work Area : Lay down an absorbent, plastic-backed pad in the chemical fume hood to contain any potential spills.[2]

• Don PPE : Wear all recommended PPE, including double gloves, a lab coat, and eye protection.[2]

• Handle with Care : To prevent the generation of aerosols, handle Cyclosporine carefully.[2]

• Post-Handling Hygiene : Immediately after handling, wash hands thoroughly.[1][2]

Spill Cleanup

• Small Spills (<1 Liter) :

  • Wear appropriate PPE.

  • Use an absorbent material to clean up the spill.

  • Double bag the contaminated materials and label as hazardous waste.[1]

• Large Spills (>1 Liter) :

  • Evacuate the area.

  • Contact your institution's Environmental Health & Safety (EH&S) department for assistance.[1]

Disposal Plan: Managing Cyclosporine Waste

All materials contaminated with Cyclosporine must be treated as hazardous waste and disposed of according to federal, state, and local regulations.[4]

Waste Category	Description	Disposal Procedure
Unused/Expired Cyclosporine	Pure chemical, leftover solutions.	Collect in a designated, sealed, and clearly labeled hazardous waste container for pickup by a licensed disposal company.[4]
Contaminated Disposables	Pipette tips, gloves, absorbent paper.	Place in a dedicated, clearly labeled hazardous waste container for incineration.[4]
Contaminated Reusables	Glassware, spatulas.	Perform a "triple rinse" with a 70% ethanol (B145695) solution. Collect the rinsate as hazardous waste. The decontaminated labware can then be washed and reused.[2][4]
Contaminated Sharps	Needles, syringes, scalpels.	Immediately place in a designated sharps container for incineration. Do not recap, bend, or break needles.[2][4]
Spill Cleanup Materials	Absorbent pads, contaminated PPE.	Collect all materials in a sealed bag or container, label as hazardous waste, and arrange for disposal through a licensed contractor.[4]

Experimental Protocol: Triple Rinse Decontamination

This procedure is essential for the safe reuse of laboratory equipment that has come into contact with Cyclosporine.

• Initial Rinse : Inside a certified chemical fume hood, rinse the contaminated labware with 70% ethanol, ensuring all surfaces are coated. Decant the rinsate into a designated hazardous waste container.[4]

• Second Rinse : Submerge the labware in a fresh basin of 70% ethanol and agitate gently. Decant the rinsate into the hazardous waste container.[4]

• Third Rinse : Repeat the process with a third basin of fresh 70% ethanol. This final rinse is crucial for effective decontamination. Collect the rinsate in the hazardous waste container.[4]

• Final Cleaning : After the triple rinse, the labware can be washed with standard laboratory detergent and water.

• Waste Disposal : Seal and label the hazardous waste container holding the ethanol rinsate for collection.[4]

Workflow for Safe Handling of Cyclosporine

The following diagram outlines the key steps for safely managing Cyclosporine in a laboratory setting.

Caption: Workflow for the safe handling and disposal of Cyclosporine.

References

• 1. ehs.washington.edu [ehs.washington.edu]
• 2. unthsc.edu [unthsc.edu]
• 3. merck.com [merck.com]
• 4. benchchem.com [benchchem.com]